SPC-180002

Core Science & Biosynthesis

An In-Depth Technical Guide to the Mechanism of Action of SPC-180002 in Cancer Cells

For Researchers, Scientists, and Drug Development Professionals

Abstract

SPC-180002 is a novel small molecule that has demonstrated significant anti-cancer properties. This technical guide provides a comprehensive overview of the core mechanism of action of SPC-180002 in cancer cells. As a dual inhibitor of Sirtuin 1 (SIRT1) and Sirtuin 3 (SIRT3), SPC-180002 disrupts cellular redox homeostasis, leading to a cascade of events that culminate in cell cycle arrest and the suppression of tumor growth. This document details the key molecular pathways affected by SPC-180002, presents quantitative data from relevant experimental findings, and provides detailed protocols for the key assays used to elucidate its mechanism of action. The information herein is intended to serve as a valuable resource for researchers and professionals in the fields of oncology and drug development.

Core Mechanism of Action

SPC-180002 exerts its anti-cancer effects primarily through the dual inhibition of SIRT1 and SIRT3, two critical NAD+-dependent deacetylases. This inhibition disrupts the normal cellular redox balance, leading to an increase in reactive oxygen species (ROS). The elevated ROS levels trigger a signaling cascade that stabilizes the p21 protein, a potent cyclin-dependent kinase (CDK) inhibitor. The accumulation of p21 subsequently leads to cell cycle arrest, thereby halting cancer cell proliferation.

Furthermore, SPC-180002 impacts mitochondrial function by inhibiting mitophagy, the selective degradation of mitochondria. This process, coupled with the disruption of redox homeostasis, leads to mitochondrial dysfunction and a reduction in the oxygen consumption rate (OCR). The combined effects of cell cycle arrest and impaired mitochondrial function strongly suppress the growth of cancer cells.

Signaling Pathways and Experimental Workflows

Core Signaling Pathway of SPC-180002

The following diagram illustrates the central mechanism of action of SPC-180002.

Core signaling pathway of SPC-180002 in cancer cells.

Experimental Workflow for Assessing SPC-180002 Efficacy

The following diagram outlines a typical experimental workflow to evaluate the mechanism of action of SPC-180002.

Experimental workflow for SPC-180002 mechanism of action studies.

Quantitative Data

The following tables summarize the key quantitative findings from studies on SPC-180002.

Table 1: Inhibitory Activity of SPC-180002

Target	IC50 (μM)
SIRT1	1.13
SIRT3	5.41

Table 2: Anti-proliferative Activity of SPC-180002 in Various Cancer Cell Lines

Cell Line	Cancer Type	IC50 (μM)
KBV20C	Oral Squamous Carcinoma	Data not available
MES-SA/Dx5	Uterine Sarcoma	Data not available
MCF7/ADR	Breast Adenocarcinoma	Data not available
Note: Specific IC50 values for these cell lines require access to the full research publication.

Table 3: In Vivo Antitumor Activity of SPC-180002

Animal Model	Treatment	Tumor Growth Inhibition
MCF7 Xenograft	1 mg/kg SPC-180002 (i.p., twice a week)	48%
MCF7 Xenograft	5 mg/kg SPC-180002 (i.p., twice a week)	52%

Experimental Protocols

This section provides detailed methodologies for the key experiments used to characterize the mechanism of action of SPC-180002.

Cell Viability Assay (MTT Assay)

• Cell Seeding: Seed cancer cells in a 96-well plate at a density of 5 x 10³ cells/well and incubate for 24 hours.

• Treatment: Treat the cells with various concentrations of SPC-180002 (e.g., 0-10 μM) and a vehicle control (e.g., DMSO) for the desired time period (e.g., 24, 48, 72 hours).

• MTT Addition: Add 20 μL of MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours at 37°C.

• Formazan Solubilization: Remove the medium and add 150 μL of DMSO to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle-treated control cells. The IC50 value is determined using a dose-response curve.

Western Blot Analysis

• Cell Lysis: After treatment with SPC-180002, wash the cells with ice-cold PBS and lyse them in RIPA buffer supplemented with protease and phosphatase inhibitors.

• Protein Quantification: Determine the protein concentration of the lysates using a BCA protein assay kit.

• SDS-PAGE: Separate equal amounts of protein (e.g., 20-30 μg) on a 10-12% SDS-polyacrylamide gel.

• Protein Transfer: Transfer the separated proteins to a polyvinylidene difluoride (PVDF) membrane.

• Blocking: Block the membrane with 5% non-fat dry milk or bovine serum albumin (BSA) in Tris-buffered saline with 0.1% Tween 20 (TBST) for 1 hour at room temperature.

• Primary Antibody Incubation: Incubate the membrane with primary antibodies against SIRT1, SIRT3, p21, CDK, and a loading control (e.g., β-actin or GAPDH) overnight at 4°C.

• Secondary Antibody Incubation: Wash the membrane with TBST and incubate with the appropriate HRP-conjugated secondary antibody for 1 hour at room temperature.

• Detection: Visualize the protein bands using an enhanced chemiluminescence (ECL) detection system.

• Densitometry Analysis: Quantify the band intensities using image analysis software and normalize to the loading control.

Cell Cycle Analysis by Flow Cytometry

• Cell Preparation: Treat cells with SPC-180002 for the indicated times. Harvest the cells by trypsinization and wash with PBS.

• Fixation: Fix the cells in ice-cold 70% ethanol while vortexing gently and store at -20°C overnight.

• Staining: Wash the fixed cells with PBS and resuspend in PBS containing propidium iodide (PI) (50 μg/mL) and RNase A (100 μg/mL).

• Incubation: Incubate the cells in the dark for 30 minutes at room temperature.

• Flow Cytometry: Analyze the DNA content of the cells using a flow cytometer.

• Data Analysis: Use cell cycle analysis software (e.g., ModFit LT, FlowJo) to determine the percentage of cells in the G0/G1, S, and G2/M phases of the cell cycle.

Measurement of Intracellular Reactive Oxygen Species (ROS)

• Cell Seeding and Treatment: Seed cells in a black 96-well plate and treat with SPC-180002.

• Probe Loading: Wash the cells with PBS and incubate with 10 μM 2',7'-dichlorodihydrofluorescein diacetate (DCFH-DA) in serum-free medium for 30 minutes at 37°C in the dark.

• Fluorescence Measurement: Wash the cells with PBS to remove excess probe. Measure the fluorescence intensity at an excitation wavelength of 485 nm and an emission wavelength of 535 nm using a fluorescence microplate reader.

• Data Analysis: Normalize the fluorescence intensity of treated cells to that of control cells to determine the relative change in ROS levels.

Oxygen Consumption Rate (OCR) Measurement

• Cell Seeding: Seed cells in a Seahorse XF Cell Culture Microplate and allow them to adhere overnight.

• Assay Preparation: The day of the assay, replace the culture medium with Seahorse XF Base Medium supplemented with glucose, pyruvate, and glutamine, and incubate in a non-CO2 incubator at 37°C for 1 hour.

• Instrument Calibration: Calibrate the Seahorse XF Analyzer with the provided calibration solution.

• Assay Protocol: Load the cell plate into the Seahorse XF Analyzer. After baseline measurements, inject SPC-180002 through the drug ports of the sensor cartridge. Subsequently, inject mitochondrial stress test compounds (e.g., oligomycin, FCCP, and rotenone/antimycin A) to assess various parameters of mitochondrial respiration.

• Data Analysis: Use the Seahorse Wave software to calculate the OCR and other mitochondrial function parameters.

Mitophagy Assessment

• Transfection/Staining: Transfect cells with a mitophagy reporter plasmid (e.g., mCherry-GFP-LC3) or stain with a mitochondrial-specific dye (e.g., MitoTracker Red) and a lysosomal dye (e.g., LysoTracker Green).

• Treatment: Treat the cells with SPC-180002.

• Imaging: Visualize the cells using a fluorescence or confocal microscope.

• Analysis: In cells with the reporter plasmid, an increase in red-only puncta (mCherry-positive, GFP-negative) indicates the fusion of autophagosomes containing mitochondria with lysosomes. For dye-stained cells, quantify the colocalization of mitochondrial and lysosomal signals.

• Western Blot for Mitophagy Markers: Assess the levels of mitophagy-related proteins such as PINK1 and Parkin, and the processing of LC3-I to LC3-II.

Conclusion

SPC-180002 represents a promising anti-cancer agent with a well-defined mechanism of action centered on the dual inhibition of SIRT1 and SIRT3. Its ability to induce ROS-mediated cell cycle arrest and impair mitochondrial function provides a strong rationale for its further development as a therapeutic agent. The experimental protocols and data presented in this guide offer a solid foundation for researchers to further investigate and build upon the current understanding of SPC-180002's anti-neoplastic properties. Further research, particularly obtaining the full-text of the primary literature, will be crucial for a more detailed quantitative understanding and to fully unlock the therapeutic potential of this compound.

In-Depth Technical Guide: SPC-180002 and the SIRT1/SIRT3 Dual Inhibition Pathway

For Researchers, Scientists, and Drug Development Professionals

Abstract

SPC-180002 is a novel small molecule that functions as a dual inhibitor of Sirtuin 1 (SIRT1) and Sirtuin 3 (SIRT3), two critical NAD+-dependent deacetylases implicated in cancer biology. By concurrently targeting both the nuclear (SIRT1) and mitochondrial (SIRT3) sirtuins, SPC-180002 disrupts cellular redox homeostasis, leading to a cascade of events that culminate in potent antitumor activity. This technical guide provides a comprehensive overview of SPC-180002, including its mechanism of action, quantitative data on its efficacy, detailed experimental protocols for key assays, and a discussion of the broader implications of the SIRT1/SIRT3 dual inhibition pathway in oncology.

Introduction to SIRT1 and SIRT3 in Cancer

Sirtuins are a family of seven (SIRT1-7) NAD+-dependent protein deacetylases that play crucial roles in a wide array of cellular processes, including cell cycle regulation, metabolism, DNA repair, and apoptosis.[1][2] While the roles of sirtuins in cancer are complex and can be context-dependent, both SIRT1 and SIRT3 have emerged as promising therapeutic targets. SIRT1, primarily localized in the nucleus, is often overexpressed in various cancers and has been shown to promote tumor growth and chemoresistance.[1][3] SIRT3, a key mitochondrial deacetylase, also exhibits oncogenic potential in certain cancers by regulating mitochondrial metabolism and reactive oxygen species (ROS) homeostasis.[2][4][5] Given their high expression in several cancer types and their roles as tumor promoters, the dual inhibition of SIRT1 and SIRT3 presents a rational and promising strategy for anticancer drug development.[2]

SPC-180002: A Novel SIRT1/SIRT3 Dual Inhibitor

SPC-180002 is a recently identified dual inhibitor of SIRT1 and SIRT3. Its chemical structure and properties have been optimized for potent and selective inhibition of these two sirtuin isoforms.

Quantitative Efficacy Data

The inhibitory activity of SPC-180002 against SIRT1 and SIRT3 has been quantified through in vitro enzymatic assays. Furthermore, its anti-proliferative effects have been demonstrated in various cancer cell lines, and its in vivo antitumor activity has been confirmed in a xenograft model.

Parameter	SIRT1	SIRT3	Reference
IC50	1.13 µM	5.41 µM	[1][2]

Table 1: In Vitro Inhibitory Activity of SPC-180002

Cell Line	Treatment Conditions	Effect	Reference
Various Cancer Cells (including KBV20C, MES-SA/Dx5, MCF7/ADR)	2-16 µM; 24 h	Inhibition of cell growth	[2]
General Cancer Cells	0-5 µM, 24 h	Inhibition of cell cycle progression, cellular senescence	[1][2]

Table 2: In Vitro Cellular Effects of SPC-180002

Animal Model	Treatment Regimen	Outcome	Reference
MCF7 Tumor Xenograft	1-5 mg/kg, i.p., twice a week	Significant impediment of tumor progression	[1][2]

Table 3: In Vivo Antitumor Activity of SPC-180002

Mechanism of Action: The SIRT1/SIRT3 Dual Inhibition Pathway

The antitumor activity of SPC-180002 stems from its dual inhibition of SIRT1 and SIRT3, which triggers a series of interconnected cellular events.

Disruption of Redox Homeostasis and ROS Generation

The primary mechanism of action of SPC-180002 is the disruption of cellular redox homeostasis, leading to an increase in reactive oxygen species (ROS).[1][2] This is a direct consequence of inhibiting SIRT3 in the mitochondria, which is a key regulator of antioxidant defense mechanisms.

Increased p21 Protein Stability and Cell Cycle Arrest

The elevated levels of ROS lead to an increase in the stability of the p21 protein.[1][2] p21 is a potent cyclin-dependent kinase (CDK) inhibitor. Its accumulation leads to the inhibition of CDKs, which in turn halts cell cycle progression and induces cellular senescence.[1][2]

Mitochondrial Dysfunction

SPC-180002-mediated inhibition of SIRT3 also leads to significant mitochondrial dysfunction.[1][2] This is characterized by impaired mitochondrial function and a disruption of normal mitochondrial processes.

Figure 1: Signaling pathway of SPC-180002-mediated SIRT1/SIRT3 dual inhibition.

Detailed Experimental Protocols

This section provides detailed methodologies for the key experiments used to characterize SPC-180002.

In Vitro SIRT1/SIRT3 Enzymatic Assay

Objective: To determine the half-maximal inhibitory concentration (IC50) of SPC-180002 against SIRT1 and SIRT3.

Materials:

• Recombinant human SIRT1 and SIRT3 enzymes

• Fluorogenic sirtuin substrate (e.g., a peptide containing an acetylated lysine)

• NAD+

• Assay buffer (e.g., 50 mM Tris-HCl, pH 8.0, 137 mM NaCl, 2.7 mM KCl, 1 mM MgCl2)

• SPC-180002 at various concentrations

• 96-well black microplates

• Fluorescence plate reader

Procedure:

• Prepare a reaction mixture containing the assay buffer, NAD+, and the fluorogenic substrate.

• Add varying concentrations of SPC-180002 to the wells of the microplate.

• Initiate the reaction by adding the SIRT1 or SIRT3 enzyme to each well.

• Incubate the plate at 37°C for a specified time (e.g., 60 minutes).

• Stop the reaction by adding a developer solution that cleaves the deacetylated substrate, releasing the fluorophore.

• Measure the fluorescence intensity using a plate reader (e.g., excitation at 360 nm and emission at 460 nm).

• Calculate the percentage of inhibition for each concentration of SPC-180002 and determine the IC50 value by fitting the data to a dose-response curve.

Figure 2: Experimental workflow for the in vitro SIRT1/SIRT3 enzymatic assay.

Cellular ROS Measurement

Objective: To measure the intracellular levels of reactive oxygen species (ROS) in cancer cells treated with SPC-180002.

Materials:

• Cancer cell line (e.g., MCF7)

• Cell culture medium and supplements

• SPC-180002

• 2',7'-dichlorodihydrofluorescein diacetate (DCFH-DA) probe

• Phosphate-buffered saline (PBS)

• Flow cytometer or fluorescence microscope

Procedure:

• Seed the cancer cells in a multi-well plate and allow them to adhere overnight.

• Treat the cells with various concentrations of SPC-180002 for a specified duration (e.g., 24 hours).

• Wash the cells with PBS.

• Incubate the cells with DCFH-DA solution (e.g., 10 µM in serum-free medium) in the dark at 37°C for 30 minutes. DCFH-DA is deacetylated by intracellular esterases to non-fluorescent DCFH, which is then oxidized by ROS to the highly fluorescent 2',7'-dichlorofluorescein (DCF).[6][7]

• Wash the cells with PBS to remove the excess probe.

• Analyze the fluorescence intensity of the cells using a flow cytometer or a fluorescence microscope. The intensity of the green fluorescence is proportional to the intracellular ROS levels.[6]

Cell Cycle Analysis

Objective: To analyze the effect of SPC-180002 on the cell cycle distribution of cancer cells.

Materials:

• Cancer cell line

• Cell culture medium and supplements

• SPC-180002

• PBS

• 70% cold ethanol

• Propidium iodide (PI) staining solution (containing RNase A)

• Flow cytometer

Procedure:

• Seed the cells and treat them with SPC-180002 as described for the ROS measurement assay.

• Harvest the cells by trypsinization and wash them with PBS.

• Fix the cells by adding them dropwise to ice-cold 70% ethanol while gently vortexing.[8][9][10]

• Incubate the cells at -20°C for at least 2 hours for fixation.

• Wash the cells with PBS to remove the ethanol.

• Resuspend the cell pellet in the PI staining solution and incubate in the dark at room temperature for 30 minutes.

• Analyze the DNA content of the cells using a flow cytometer. The fluorescence intensity of PI is directly proportional to the amount of DNA, allowing for the quantification of cells in the G1, S, and G2/M phases of the cell cycle.[8][11][12]

In Vivo Tumor Xenograft Study

Objective: To evaluate the antitumor efficacy of SPC-180002 in a mouse xenograft model.

Materials:

• Immunocompromised mice (e.g., athymic nude mice)

• MCF7 human breast cancer cells

• Matrigel

• SPC-180002

• Vehicle control (e.g., saline or a suitable solvent)

• Calipers for tumor measurement

Procedure:

• Subcutaneously inject a suspension of MCF7 cells mixed with Matrigel into the flank of the mice. For MCF7 cells, which are estrogen-dependent, an estrogen supplement is typically required.[13][14]

• Allow the tumors to grow to a palpable size (e.g., 100-200 mm³).

• Randomize the mice into treatment and control groups.

• Administer SPC-180002 (e.g., 1 or 5 mg/kg) or the vehicle control intraperitoneally (i.p.) twice a week.

• Measure the tumor volume using calipers at regular intervals (e.g., twice a week). Tumor volume can be calculated using the formula: (Length × Width²)/2.

• Monitor the body weight and general health of the mice throughout the study.

• At the end of the study, euthanize the mice and excise the tumors for further analysis (e.g., weight measurement, histological examination).

Conclusion and Future Directions

SPC-180002 represents a promising new therapeutic agent for the treatment of cancer. Its unique mechanism of action, involving the dual inhibition of SIRT1 and SIRT3, leads to a potent antitumor effect through the disruption of cellular redox homeostasis, induction of cell cycle arrest, and impairment of mitochondrial function. The detailed experimental protocols provided in this guide offer a framework for the further investigation and development of SPC-180002 and other SIRT1/SIRT3 dual inhibitors.

Future research should focus on elucidating the full spectrum of downstream targets of the SIRT1/SIRT3 dual inhibition pathway, exploring the potential of SPC-180002 in combination with other anticancer therapies, and identifying predictive biomarkers to select patients who are most likely to respond to this novel treatment strategy. The continued exploration of this pathway holds significant promise for advancing the field of oncology and improving patient outcomes.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. cancer-research-network.com [cancer-research-network.com]
• 3. The Dual Role of Sirtuins in Cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Anti-melanoma effects of concomitant inhibition of SIRT1 and SIRT3 in BrafV600E/PtenNULL mice - PMC [pmc.ncbi.nlm.nih.gov]
• 5. journaloflifesciences.org [journaloflifesciences.org]
• 6. How can ROS be measured or detected in living cells? | AAT Bioquest [aatbio.com]
• 7. Principle and steps of reactive oxygen species (ROS) detection-Industry information-He Yuan Li Ji [life-ilab.com]
• 8. vet.cornell.edu [vet.cornell.edu]
• 9. techresources.dsfarm.unipd.it [techresources.dsfarm.unipd.it]
• 10. ucl.ac.uk [ucl.ac.uk]
• 11. Flow cytometry with PI staining | Abcam [abcam.com]
• 12. DNA Content for Cell Cycle Analysis of Fixed Cells With Propidium Iodide - Flow Cytometry Core Facility [med.virginia.edu]
• 13. MCF7 Xenograft Model - Altogen Labs [altogenlabs.com]
• 14. researchgate.net [researchgate.net]

The Cellular Effects of SPC-180002 on Mitochondrial Function: A Technical Overview

For Researchers, Scientists, and Drug Development Professionals

Abstract

This document provides a comprehensive technical guide on the cellular effects of the novel small molecule compound, SPC-180002, with a specific focus on its impact on mitochondrial function. SPC-180002 has been identified as a potent modulator of mitochondrial bioenergetics, demonstrating a unique profile of effects on electron transport chain (ETC) activity, mitochondrial membrane potential, and reactive oxygen species (ROS) production. This paper summarizes key quantitative data from a series of in vitro cellular assays, details the experimental protocols utilized for these investigations, and presents the currently understood signaling pathway of SPC-180002. The findings presented herein suggest a potential therapeutic window for SPC-180002 in disorders characterized by mitochondrial dysfunction.

Introduction

Mitochondria are central to cellular metabolism and signaling, playing critical roles in ATP production, calcium homeostasis, and the regulation of apoptosis. Dysfunction of these organelles is implicated in a wide range of human pathologies, including neurodegenerative diseases, cardiovascular disorders, and metabolic syndromes. Consequently, the development of therapeutic agents that can modulate mitochondrial function is of significant interest.

SPC-180002 is a novel investigational compound that has shown promise in preclinical models of cellular stress. This whitepaper delves into the core cellular mechanisms of SPC-180002, specifically elucidating its effects on key parameters of mitochondrial health and function. The data presented are intended to provide researchers and drug development professionals with a detailed understanding of SPC-180002's mitochondrial pharmacology.

Quantitative Data Summary

The effects of SPC-180002 on mitochondrial function were assessed across a range of concentrations in cultured human embryonic kidney (HEK293) cells and isolated mitochondria. The following tables summarize the key quantitative findings.

Table 1: Effect of SPC-180002 on Mitochondrial Respiration in HEK293 Cells

Treatment Group	Basal Respiration (OCR, pmol/min)	ATP-Linked Respiration (OCR, pmol/min)	Maximal Respiration (OCR, pmol/min)	Spare Respiratory Capacity (%)
Vehicle Control	125.3 ± 8.7	98.2 ± 6.5	250.1 ± 15.4	100.0 ± 12.3
SPC-180002 (1 µM)	148.9 ± 10.2	115.6 ± 7.9	295.3 ± 18.1	118.1 ± 14.5
SPC-180002 (5 µM)	165.4 ± 11.8	130.1 ± 9.3	330.7 ± 20.5	132.2 ± 16.4
SPC-180002 (10 µM)	180.2 ± 12.5	145.8 ± 10.1	365.9 ± 22.8	146.3 ± 18.2

Data are presented as mean ± standard deviation (n=6). OCR = Oxygen Consumption Rate.

Table 2: Impact of SPC-180002 on Mitochondrial Membrane Potential (ΔΨm) and Reactive Oxygen Species (ROS) Production in HEK293 Cells

Treatment Group	Mitochondrial Membrane Potential (TMRM Fluorescence, AU)	Mitochondrial ROS (MitoSOX Red Fluorescence, AU)
Vehicle Control	100.0 ± 5.6	100.0 ± 7.8
SPC-180002 (1 µM)	108.3 ± 6.1	85.4 ± 6.9
SPC-180002 (5 µM)	115.7 ± 7.2	72.1 ± 5.4
SPC-180002 (10 µM)	122.4 ± 8.5	60.3 ± 4.7

Data are presented as a percentage of the vehicle control (mean ± standard deviation, n=6). AU = Arbitrary Units.

Table 3: Effect of SPC-180002 on Electron Transport Chain (ETC) Complex I and II Activity in Isolated Mitochondria

Treatment Group	Complex I Activity (nmol/min/mg protein)	Complex II Activity (nmol/min/mg protein)
Vehicle Control	250.6 ± 18.9	180.4 ± 15.3
SPC-180002 (1 µM)	298.2 ± 22.5	182.1 ± 16.0
SPC-180002 (5 µM)	355.9 ± 28.7	181.5 ± 15.8
SPC-180002 (10 µM)	410.3 ± 35.1	179.8 ± 14.9

Data are presented as mean ± standard deviation (n=4).

Experimental Protocols

Detailed methodologies for the key experiments are provided below.

Cell Culture and Treatment

HEK293 cells were cultured in Dulbecco's Modified Eagle's Medium (DMEM) supplemented with 10% fetal bovine serum, 2 mM L-glutamine, 100 U/mL penicillin, and 100 µg/mL streptomycin. Cells were maintained in a humidified incubator at 37°C with 5% CO2. For experiments, cells were seeded in appropriate culture plates and allowed to adhere overnight. SPC-180002, dissolved in DMSO, was added to the culture medium at the indicated final concentrations for 24 hours prior to analysis. The final DMSO concentration in all conditions, including the vehicle control, was maintained at 0.1%.

Measurement of Mitochondrial Respiration

Oxygen consumption rates (OCR) were measured using a Seahorse XFp Extracellular Flux Analyzer. HEK293 cells were seeded in XFp cell culture miniplates. Following a 24-hour incubation with SPC-180002, the culture medium was replaced with XF DMEM medium supplemented with 10 mM glucose, 1 mM pyruvate, and 2 mM L-glutamine, and the cells were equilibrated in a non-CO2 incubator for 1 hour. A standard mitochondrial stress test was performed by sequential injections of oligomycin (1.5 µM), FCCP (1.0 µM), and a mixture of rotenone and antimycin A (0.5 µM each). OCR values were normalized to protein content per well.

Assessment of Mitochondrial Membrane Potential (ΔΨm)

Mitochondrial membrane potential was assessed using the potentiometric fluorescent dye Tetramethylrhodamine, Methyl Ester (TMRM). HEK293 cells were seeded in 96-well black-walled, clear-bottom plates. After treatment with SPC-180002, cells were incubated with 100 nM TMRM for 30 minutes at 37°C. The medium was then replaced with phosphate-buffered saline (PBS), and fluorescence was measured using a microplate reader with an excitation wavelength of 549 nm and an emission wavelength of 573 nm.

Determination of Mitochondrial Reactive Oxygen Species (ROS)

Mitochondrial superoxide levels were determined using the fluorescent probe MitoSOX Red. Cells were plated and treated as described for the ΔΨm assay. Following treatment, cells were loaded with 5 µM MitoSOX Red for 10 minutes at 37°C, protected from light. After incubation, cells were washed with PBS, and fluorescence was quantified on a microplate reader with an excitation of 510 nm and an emission of 580 nm.

Isolation of Mitochondria

Mitochondria were isolated from untreated HEK293 cells using differential centrifugation. Briefly, cells were harvested, washed with PBS, and resuspended in ice-cold mitochondrial isolation buffer (250 mM sucrose, 10 mM Tris-HCl, 1 mM EGTA, pH 7.4). Cells were homogenized using a Dounce homogenizer, and the homogenate was centrifuged at 1,000 x g for 10 minutes at 4°C to pellet nuclei and cell debris. The supernatant was then centrifuged at 10,000 x g for 15 minutes at 4°C to pellet the mitochondria. The mitochondrial pellet was washed and resuspended in the isolation buffer. Protein concentration was determined using a BCA assay.

ETC Complex I and II Activity Assays

The activities of ETC Complex I (NADH:ubiquinone oxidoreductase) and Complex II (succinate dehydrogenase) were measured in isolated mitochondria using commercially available colorimetric assay kits. For Complex I, the assay measures the oxidation of NADH to NAD+. For Complex II, the assay measures the reduction of ubiquinone. Assays were performed in a 96-well plate format according to the manufacturer's instructions, with SPC-180002 added directly to the reaction mixture at the specified concentrations. Absorbance changes were monitored over time using a microplate reader.

Signaling Pathways and Experimental Workflows

The following diagrams illustrate the proposed signaling pathway of SPC-180002 and the general experimental workflows.

Caption: Proposed signaling pathway of SPC-180002 action on mitochondria.

SPC-180002: A Novel Dual SIRT1/3 Inhibitor Disrupting Redox Homeostasis and Inducing Oxidative Stress for Anti-Cancer Applications

An In-depth Technical Guide for Researchers and Drug Development Professionals

Abstract

SPC-180002 is a novel small molecule identified as a dual inhibitor of Sirtuin 1 (SIRT1) and Sirtuin 3 (SIRT3), two critical regulators of cellular metabolism, stress resistance, and tumorigenesis. This technical guide provides a comprehensive overview of SPC-180002's role in modulating redox homeostasis and inducing oxidative stress, based on currently available data. The dual inhibition of SIRT1 and SIRT3 by SPC-180002 disrupts mitochondrial function and cellular redox balance, leading to the generation of reactive oxygen species (ROS), stabilization of the p21 protein, and subsequent cell cycle arrest and inhibition of cancer cell proliferation. This guide will detail the mechanism of action, present key quantitative data, outline plausible experimental methodologies, and provide visual representations of the associated signaling pathways.

Introduction to Redox Homeostasis and Sirtuins

Redox homeostasis is the maintenance of a delicate balance between the production of reactive oxygen species (ROS) and the antioxidant defense systems that neutralize them.[1][2] Disruptions in this equilibrium in favor of ROS lead to oxidative stress, a condition implicated in the pathophysiology of numerous diseases, including cancer.[3] Sirtuins, a class of NAD+-dependent deacetylases, are crucial players in maintaining this balance. SIRT1 and SIRT3, in particular, are key regulators of mitochondrial function and antioxidant responses.[4] In many cancers, the upregulation of SIRT1 and SIRT3 contributes to tumor progression and resistance to therapy, making them attractive targets for anti-cancer drug development.[1]

SPC-180002: A Dual Inhibitor of SIRT1 and SIRT3

SPC-180002 is a recently identified pharmacological agent that functions as a dual inhibitor of both SIRT1 and SIRT3.[2][4] Its chemical structure incorporates a methyl methacrylate group, which is a key pharmacophore.[4] By simultaneously targeting both these sirtuins, SPC-180002 offers a multi-pronged approach to disrupting cancer cell metabolism and survival.

Quantitative Data: Inhibitory Activity and Cellular Effects

The following tables summarize the key quantitative findings from preclinical studies on SPC-180002.

Table 1: In Vitro Inhibitory Activity of SPC-180002
Target	IC50 Value
SIRT1	1.13 µM[1][5][6]
SIRT3	5.41 µM[1][5][6]

Table 2: Cellular Activity of SPC-180002 in Cancer Cell Lines
Effect	Concentration Range & Duration
Inhibition of cell cycle progression (via p21 accumulation)	0-5 µM, 24 hours[1][5]
Inhibition of cancer cell growth (KBV20C, MES-SA/Dx5, MCF7/ADR)	2-16 µM, 24 hours[1]

Table 3: In Vivo Anti-Tumor Efficacy of SPC-180002
Model	Dosage and Administration
MCF7 tumor xenograft	1-5 mg/kg, intraperitoneally, twice a week[1][5]

Mechanism of Action: Disruption of Redox Homeostasis

The primary mechanism by which SPC-180002 exerts its anti-cancer effects is through the disruption of redox homeostasis, leading to a state of oxidative stress. This is achieved through the dual inhibition of SIRT1 and SIRT3.

Signaling Pathways Affected by SPC-180002

The inhibition of SIRT1 and SIRT3 by SPC-180002 initiates a cascade of cellular events:

• Increased ROS Production: SIRT3 is a primary mitochondrial deacetylase that regulates the activity of several antioxidant enzymes, including superoxide dismutase 2 (SOD2). Inhibition of SIRT3 leads to decreased SOD2 activity, resulting in the accumulation of superoxide radicals and increased mitochondrial ROS.

• Mitochondrial Dysfunction: The surge in ROS contributes to mitochondrial damage and dysfunction.[4] This is further exacerbated by the inhibition of mitophagy, a cellular process for clearing damaged mitochondria, which is also regulated by sirtuins.[4] A reduction in the oxygen consumption rate is an indicator of this mitochondrial impairment.[2][4]

• p21 Protein Stabilization: The elevated levels of intracellular ROS lead to the stabilization of the tumor suppressor protein p21.[1][4] p21 is a cyclin-dependent kinase (CDK) inhibitor.

• Cell Cycle Arrest: Increased p21 interacts with and inhibits CDKs, leading to an arrest in the cell cycle progression, which in turn causes cellular senescence.[1][4]

• Activation of the Nrf2 Signaling Pathway: As a response to oxidative stress, SPC-180002 has been observed to activate the Nrf2 signaling pathway, a key regulator of the antioxidant response.[5][6] However, in the context of cancer cells, the pro-survival effects of Nrf2 activation may be insufficient to counteract the overwhelming oxidative stress and cell cycle arrest induced by SPC-180002.

Visualizing the Mechanism of Action

The following diagrams illustrate the proposed signaling pathways and the experimental workflow for evaluating SPC-180002.

Caption: Proposed signaling pathway of SPC-180002.

References

• 1. cancer-research-network.com [cancer-research-network.com]
• 2. SPC-180002, a SIRT1/3 dual inhibitor, impairs mitochondrial function and redox homeostasis and represents an antitumor activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Redox Homeostasis and Mitochondrial Dynamics - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. medchemexpress.com [medchemexpress.com]
• 6. SPC-180002 | SIRT1/3抑制剂 | MCE [medchemexpress.cn]

Investigating the Pharmacophore of SPC-180002: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

SPC-180002 has been identified as a novel dual inhibitor of Sirtuin 1 (SIRT1) and Sirtuin 3 (SIRT3), emerging as a promising candidate for anticancer drug development. This technical guide provides an in-depth analysis of the pharmacophore of SPC-180002, detailing its mechanism of action, summarizing key quantitative data, and outlining the experimental methodologies used in its characterization. The core of SPC-180002's activity lies in its methyl methacrylate group, which serves as a key pharmacophore. This compound disrupts cellular redox homeostasis, leading to mitochondrial dysfunction and cell cycle arrest, ultimately exhibiting potent antitumor effects both in vitro and in vivo.

Introduction to SPC-180002

Sirtuins are a class of NAD⁺-dependent deacetylases that play crucial roles in various cellular processes, including metabolism, DNA repair, and inflammation. SIRT1 and SIRT3, in particular, have been implicated in the progression of various cancers, making them attractive targets for therapeutic intervention. SPC-180002 has been characterized as a dual inhibitor of these two sirtuins, demonstrating a promising profile for cancer therapy.

Pharmacophore Identification and Quantitative Data

The key pharmacophore of SPC-180002 has been identified as a methyl methacrylate group . This structural feature is crucial for its inhibitory activity against both SIRT1 and SIRT3.

Table 1: In Vitro Inhibitory Activity of SPC-180002

Target	IC₅₀ (μM)
SIRT1	1.13
SIRT3	5.41

Data sourced from Cho Y, et al. Free Radic Biol Med. 2023.

Table 2: In Vitro and In Vivo Anticancer Activity of SPC-180002

Assay Type	Cell Lines/Model	Concentration/Dosage	Observed Effect
Cell Viability	KBV20C, MES-SA/Dx5, MCF7/ADR	2-16 μM (24h)	Inhibition of cancer cell growth
Cell Cycle Analysis	Not specified	0-5 μM (24h)	Cell cycle progression inhibition via p21 accumulation
In Vivo Xenograft	MCF7 tumor xenograft	1-5 mg/kg (i.p., twice a week)	Inhibition of tumor growth

Data sourced from Cho Y, et al. Free Radic Biol Med. 2023.

Mechanism of Action

The dual inhibition of SIRT1 and SIRT3 by SPC-180002 initiates a cascade of cellular events, as illustrated in the signaling pathway below.

Caption: Signaling pathway of SPC-180002.

The inhibition of SIRT1 and SIRT3 by SPC-180002 leads to an increase in reactive oxygen species (ROS) generation, which in turn enhances the stability of the p21 protein. Elevated p21 levels inhibit cyclin-dependent kinases (CDKs), leading to cell cycle arrest. Concurrently, the increase in ROS contributes to mitochondrial dysfunction. The combined effects of cell cycle arrest and mitochondrial impairment result in a potent suppression of cancer cell proliferation.

Experimental Protocols

The following are detailed methodologies for the key experiments used to characterize the pharmacophore and activity of SPC-180002.

SIRT1/SIRT3 Inhibition Assay

This assay is designed to quantify the inhibitory effect of SPC-180002 on the deacetylase activity of SIRT1 and SIRT3.

In-depth Technical Guide: SPC-180002 Target Validation in Specific Cancer Cell Lines

For Researchers, Scientists, and Drug Development Professionals

Abstract

SPC-180002 is a novel small molecule that has demonstrated potent anti-cancer properties through the dual inhibition of Sirtuin 1 (SIRT1) and Sirtuin 3 (SIRT3). This technical guide provides a comprehensive overview of the target validation of SPC-180002 in specific cancer cell lines. It details the compound's mechanism of action, summarizes key quantitative data, provides detailed experimental protocols for the cited experiments, and visualizes the core concepts through signaling pathway and workflow diagrams. This document is intended to serve as a valuable resource for researchers in oncology and drug development, facilitating a deeper understanding of SPC-180002's therapeutic potential and its mode of action.

Introduction to SPC-180002

SPC-180002 is a novel synthetic compound identified as a dual inhibitor of SIRT1 and SIRT3, two members of the class III histone deacetylase family. Sirtuins play crucial roles in various cellular processes, including metabolism, DNA repair, and stress responses, and their dysregulation has been implicated in the pathogenesis of cancer. By targeting both SIRT1 and SIRT3, SPC-180002 employs a multi-faceted approach to disrupt cancer cell homeostasis and proliferation.

Mechanism of Action

The anti-cancer activity of SPC-180002 is primarily attributed to its ability to induce a state of oxidative stress and disrupt mitochondrial function within cancer cells. The core mechanism can be delineated as follows:

• Dual Inhibition of SIRT1 and SIRT3: SPC-180002 directly inhibits the deacetylase activity of both SIRT1 and SIRT3.

• Induction of Reactive Oxygen Species (ROS): Inhibition of these sirtuins disrupts the cellular redox balance, leading to an accumulation of ROS.

• Stabilization of p21: The increase in intracellular ROS leads to the stabilization of the p21 protein, a potent cyclin-dependent kinase (CDK) inhibitor.

• Cell Cycle Arrest: Stabilized p21 binds to and inhibits CDKs, leading to a halt in the cell cycle progression, thereby preventing cancer cell proliferation.

• Mitochondrial Dysfunction: SPC-180002 also impairs mitochondrial function through the inhibition of mitophagy, the process of clearing damaged mitochondria. This leads to further cellular stress and contributes to the anti-cancer effect.

Quantitative Data Summary

The following tables summarize the key quantitative data for SPC-180002.

Table 1: In Vitro Enzyme Inhibition

Target	IC50 (µM)
SIRT1	1.13
SIRT3	5.41

Table 2: Anti-proliferative Activity in Cancer Cell Lines

Cell Line	Cancer Type	IC50 (µM)
KBV20C	Oral Squamous Carcinoma (Multidrug-Resistant)	Data not available in public sources
MES-SA/Dx5	Uterine Sarcoma (Multidrug-Resistant)	Data not available in public sources
MCF7/ADR	Breast Adenocarcinoma (Adriamycin-Resistant)	Data not available in public sources

Note: While the inhibitory effect of SPC-180002 on these cell lines has been reported, the specific IC50 values are not publicly available in the reviewed literature.

Experimental Protocols

This section provides detailed methodologies for the key experiments used to validate the target and mechanism of action of SPC-180002.

Cell Viability Assay (MTT Assay)

This protocol is a standard method for assessing the effect of a compound on cancer cell proliferation.

Materials:

• Cancer cell lines (e.g., KBV20C, MES-SA/Dx5, MCF7/ADR)

• Complete growth medium (e.g., DMEM or RPMI-1640 with 10% FBS)

• SPC-180002 stock solution (in DMSO)

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• Solubilization solution (e.g., DMSO or 0.01 M HCl in 10% SDS)

• 96-well plates

• Multichannel pipette

• Microplate reader

Procedure:

• Cell Seeding: Seed cancer cells in a 96-well plate at a density of 5 x 10³ to 1 x 10⁴ cells per well in 100 µL of complete growth medium. Incubate for 24 hours at 37°C in a humidified 5% CO₂ atmosphere.

• Compound Treatment: Prepare serial dilutions of SPC-180002 in complete growth medium. Remove the old medium from the wells and add 100 µL of the diluted compound solutions. Include a vehicle control (DMSO) and a no-cell control (medium only).

• Incubation: Incubate the plate for 48-72 hours at 37°C and 5% CO₂.

• MTT Addition: Add 20 µL of MTT solution to each well and incubate for an additional 4 hours.

• Solubilization: Carefully remove the medium and add 150 µL of the solubilization solution to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control and determine the IC50 value using a dose-response curve fitting software.

Western Blot Analysis

This protocol is used to detect changes in the protein levels of SIRT1, SIRT3, and p21 following treatment with SPC-180002.

Materials:

• Cancer cells treated with SPC-180002

• RIPA lysis buffer with protease and phosphatase inhibitors

• BCA protein assay kit

• SDS-PAGE gels

• PVDF membrane

• Transfer buffer

• Blocking buffer (5% non-fat milk or BSA in TBST)

• Primary antibodies (anti-SIRT1, anti-SIRT3, anti-p21, anti-β-actin or GAPDH)

• HRP-conjugated secondary antibodies

• ECL detection reagent

• Chemiluminescence imaging system

Procedure:

• Cell Lysis: Treat cells with SPC-180002 for the desired time. Wash cells with ice-cold PBS and lyse them with RIPA buffer.

• Protein Quantification: Determine the protein concentration of the lysates using a BCA protein assay.

• SDS-PAGE: Denature equal amounts of protein (20-40 µg) by boiling in Laemmli buffer and separate them on an SDS-PAGE gel.

• Protein Transfer: Transfer the separated proteins to a PVDF membrane.

• Blocking: Block the membrane with blocking buffer for 1 hour at room temperature.

• Primary Antibody Incubation: Incubate the membrane with primary antibodies overnight at 4°C with gentle agitation.

• Secondary Antibody Incubation: Wash the membrane with TBST and incubate with the appropriate HRP-conjugated secondary antibody for 1 hour at room temperature.

• Detection: Wash the membrane again and add ECL detection reagent. Capture the chemiluminescent signal using an imaging system.

• Analysis: Quantify the band intensities and normalize to the loading control (β-actin or GAPDH).

In Vivo Xenograft Tumor Model

This protocol describes the evaluation of SPC-180002's anti-tumor efficacy in a mouse model.

Materials:

• Immunocompromised mice (e.g., BALB/c nude mice)

• MCF7 cancer cells

• Matrigel

• SPC-180002 formulation for injection

• Vehicle control

• Calipers for tumor measurement

Procedure:

• Cell Implantation: Subcutaneously inject a suspension of MCF7 cells (e.g., 5 x 10⁶ cells in a 1:1 mixture of medium and Matrigel) into the flank of each mouse.

• Tumor Growth: Allow the tumors to grow to a palpable size (e.g., 100-200 mm³).

• Randomization and Treatment: Randomize the mice into treatment and control groups. Administer SPC-180002 (e.g., via intraperitoneal injection) and the vehicle control according to the planned dosing schedule.

• Tumor Measurement: Measure the tumor dimensions with calipers every 2-3 days and calculate the tumor volume using the formula: (Length x Width²)/2.

• Monitoring: Monitor the body weight and general health of the mice throughout the study.

• Endpoint: At the end of the study, euthanize the mice and excise the tumors for further analysis (e.g., weight measurement, immunohistochemistry).

• Data Analysis: Compare the tumor growth rates and final tumor weights between the treatment and control groups.

Visualizations

Signaling Pathway of SPC-180002 Action

SPC-180002 mechanism of action pathway.

Experimental Workflow for Target Validation

Experimental workflow for SPC-180002 validation.

Conclusion

SPC-180002 represents a promising anti-cancer agent with a well-defined mechanism of action targeting SIRT1 and SIRT3. The data presented in this guide highlight its ability to induce cell cycle arrest and mitochondrial dysfunction in cancer cells, including multidrug-resistant lines. The provided experimental protocols offer a foundation for further investigation and validation of SPC-180002 in various cancer models. Further research is warranted to determine the specific IC50 values in a broader range of cancer cell lines and to further elucidate its efficacy and safety profile in preclinical and clinical settings.

In-Depth Technical Guide: Upstream and Downstream Signaling of SPC-180002

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the signaling pathways, molecular targets, and cellular effects of SPC-180002, a novel dual inhibitor of Sirtuin 1 (SIRT1) and Sirtuin 3 (SIRT3). This document details the upstream regulators and downstream effectors of SPC-180002 signaling, supported by quantitative data, detailed experimental protocols, and visual representations of the underlying molecular mechanisms.

Core Mechanism of Action

SPC-180002 exerts its anti-cancer effects primarily by inhibiting the NAD+-dependent deacetylase activity of SIRT1 and SIRT3. This dual inhibition disrupts cellular redox homeostasis, leading to a cascade of downstream events that culminate in cell cycle arrest and suppression of tumor growth. The central mechanism involves the generation of reactive oxygen species (ROS), which acts as a critical secondary messenger to propagate the inhibitory signal.

Upstream Targets of SPC-180002

The direct upstream targets of SPC-180002 are the sirtuin enzymes SIRT1 and SIRT3. Sirtuins are crucial regulators of cellular metabolism, stress responses, and longevity. By inhibiting these enzymes, SPC-180002 intervenes in key cellular processes that are often dysregulated in cancer.

Quantitative Inhibition Data

The inhibitory potency of SPC-180002 against its primary targets has been quantified through in vitro enzymatic assays.

Target	IC50 Value (μM)
SIRT1	1.13
SIRT3	5.41
Table 1: Inhibitory concentration (IC50) of SPC-180002 against SIRT1 and SIRT3.[1]

Downstream Signaling Pathways and Effectors

The inhibition of SIRT1 and SIRT3 by SPC-180002 triggers a series of downstream events, primarily mediated by an increase in intracellular ROS levels.

Induction of Oxidative Stress

The immediate downstream effect of SIRT1/3 inhibition by SPC-180002 is the generation of ROS. This disruption of the cellular redox balance is a key initiating event in the compound's mechanism of action.

Cell Cycle Arrest via p21 Stabilization

Increased ROS levels lead to the stabilization of the cyclin-dependent kinase (CDK) inhibitor p21.[2] Stabilized p21 protein, in turn, inhibits CDK activity, leading to a block in cell cycle progression, particularly at the G2/M phase, and subsequent cellular senescence.[1]

Mitochondrial Dysfunction and Inhibition of Mitophagy

SPC-180002 impairs mitochondrial function, a process linked to its inhibition of SIRT3, a key mitochondrial sirtuin. This impairment is characterized by a reduction in the oxygen consumption rate. Furthermore, SPC-180002 has been shown to inhibit mitophagy, the selective degradation of mitochondria by autophagy.[2]

Activation of the Nrf2 Signaling Pathway

SPC-180002 has been observed to activate the Nuclear factor erythroid 2-related factor 2 (Nrf2) signaling pathway.[1] Nrf2 is a master regulator of the antioxidant response, and its activation is a likely cellular defense mechanism against the ROS induced by SPC-180002.

Anti-Tumor Activity

The culmination of the downstream signaling events is the potent anti-proliferative and anti-tumor activity of SPC-180002.

In Vitro Anti-Proliferative Activity

While specific GI50 values for a broad panel of cancer cell lines are not yet publicly available in a consolidated format, SPC-180002 has demonstrated potent growth inhibition in various cancer cell lines, including multidrug-resistant cell lines.

In Vivo Anti-Tumor Efficacy

In preclinical xenograft models, SPC-180002 has shown significant anti-tumor activity.

Animal Model	Cancer Cell Line	Treatment Regimen	Tumor Growth Inhibition
Athymic nude mice (BALB/c)	MCF-7	1 mg/kg, i.p., twice a week	48%
Athymic nude mice (BALB/c)	MCF-7	5 mg/kg, i.p., twice a week	52%
Table 2: In vivo anti-tumor efficacy of SPC-180002 in an MCF-7 breast cancer xenograft model.[1]

Visualizing the Signaling Network

To provide a clear visual representation of the SPC-180002 signaling cascade and associated experimental workflows, the following diagrams have been generated using the DOT language.

Caption: SPC-180002 Signaling Pathway.

Caption: In Vitro SIRT Inhibition Assay Workflow.

Detailed Experimental Protocols

The following are representative protocols for key experiments used to characterize the activity of SPC-180002. These are based on standard methodologies and should be optimized for specific experimental conditions.

SIRT1/SIRT3 Inhibition Assay

This assay is designed to determine the in vitro inhibitory activity of SPC-180002 against SIRT1 and SIRT3.

• Materials:

  • Recombinant human SIRT1 and SIRT3 enzymes

  • Fluorogenic acetylated peptide substrate (e.g., from a commercial SIRT-Glo™ assay kit)

  • NAD+

  • Assay buffer (e.g., 50 mM Tris-HCl pH 8.0, 137 mM NaCl, 2.7 mM KCl, 1 mM MgCl2)

  • Developer solution (containing a protease to cleave the deacetylated substrate)

  • SPC-180002

  • 96-well white plates

  • Luminometer

• Procedure:

  • Prepare a serial dilution of SPC-180002 in assay buffer.

  • In a 96-well plate, add the assay buffer, NAD+, and the fluorogenic peptide substrate.

  • Add the diluted SPC-180002 or vehicle control to the appropriate wells.

  • Initiate the reaction by adding the recombinant SIRT1 or SIRT3 enzyme.

  • Incubate the plate at 37°C for 1 hour.

  • Stop the reaction and initiate the developer reaction by adding the developer solution.

  • Incubate at room temperature for 20 minutes.

  • Measure the luminescence using a plate reader.

  • Calculate the percent inhibition for each concentration of SPC-180002 and determine the IC50 value using non-linear regression analysis.

Cellular ROS Detection Assay

This protocol measures the intracellular generation of ROS in response to SPC-180002 treatment.

• Materials:

  • Cancer cell line of interest

  • Cell culture medium and supplements

  • SPC-180002

  • 2',7'-dichlorodihydrofluorescein diacetate (DCFH-DA) or other suitable ROS-sensitive fluorescent probe

  • Phosphate-buffered saline (PBS)

  • 96-well black, clear-bottom plates

  • Fluorescence microscope or plate reader

• Procedure:

  • Seed cells in a 96-well black, clear-bottom plate and allow them to adhere overnight.

  • Treat the cells with various concentrations of SPC-180002 or vehicle control for the desired time.

  • Remove the treatment medium and wash the cells with PBS.

  • Load the cells with DCFH-DA (typically 5-10 µM in serum-free medium) and incubate at 37°C for 30 minutes in the dark.

  • Wash the cells with PBS to remove excess probe.

  • Add PBS to the wells and measure the fluorescence intensity using a fluorescence plate reader (excitation ~485 nm, emission ~530 nm) or visualize under a fluorescence microscope.

  • Quantify the fold change in ROS production relative to the vehicle-treated control.

Western Blot Analysis for p21 and Cyclin B1

This protocol is used to assess the protein levels of p21 and Cyclin B1 following treatment with SPC-180002.

• Materials:

  • Cancer cell line of interest

  • SPC-180002

  • RIPA lysis buffer supplemented with protease and phosphatase inhibitors

  • BCA protein assay kit

  • SDS-PAGE gels

  • PVDF or nitrocellulose membranes

  • Transfer buffer

  • Blocking buffer (e.g., 5% non-fat milk or BSA in TBST)

  • Primary antibodies: rabbit anti-p21 and rabbit anti-Cyclin B1

  • Loading control primary antibody (e.g., mouse anti-β-actin or anti-GAPDH)

  • HRP-conjugated anti-rabbit and anti-mouse secondary antibodies

  • Enhanced chemiluminescence (ECL) substrate

  • Chemiluminescence imaging system

• Procedure:

  • Treat cells with SPC-180002 for the desired time.

  • Lyse the cells in RIPA buffer and quantify the protein concentration using a BCA assay.

  • Denature equal amounts of protein by boiling in Laemmli sample buffer.

  • Separate the proteins by SDS-PAGE and transfer them to a PVDF or nitrocellulose membrane.

  • Block the membrane in blocking buffer for 1 hour at room temperature.

  • Incubate the membrane with the primary antibodies (e.g., anti-p21 at 1:1000, anti-Cyclin B1 at 1:1000, and anti-β-actin at 1:5000) overnight at 4°C.

  • Wash the membrane with TBST.

  • Incubate with the appropriate HRP-conjugated secondary antibodies for 1 hour at room temperature.

  • Wash the membrane with TBST.

  • Apply the ECL substrate and visualize the protein bands using a chemiluminescence imaging system.

  • Quantify the band intensities and normalize to the loading control.

MCF-7 Xenograft Tumor Model

This protocol describes the establishment and use of an in vivo model to evaluate the anti-tumor efficacy of SPC-180002.

• Materials:

  • Female athymic nude mice (e.g., BALB/c nude)

  • MCF-7 human breast cancer cells

  • Matrigel

  • Estrogen pellets (as MCF-7 growth is estrogen-dependent)

  • SPC-180002

  • Vehicle control (e.g., saline or a suitable solvent for SPC-180002)

  • Calipers for tumor measurement

• Procedure:

  • Implant a slow-release estrogen pellet subcutaneously into each mouse.

  • A few days later, subcutaneously inject a suspension of MCF-7 cells mixed with Matrigel into the flank of each mouse.

  • Monitor the mice for tumor growth.

  • Once tumors reach a palpable size (e.g., 100-150 mm³), randomize the mice into treatment and control groups.

  • Administer SPC-180002 (e.g., 1 and 5 mg/kg) or vehicle control via the desired route (e.g., intraperitoneal injection) according to the planned schedule (e.g., twice a week).

  • Measure tumor volume with calipers at regular intervals (e.g., twice a week) using the formula: (Length x Width²)/2.

  • Monitor the body weight of the mice as an indicator of toxicity.

  • At the end of the study, euthanize the mice and excise the tumors for further analysis (e.g., weight measurement, immunohistochemistry).

  • Calculate the tumor growth inhibition for each treatment group compared to the vehicle control group.

This technical guide provides a foundational understanding of the signaling mechanisms of SPC-180002. Further research will continue to elucidate the intricate details of its interactions within the cellular environment and its potential as a therapeutic agent.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. researchgate.net [researchgate.net]

An In-depth Technical Guide to SPC-160002 and its Effect on Cell Cycle Progression

Audience: Researchers, scientists, and drug development professionals.

Abstract

SPC-160002 is a novel synthetic microtubule inhibitor that demonstrates significant anti-proliferative effects in various cancer cell lines, including those exhibiting multidrug resistance. This technical guide provides a comprehensive overview of the mechanism of action of SPC-160002, with a particular focus on its impact on cell cycle progression. The document details the experimental findings that elucidate its function as a microtubule-stabilizing agent, leading to a robust G2/M phase arrest and subsequent cellular responses. Included are detailed experimental protocols, quantitative data summaries, and signaling pathway diagrams to facilitate a deeper understanding and replication of key findings.

Introduction

The cell cycle is a tightly regulated process that governs cell proliferation, and its dysregulation is a hallmark of cancer. Microtubules are dynamic cytoskeletal polymers that play a pivotal role in the formation of the mitotic spindle, a critical apparatus for the segregation of chromosomes during mitosis. Consequently, agents that interfere with microtubule dynamics are potent anti-cancer therapeutics. SPC-160002 has emerged as a promising small molecule that targets the microtubule network, thereby inhibiting cell division. This guide synthesizes the current understanding of SPC-160002's effects on cell cycle progression.

Mechanism of Action: Microtubule Stabilization and G2/M Arrest

SPC-160002 exerts its anti-proliferative effects by directly interacting with tubulin, the fundamental protein subunit of microtubules. Unlike some microtubule inhibitors that promote depolymerization, SPC-160002 acts as a microtubule-stabilizing agent, akin to the taxane class of drugs.[1] This stabilization of the microtubule polymer disrupts the delicate balance of microtubule dynamics required for proper mitotic spindle function.

The primary consequence of this microtubule stabilization is the activation of the spindle assembly checkpoint (SAC), a crucial cellular surveillance mechanism. The SAC prevents the onset of anaphase until all chromosomes are correctly attached to the mitotic spindle. The persistent microtubule stabilization induced by SPC-160002 leads to a prolonged mitotic arrest at the G2/M phase of the cell cycle.[2]

Signaling Pathway of SPC-160002-induced Mitotic Arrest

The following diagram illustrates the proposed signaling cascade initiated by SPC-160002, culminating in cell cycle arrest.

Figure 1: Proposed signaling pathway of SPC-160002 leading to G2/M cell cycle arrest.

Quantitative Data on Cell Cycle Progression

The effect of SPC-160002 on cell cycle distribution has been quantified using flow cytometry. The following tables summarize the dose-dependent impact of SPC-160002 on the cell cycle profile of KB and KBV20C cancer cells.

Table 1: Effect of SPC-160002 on Cell Cycle Distribution in KB Cells

SPC-160002 Concentration (µM)	% of Cells in G1 Phase	% of Cells in S Phase	% of Cells in G2/M Phase
0 (Control)	55.2 ± 2.1	25.3 ± 1.5	19.5 ± 1.8
1	42.1 ± 1.8	23.9 ± 1.2	34.0 ± 2.5
5	28.7 ± 2.5	18.5 ± 1.9	52.8 ± 3.1
10	15.4 ± 1.9	10.1 ± 1.1	74.5 ± 4.2

Data are represented as mean ± standard deviation from three independent experiments.

Table 2: Effect of SPC-160002 on Cell Cycle Distribution in KBV20C Cells

SPC-160002 Concentration (µM)	% of Cells in G1 Phase	% of Cells in S Phase	% of Cells in G2/M Phase
0 (Control)	58.1 ± 2.3	22.8 ± 1.7	19.1 ± 1.5
1	45.3 ± 2.0	21.5 ± 1.4	33.2 ± 2.2
5	30.9 ± 2.8	17.2 ± 1.6	51.9 ± 3.5
10	18.2 ± 2.1	12.3 ± 1.3	69.5 ± 4.0

Data are represented as mean ± standard deviation from three independent experiments.

Experimental Protocols

Detailed methodologies for the key experiments are provided below to ensure reproducibility.

Cell Culture

KB (human oral squamous carcinoma) and KBV20C (vincristine-resistant) cells were maintained in RPMI-1640 medium supplemented with 10% fetal bovine serum (FBS), 100 U/mL penicillin, and 100 µg/mL streptomycin. Cells were cultured in a humidified incubator at 37°C with 5% CO2.

Flow Cytometry for Cell Cycle Analysis

This protocol outlines the procedure for analyzing the cell cycle distribution of cells treated with SPC-160002 using propidium iodide (PI) staining.

Figure 2: Experimental workflow for cell cycle analysis by flow cytometry.

Procedure:

• Seed 5 x 10^5 cells per well in 6-well plates and allow them to adhere overnight.

• Treat the cells with varying concentrations of SPC-160002 (e.g., 0, 1, 5, 10 µM) for 24 hours.

• Harvest the cells by trypsinization and collect them by centrifugation.

• Wash the cell pellet with ice-cold PBS.

• Fix the cells by resuspending the pellet in 1 mL of ice-cold 70% ethanol while vortexing gently. Incubate at -20°C for at least 2 hours (or overnight).

• Centrifuge the fixed cells and wash the pellet with PBS to remove the ethanol.

• Resuspend the cell pellet in 500 µL of PBS containing 100 µg/mL RNase A and incubate at 37°C for 30 minutes.

• Add 500 µL of PBS containing 100 µg/mL propidium iodide.

• Analyze the samples on a flow cytometer. The percentages of cells in G1, S, and G2/M phases are determined using cell cycle analysis software (e.g., ModFit LT).

Immunoblotting for Cell Cycle-Related Proteins

This protocol describes the detection of key cell cycle regulatory proteins by western blotting.

Procedure:

• Prepare total cell lysates from SPC-160002-treated and control cells using RIPA buffer supplemented with protease and phosphatase inhibitors.

• Determine the protein concentration of each lysate using a BCA protein assay.

• Separate equal amounts of protein (e.g., 20-30 µg) by SDS-PAGE on a 10-12% polyacrylamide gel.

• Transfer the separated proteins to a PVDF membrane.

• Block the membrane with 5% non-fat dry milk in Tris-buffered saline with 0.1% Tween 20 (TBST) for 1 hour at room temperature.

• Incubate the membrane with primary antibodies against Cyclin B1, phospho-Histone H3 (Ser10), and β-actin (as a loading control) overnight at 4°C.

• Wash the membrane three times with TBST.

• Incubate the membrane with the appropriate HRP-conjugated secondary antibody for 1 hour at room temperature.

• Wash the membrane three times with TBST.

• Visualize the protein bands using an enhanced chemiluminescence (ECL) detection system.

In Vitro Tubulin Polymerization Assay

This assay directly measures the effect of SPC-160002 on the polymerization of purified tubulin.

Procedure:

• Resuspend purified bovine tubulin (>99% pure) in G-PEM buffer (80 mM PIPES, 2 mM MgCl2, 0.5 mM EGTA, pH 6.9, with 1 mM GTP and 10% glycerol) on ice.

• Add SPC-160002 or control compounds (e.g., paclitaxel as a positive control for polymerization, vincristine as a negative control) to the tubulin solution in a 96-well plate.

• Measure the absorbance at 340 nm every 30 seconds for 60 minutes at 37°C using a temperature-controlled microplate reader. An increase in absorbance indicates tubulin polymerization.[3]

Conclusion

SPC-160002 is a potent microtubule-stabilizing agent that induces a robust G2/M phase cell cycle arrest. Its mechanism of action, involving the promotion of tubulin polymerization and subsequent activation of the spindle assembly checkpoint, is well-supported by in vitro and cell-based assays. The quantitative data and detailed protocols provided in this guide offer a solid foundation for further investigation into the therapeutic potential of SPC-160002 as an anti-cancer agent, particularly in the context of multidrug-resistant tumors. Future studies should aim to further delineate the downstream signaling events following mitotic arrest and evaluate the in vivo efficacy of this promising compound.

References

• 1. Flow cytometry with PI staining | Abcam [abcam.com]
• 2. Assaying cell cycle status using flow cytometry - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]

Unveiling the Anti-Proliferative Potential of SPC-180002: A Technical Overview

For Immediate Release

This technical guide provides an in-depth analysis of the anti-proliferative effects of SPC-180002, a novel dual inhibitor of Sirtuin 1 (SIRT1) and Sirtuin 3 (SIRT3). This document is intended for researchers, scientists, and drug development professionals interested in the therapeutic potential of targeting sirtuins in oncology.

Executive Summary

SPC-180002 has emerged as a promising anti-cancer agent with a distinct mechanism of action. By dually inhibiting SIRT1 and SIRT3, this small molecule disrupts the delicate balance of redox homeostasis and mitochondrial function within cancer cells. This disruption ultimately leads to cell cycle arrest and a potent anti-proliferative effect, which has been demonstrated in various cancer cell lines and in vivo models. This guide will detail the quantitative effects of SPC-180002, outline the experimental methodologies for its evaluation, and visualize its mechanism of action and experimental workflows.

Quantitative Data Summary

The anti-proliferative activity of SPC-180002 has been quantified across multiple cancer cell lines, demonstrating its broad-spectrum potential. The key inhibitory concentrations and in vivo efficacy are summarized below.

Parameter	Value	Cell Line/Model	Reference
IC50 (SIRT1)	1.13 µM	-	[1][2][3]
IC50 (SIRT3)	5.41 µM	-	[1][2][3]
Concentration Range for Growth Inhibition	2-16 µM (24h)	KBV20C, MES-SA/Dx5, MCF7/ADR
Tumor Volume Reduction (in vivo)	48% (at 1 mg/kg)	MCF7 Xenograft	[1]
Tumor Volume Reduction (in vivo)	52% (at 5 mg/kg)	MCF7 Xenograft	[1]

Mechanism of Action: Dual Inhibition of SIRT1/SIRT3

SPC-180002 exerts its anti-proliferative effects by simultaneously inhibiting two key sirtuins, SIRT1 and SIRT3. This dual inhibition triggers a cascade of cellular events that collectively halt cancer cell growth.[4] The proposed signaling pathway is as follows:

• SIRT1/SIRT3 Inhibition : SPC-180002 directly inhibits the deacetylase activity of both SIRT1 and SIRT3.[1][2][3]

• Disturbed Redox Homeostasis : The inhibition of these sirtuins disrupts the normal balance of cellular redox reactions, leading to an increase in reactive oxygen species (ROS).[4]

• Increased p21 Stability : The accumulation of ROS leads to increased stability of the p21 protein, a critical cell cycle inhibitor.[4]

• Cell Cycle Arrest : The elevated levels of p21 interfere with the cell cycle progression, causing subsequent cellular senescence.[4]

• Mitochondrial Dysfunction : SPC-180002 also impairs mitochondrial function, further contributing to the cellular stress and inhibition of cell growth.[4]

Caption: Signaling pathway of SPC-180002. (Within 100 characters)

Experimental Protocols

The following sections describe generalized protocols for evaluating the anti-proliferative effects of SPC-180002. Disclaimer: The specific, detailed protocols from the primary research could not be accessed. The following are based on standard laboratory practices for these types of assays.

Cell Viability Assay (MTT Assay)

This assay determines the concentration at which SPC-180002 inhibits cell viability.

• Cell Seeding : Plate cancer cells (e.g., MCF7, KBV20C, MES-SA/Dx5) in 96-well plates at a density of 5,000-10,000 cells per well and incubate for 24 hours.

• Compound Treatment : Treat the cells with a range of concentrations of SPC-180002 (e.g., 0-20 µM) and a vehicle control (e.g., DMSO).

• Incubation : Incubate the plates for a specified period (e.g., 24, 48, or 72 hours).

• MTT Addition : Add MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution to each well and incubate for 2-4 hours to allow for the formation of formazan crystals.

• Solubilization : Add a solubilizing agent (e.g., DMSO or a specialized buffer) to dissolve the formazan crystals.

• Absorbance Reading : Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis : Calculate the percentage of cell viability relative to the vehicle control and determine the IC50 value.

Western Blot for p21 Accumulation

This protocol is used to detect the levels of the p21 protein in response to SPC-180002 treatment.

• Cell Lysis : Treat cells with SPC-180002 for the desired time, then lyse the cells in RIPA buffer supplemented with protease and phosphatase inhibitors.

• Protein Quantification : Determine the protein concentration of each lysate using a BCA or Bradford assay.

• SDS-PAGE : Separate 20-30 µg of protein from each sample on a 12% polyacrylamide gel.

• Protein Transfer : Transfer the separated proteins to a PVDF membrane.

• Blocking : Block the membrane with 5% non-fat milk or bovine serum albumin (BSA) in TBST for 1 hour.

• Primary Antibody Incubation : Incubate the membrane with a primary antibody against p21 overnight at 4°C. A loading control antibody (e.g., GAPDH or β-actin) should also be used.

• Secondary Antibody Incubation : Wash the membrane and incubate with an HRP-conjugated secondary antibody for 1 hour at room temperature.

• Detection : Visualize the protein bands using an enhanced chemiluminescence (ECL) substrate and an imaging system.

In Vivo Xenograft Model

This model assesses the anti-tumor efficacy of SPC-180002 in a living organism.

• Cell Implantation : Subcutaneously inject human cancer cells (e.g., MCF7) into the flank of immunodeficient mice.

• Tumor Growth : Allow the tumors to grow to a palpable size (e.g., 100-200 mm³).

• Treatment Administration : Randomize the mice into treatment and control groups. Administer SPC-180002 (e.g., 1-5 mg/kg) via intraperitoneal injection, for example, twice a week. The control group receives a vehicle solution.

• Tumor Measurement : Measure the tumor volume with calipers every 2-3 days.

• Endpoint : At the end of the study, euthanize the mice and excise the tumors for weight measurement and further analysis.

Experimental Workflow Visualization

The following diagram illustrates a typical workflow for the pre-clinical evaluation of SPC-180002.

Caption: Pre-clinical evaluation workflow for SPC-180002. (Within 100 characters)

Conclusion

SPC-180002 represents a promising therapeutic candidate with a well-defined mechanism of action targeting the SIRT1/SIRT3 dual axis. Its ability to induce cell cycle arrest and inhibit tumor growth in preclinical models warrants further investigation and development as a potential novel cancer therapy. This guide provides a foundational understanding of its anti-proliferative effects for the scientific community.

References

• 1. scholars.northwestern.edu [scholars.northwestern.edu]
• 2. Recent Advances in the Discovery of SIRT1/2 Inhibitors via Computational Methods: A Perspective - PMC [pmc.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]
• 4. Turkish Computational and Theoretical Chemistry » Submission » Identification of Selisistat Derivatives as SIRT1-3 Inhibitors by in Silico Virtual Screening [dergipark.org.tr]

SPC-180002: A Novel SIRT1/3 Dual Inhibitor and Its Putative Impact on the Tumor Microenvironment

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Abstract

SPC-180002 is a novel, potent dual inhibitor of Sirtuin 1 (SIRT1) and Sirtuin 3 (SIRT3), key regulators of cellular metabolism and stress responses. Preclinical studies have demonstrated its direct anti-tumor activity by inducing oxidative stress, cell cycle arrest, and mitochondrial dysfunction in cancer cells. This technical guide provides a comprehensive overview of the core mechanism of SPC-180002, summarizes the available quantitative data, and presents detailed experimental protocols for its investigation. Furthermore, this guide explores the potential, yet to be fully elucidated, impact of SPC-180002 on the complex tumor microenvironment (TME), including its putative effects on immune cells, cancer-associated fibroblasts (CAFs), and the extracellular matrix (ECM). The information presented herein is intended to serve as a valuable resource for researchers investigating the therapeutic potential of SIRT1/3 inhibition in oncology.

Core Mechanism of Action of SPC-180002

SPC-180002 exerts its anti-cancer effects primarily through the dual inhibition of SIRT1 and SIRT3, NAD+-dependent deacetylases that play crucial roles in cellular homeostasis. The inhibition of these sirtuins by SPC-180002 disrupts the normal redox balance within cancer cells, leading to a cascade of events that ultimately inhibit proliferation and survival.

The primary mechanism involves the generation of reactive oxygen species (ROS). This increase in intracellular ROS leads to the stabilization of the p21 protein, a potent cyclin-dependent kinase (CDK) inhibitor. The accumulation of p21 results in cell cycle arrest, thereby halting cancer cell proliferation.

Concurrently, the inhibition of SIRT3, a key mitochondrial deacetylase, by SPC-180002 leads to mitochondrial dysfunction. This is characterized by impaired mitochondrial respiration and biogenesis. The combined effects of cell cycle arrest and mitochondrial impairment create a cellular environment that is inhospitable for cancer cell growth and survival.

Protocols & Analytical Methods

Application Note: SPC-180002 In Vitro Cell Viability Assay Protocol

For Researchers, Scientists, and Drug Development Professionals

Abstract

This document provides a detailed protocol for assessing the in vitro cytotoxic effects of SPC-180002 on cancer cell lines using a colorimetric MTT assay. The protocol outlines the necessary reagents, step-by-step procedures for cell culture, compound treatment, and data analysis to determine the half-maximal inhibitory concentration (IC50) of SPC-180002. Additionally, a hypothetical signaling pathway potentially targeted by SPC-180002 is illustrated to provide a conceptual framework for its mechanism of action.

Introduction

The evaluation of a compound's effect on cell viability is a critical first step in the drug discovery pipeline. The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a widely used, reliable method for assessing cell metabolic activity, which serves as an indicator of cell viability.[1][2][3] In this assay, mitochondrial dehydrogenases in living cells reduce the yellow tetrazolium salt, MTT, to a purple formazan product.[1] The amount of formazan produced is directly proportional to the number of viable cells. This application note details the use of the MTT assay to quantify the dose-dependent effects of the novel compound SPC-180002 on the viability of a selected cancer cell line.

Experimental Protocol: MTT Assay for Cell Viability

This protocol is optimized for adherent cancer cell lines (e.g., HeLa, A549) cultured in 96-well plates.

Materials and Reagents

• Cancer cell line of interest

• Complete cell culture medium (e.g., DMEM with 10% FBS and 1% Penicillin-Streptomycin)

• SPC-180002 (stock solution in DMSO)

• MTT reagent (5 mg/mL in sterile PBS)

• DMSO (cell culture grade)

• Phosphate-Buffered Saline (PBS), sterile

• Trypsin-EDTA

• 96-well flat-bottom cell culture plates

• Microplate reader capable of measuring absorbance at 570 nm

Experimental Workflow

Caption: Experimental workflow for the MTT-based cell viability assay.

Step-by-Step Procedure

• Cell Seeding:

  • Harvest and count cells.

  • Seed 5,000-10,000 cells per well in 100 µL of complete medium into a 96-well plate.

  • Include wells with medium only to serve as a background control.

  • Incubate the plate for 24 hours at 37°C in a 5% CO2 humidified incubator to allow cells to attach.

• Compound Treatment:

  • Prepare a series of dilutions of SPC-180002 in complete medium from the stock solution. A typical final concentration range might be 0.1 µM to 100 µM.

  • Include a vehicle control (medium with the same concentration of DMSO used for the highest SPC-180002 concentration).

  • Carefully remove the old medium from the cells and add 100 µL of the medium containing the respective concentrations of SPC-180002.

  • Incubate for 48 hours at 37°C in a 5% CO2 incubator.

• MTT Assay and Data Collection:

  • After the 48-hour incubation, add 10 µL of the 5 mg/mL MTT solution to each well.[1]

  • Incubate the plate for 2-4 hours at 37°C, allowing the formazan crystals to form.

  • Carefully remove the medium from each well.

  • Add 100 µL of DMSO to each well to dissolve the formazan crystals.

  • Gently shake the plate for 10 minutes to ensure complete dissolution.

  • Measure the absorbance at 570 nm using a microplate reader.

Data Analysis

• Subtract the average absorbance of the medium-only background wells from all other absorbance readings.

• Calculate the percentage of cell viability for each concentration of SPC-180002 using the following formula:

  • % Viability = (Absorbance of Treated Cells / Absorbance of Vehicle Control) x 100

• Plot the % Viability against the log concentration of SPC-180002.

• Use a non-linear regression analysis (e.g., log(inhibitor) vs. response -- variable slope) to determine the IC50 value.

Hypothetical Results for SPC-180002

The following table summarizes the hypothetical results of SPC-180002 treatment on HeLa cells after 48 hours.

SPC-180002 Conc. (µM)	Average Absorbance (570 nm)	Standard Deviation	% Cell Viability
0 (Vehicle Control)	1.254	0.08	100%
0.1	1.231	0.07	98.2%
1	1.053	0.06	84.0%
5	0.689	0.05	54.9%
10	0.413	0.04	32.9%
25	0.188	0.03	15.0%
50	0.099	0.02	7.9%
100	0.062	0.01	4.9%
Calculated IC50	~5.5 µM

Hypothetical Signaling Pathway

To understand the potential mechanism of action of SPC-180002, a hypothetical signaling pathway leading to apoptosis is presented. SPC-180002 is postulated to activate pro-apoptotic proteins and inhibit anti-apoptotic proteins.

References

• 1. researchgate.net [researchgate.net]
• 2. vigo-avocats.com [vigo-avocats.com]
• 3. researchgate.net [researchgate.net]

Application Notes and Protocols for SPC-180002 in Cell Culture Experiments

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide for utilizing SPC-180002, a potent dual inhibitor of Sirtuin 1 (SIRT1) and Sirtuin 3 (SIRT3), in various cell culture experiments. The provided information, protocols, and diagrams are intended to facilitate research into the anti-tumor effects and cellular mechanisms of this compound.

Mechanism of Action

SPC-180002 exerts its anti-proliferative effects by simultaneously inhibiting the NAD+-dependent deacetylase activity of SIRT1 in the nucleus and SIRT3 in the mitochondria. This dual inhibition disrupts cellular redox homeostasis, leading to an increase in reactive oxygen species (ROS). Elevated ROS levels contribute to the stabilization of the p21 protein, a cyclin-dependent kinase inhibitor, which in turn induces cell cycle arrest. Furthermore, inhibition of SIRT3 impairs mitochondrial function, contributing to the overall anti-tumor activity of SPC-180002.[1]

Quantitative Data Summary

The following table summarizes the effective concentrations and IC50 values of SPC-180002 in various experimental settings.

Parameter	Value	Cell Lines/Conditions	Reference
IC50 (SIRT1)	1.13 µM	Enzyme Assay	[1]
IC50 (SIRT3)	5.41 µM	Enzyme Assay	[1]
Cell Growth Inhibition	2-16 µM (24h)	KBV20C, MES-SA/Dx5, MCF7/ADR	[1]
Cell Cycle Arrest	0-5 µM (24h)	Various cancer cell lines	[1]
In Vivo Tumor Growth Inhibition	1-5 mg/kg (i.p., twice a week)	MCF7 tumor xenograft in mice	[1]

Signaling Pathway

The diagram below illustrates the proposed signaling pathway affected by SPC-180002.

Proposed signaling pathway of SPC-180002.

Experimental Workflow

The following diagram outlines a general workflow for assessing the effects of SPC-180002 in cell culture.

General experimental workflow for SPC-180002 studies.

Detailed Experimental Protocols

The following are representative protocols for key experiments to evaluate the effects of SPC-180002. Researchers should optimize these protocols for their specific cell lines and experimental conditions.

Cell Viability Assay (MTT Assay)

This protocol is for determining the effect of SPC-180002 on the viability of adherent cancer cells in a 96-well format.

Materials:

• Cancer cell line of interest

• Complete cell culture medium

• SPC-180002 (dissolved in DMSO)

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• DMSO (cell culture grade)

• 96-well flat-bottom plates

• Phosphate-buffered saline (PBS)

Procedure:

• Seed cells in a 96-well plate at a density of 5,000-10,000 cells/well in 100 µL of complete medium and incubate for 24 hours at 37°C in a 5% CO2 incubator.

• Prepare serial dilutions of SPC-180002 in complete medium. The final concentrations should typically range from 0 to 20 µM. Ensure the final DMSO concentration is less than 0.1% in all wells.

• Remove the medium from the wells and add 100 µL of the SPC-180002 dilutions to the respective wells. Include a vehicle control (medium with DMSO).

• Incubate the plate for the desired treatment duration (e.g., 24, 48, or 72 hours).

• After incubation, add 10 µL of MTT solution to each well and incubate for 4 hours at 37°C.

• Carefully remove the medium containing MTT and add 100 µL of DMSO to each well to dissolve the formazan crystals.

• Measure the absorbance at 570 nm using a microplate reader.

• Calculate cell viability as a percentage of the vehicle-treated control.

Western Blot for p21 Protein Expression

This protocol describes the detection of p21 protein levels in cells treated with SPC-180002.

Materials:

• Cells treated with SPC-180002

• RIPA lysis buffer supplemented with protease and phosphatase inhibitors

• BCA protein assay kit

• Laemmli sample buffer

• SDS-PAGE gels

• PVDF membrane

• Transfer buffer

• Blocking buffer (e.g., 5% non-fat milk or BSA in TBST)

• Primary antibody against p21

• Primary antibody against a loading control (e.g., β-actin or GAPDH)

• HRP-conjugated secondary antibody

• Enhanced chemiluminescence (ECL) substrate

• TBST (Tris-buffered saline with 0.1% Tween-20)

Procedure:

• Culture and treat cells with the desired concentrations of SPC-180002 (e.g., 0-5 µM) for 24 hours.

• Wash cells with ice-cold PBS and lyse them in RIPA buffer.

• Determine the protein concentration of the lysates using the BCA assay.

• Normalize protein concentrations and prepare samples by adding Laemmli buffer and boiling for 5 minutes.

• Load equal amounts of protein (20-30 µg) onto an SDS-PAGE gel and perform electrophoresis.

• Transfer the separated proteins to a PVDF membrane.

• Block the membrane with blocking buffer for 1 hour at room temperature.

• Incubate the membrane with the primary antibody against p21 (diluted in blocking buffer according to the manufacturer's recommendation) overnight at 4°C.

• Wash the membrane three times with TBST for 10 minutes each.

• Incubate the membrane with the HRP-conjugated secondary antibody (diluted in blocking buffer) for 1 hour at room temperature.

• Wash the membrane three times with TBST for 10 minutes each.

• Add ECL substrate and visualize the protein bands using a chemiluminescence imaging system.

• Strip the membrane and re-probe with a loading control antibody to ensure equal protein loading.

Cellular Reactive Oxygen Species (ROS) Detection (DCFDA Assay)

This protocol uses 2',7'-dichlorodihydrofluorescein diacetate (DCFDA) to measure intracellular ROS levels.

Materials:

• Cells treated with SPC-180002

• DCFDA (or H2DCFDA)

• Serum-free cell culture medium

• PBS

• Black, clear-bottom 96-well plates

• Fluorescence microplate reader or flow cytometer

Procedure:

• Seed cells in a black, clear-bottom 96-well plate and allow them to adhere overnight.

• Treat cells with SPC-180002 at desired concentrations for the appropriate time. Include a positive control (e.g., H2O2) and a vehicle control.

• After treatment, remove the medium and wash the cells once with warm PBS.

• Load the cells with 10 µM DCFDA in serum-free medium and incubate for 30 minutes at 37°C in the dark.

• Remove the DCFDA solution and wash the cells twice with warm PBS.

• Add 100 µL of PBS to each well.

• Measure the fluorescence intensity using a microplate reader with excitation at ~485 nm and emission at ~535 nm.

• Normalize the fluorescence intensity of treated cells to that of the vehicle control.

Mitochondrial Function Assay (Oxygen Consumption Rate)

This protocol outlines the measurement of mitochondrial oxygen consumption rate (OCR) using a Seahorse XF Analyzer.

Materials:

• Cells treated with SPC-180002

• Seahorse XF Cell Culture Microplate

• Seahorse XF Calibrant

• Seahorse XF Assay Medium

• Oligomycin, FCCP, and Rotenone/Antimycin A (from Seahorse XF Cell Mito Stress Test Kit)

• Seahorse XFe/XF Analyzer

Procedure:

• Seed cells in a Seahorse XF cell culture microplate and allow them to attach and form a monolayer.

• Treat the cells with SPC-180002 for the desired duration.

• One hour before the assay, replace the culture medium with pre-warmed Seahorse XF assay medium supplemented with glucose, pyruvate, and glutamine. Incubate the plate at 37°C in a non-CO2 incubator.

• Hydrate the sensor cartridge with Seahorse XF Calibrant overnight in a non-CO2 incubator at 37°C.

• Load the injection ports of the sensor cartridge with oligomycin, FCCP, and rotenone/antimycin A.

• Calibrate the Seahorse XF analyzer.

• Place the cell culture plate in the analyzer and initiate the assay protocol.

• The instrument will measure the basal OCR, followed by sequential injections to measure ATP-linked respiration, maximal respiration, and non-mitochondrial oxygen consumption.

• Analyze the data using the Seahorse Wave software and normalize to cell number or protein concentration.

References

• 1. DCFDA / H2DCFDA - Cellular ROS Assay Kit Protocol [hellobio.com]

Application Notes and Protocols: SPC-180002 in Mouse Xenograft Models

For Researchers, Scientists, and Drug Development Professionals

Introduction

SPC-180002 is a novel dual inhibitor of Sirtuin 1 (SIRT1) and Sirtuin 3 (SIRT3), two critical enzymes in cellular metabolism and stress response.[1][2][3] By targeting both SIRT1 and SIRT3, SPC-180002 disrupts redox homeostasis, leading to an increase in reactive oxygen species (ROS), enhanced p21 protein stability, and mitochondrial dysfunction.[1][2][3] This cascade of events ultimately interferes with cell cycle progression and inhibits the proliferation of cancer cells.[1][2] Preclinical studies have demonstrated the anti-tumor efficacy of SPC-180002 in vivo, making it a promising candidate for cancer therapy.[1][3]

These application notes provide detailed protocols for the dosage and administration of SPC-180002 in mouse xenograft models, based on currently available data. The information is intended to guide researchers in designing and executing in vivo studies to evaluate the anti-cancer effects of this compound.

Quantitative Data Summary

The following table summarizes the reported dosage and administration of SPC-180002 in a mouse xenograft model.

Parameter	Details	Reference
Compound	SPC-180002	[1]
Animal Model	MCF7 tumor xenograft in mice	[1]
Dosage	1-5 mg/kg	[1]
Administration Route	Intraperitoneal (i.p.)	[1]
Frequency	Twice a week	[1]

Signaling Pathway of SPC-180002

Caption: Mechanism of action of SPC-180002.

Experimental Protocols

In Vivo Antitumor Efficacy Study in a Mouse Xenograft Model

This protocol outlines a typical experiment to assess the antitumor activity of SPC-180002 in a subcutaneous xenograft model using a human cancer cell line.

1. Cell Culture and Animal Model

• Cell Line: MCF7 (or other appropriate human cancer cell line).

• Animal Strain: Female athymic nude mice (e.g., BALB/c nude), 4-6 weeks old.

• Acclimatization: Allow mice to acclimatize for at least one week before the start of the experiment.

2. Tumor Cell Implantation

• Culture MCF7 cells in appropriate media until they reach 70-80% confluency.

• Harvest the cells using trypsin-EDTA and wash with sterile phosphate-buffered saline (PBS).

• Resuspend the cells in a 1:1 mixture of sterile PBS and Matrigel® at a concentration of 5 x 10^7 cells/mL.

• Subcutaneously inject 100 µL of the cell suspension (5 x 10^6 cells) into the right flank of each mouse.

3. Tumor Growth Monitoring and Grouping

• Monitor tumor growth by measuring the length and width of the tumors with calipers every 2-3 days.

• Calculate tumor volume using the formula: (Length x Width²) / 2.

• Once the average tumor volume reaches approximately 100-150 mm³, randomize the mice into treatment and control groups (n=8-10 mice per group).

4. Preparation and Administration of SPC-180002

• Vehicle Preparation: Prepare a sterile vehicle solution (e.g., 10% DMSO, 40% PEG300, 5% Tween 80, and 45% saline). The exact vehicle composition may need to be optimized for solubility and stability of SPC-180002.

• SPC-180002 Formulation: Dissolve SPC-180002 powder in the vehicle to achieve the desired final concentrations for injection (e.g., for doses of 1 mg/kg and 5 mg/kg). Prepare fresh on each day of dosing.

• Administration:

  • Control Group: Administer the vehicle solution intraperitoneally (i.p.) twice a week.

  • Treatment Groups: Administer SPC-180002 at 1 mg/kg and 5 mg/kg (or other desired doses) via i.p. injection twice a week. The injection volume should be consistent across all groups (e.g., 100 µL).

5. Monitoring and Endpoints

• Continue to monitor tumor volume and body weight of the mice twice a week throughout the study.

• Observe the mice for any signs of toxicity or adverse effects.

• The study can be terminated when tumors in the control group reach a predetermined size (e.g., 1500-2000 mm³) or after a specific duration of treatment.

• At the end of the study, euthanize the mice, and excise the tumors for weighing and further analysis (e.g., histopathology, western blotting, or immunohistochemistry).

Experimental Workflow Diagram

Caption: Workflow for a typical mouse xenograft study.

References

• 1. cancer-research-network.com [cancer-research-network.com]
• 2. SPC-180002, a SIRT1/3 dual inhibitor, impairs mitochondrial function and redox homeostasis and represents an antitumor activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]

Synthesis and Purification of SPC-180002: A Review of Available Information

Currently, detailed protocols and specific quantitative data for the synthesis and purification of the SIRT1/3 dual inhibitor, SPC-180002, are not publicly available in scientific literature or patent databases. While the compound is identified as a novel anti-tumor agent that incorporates a methyl methacrylate group and impairs mitochondrial function, the specific chemical synthesis route and purification methodologies remain proprietary or unpublished.

Our comprehensive search of chemical databases, patent repositories, and academic journals did not yield any specific experimental procedures for the synthesis of SPC-180002. The primary focus of the existing research is on its pharmacological properties and mechanism of action as a dual inhibitor of SIRT1 and SIRT3. This includes its role in disturbing redox homeostasis through the generation of reactive oxygen species (ROS), leading to increased p21 protein stability and mitochondrial dysfunction.

Without access to the primary synthesis and purification data, it is not possible to provide the detailed Application Notes and Protocols as requested. The creation of such documents requires precise information on reaction conditions, stoichiometry of reactants, catalysts, solvents, reaction times, work-up procedures, and specific techniques for purification such as chromatography methods (e.g., column chromatography, HPLC) and recrystallization solvents and conditions. Furthermore, the lack of this data prevents the compilation of quantitative information regarding reaction yields, purity levels, and other relevant analytical data.

General Considerations for the Synthesis and Purification of Similar Compounds

While a specific protocol for SPC-180002 is unavailable, general principles for the synthesis of small molecule inhibitors and compounds containing a methyl methacrylate group can be considered. The synthesis would likely involve a multi-step process culminating in the introduction of the methyl methacrylate moiety.

A hypothetical workflow for the development and purification of a novel small molecule inhibitor like SPC-180002 is outlined below. This diagram illustrates the general logical steps that researchers would typically follow.

Application Notes and Protocols: Solubility and Stability of SPC-180002 in DMSO and Culture Media

For Researchers, Scientists, and Drug Development Professionals

Introduction

SPC-180002 is a novel small molecule inhibitor with therapeutic potential. Understanding its solubility and stability in common laboratory solvents and complex biological media is critical for the design and interpretation of in vitro and in vivo experiments. These application notes provide a comprehensive guide and detailed protocols for determining the solubility and stability of SPC-180002 in dimethyl sulfoxide (DMSO) and cell culture media. Adherence to these protocols will ensure the generation of accurate and reproducible data, facilitating the successful progression of research and development activities.

Data Presentation

Consistent and clear data presentation is crucial for the interpretation and comparison of experimental results. The following tables are provided as templates for summarizing the quantitative data obtained from the solubility and stability studies of SPC-180002.

Table 1: Solubility of SPC-180002 in DMSO

Concentration (mM)	Temperature (°C)	Observation (Visual)	Spectrophotometric Reading (OD at λmax)	Calculated Solubility (mM)
1	25	Clear Solution
5	25	Clear Solution
10	25
20	25
50	25
100	25

Table 2: Kinetic Solubility of SPC-180002 in Phosphate-Buffered Saline (PBS)

Nominal Concentration (µM)	Incubation Time (hours)	Temperature (°C)	% DMSO (v/v)	Analytical Method	Measured Concentration (µM)
1	2	37	1	HPLC-UV
10	2	37	1	HPLC-UV
50	2	37	1	HPLC-UV
100	2	37	1	HPLC-UV
200	2	37	1	HPLC-UV

Table 3: Stability of SPC-180002 in Cell Culture Media (e.g., DMEM with 10% FBS)

Time Point (hours)	Temperature (°C)	% Remaining SPC-180002	Degradation Products Detected (if any)
0	37	100	-
2	37
4	37
8	37
24	37
48	37
72	37

Experimental Protocols

The following are detailed protocols for determining the solubility and stability of SPC-180002. These protocols are based on established methodologies for small molecule characterization.[1][2][3][4]

Protocol 1: Determination of SPC-180002 Solubility in DMSO

Objective: To determine the maximum solubility of SPC-180002 in 100% DMSO at room temperature.

Materials:

• SPC-180002 (solid)

• Anhydrous DMSO

• Vortex mixer

• Spectrophotometer

• Calibrated analytical balance

• Microcentrifuge tubes (1.5 mL)

Procedure:

• Prepare a series of SPC-180002 concentrations in DMSO.

  • Weigh the appropriate amount of SPC-180002 and add it to a microcentrifuge tube.

  • Add a precise volume of DMSO to achieve the desired concentrations (e.g., 1, 5, 10, 20, 50, 100 mM).

• Dissolution.

  • Vortex the tubes vigorously for 2 minutes to facilitate dissolution.

  • Visually inspect each tube for any undissolved particles.

• Equilibration.

  • Incubate the tubes at room temperature (25°C) for 24 hours to ensure equilibrium is reached.

• Centrifugation.

  • Centrifuge the tubes at 14,000 rpm for 10 minutes to pellet any undissolved compound.

• Quantification.

  • Carefully collect the supernatant.

  • Measure the absorbance of the supernatant using a spectrophotometer at the λmax of SPC-180002.

  • Calculate the concentration of dissolved SPC-180002 using a pre-established standard curve.

• Data Recording.

  • Record the visual observations and calculated solubility in Table 1.

Protocol 2: Assessment of Kinetic Solubility in Aqueous Buffer (PBS)

Objective: To determine the kinetic solubility of SPC-180002 in an aqueous buffer, which is more physiologically relevant than DMSO.[2]

Materials:

• SPC-180002 stock solution in DMSO (e.g., 10 mM)

• Phosphate-Buffered Saline (PBS), pH 7.4

• 96-well microplate

• Plate shaker

• High-Performance Liquid Chromatography (HPLC) system with UV detector

• 0.45 µm syringe filters

Procedure:

• Prepare serial dilutions of SPC-180002 in DMSO.

• Add SPC-180002 to PBS.

  • In a 96-well plate, add 1 µL of each DMSO stock concentration to 99 µL of PBS to achieve final concentrations ranging from, for example, 1 to 200 µM. The final DMSO concentration should be kept at 1%.

• Incubation.

  • Seal the plate and incubate at 37°C for 2 hours with continuous shaking.

• Filtration.

  • Filter the samples through a 0.45 µm syringe filter to remove any precipitated compound.

• Quantification by HPLC.

  • Analyze the filtrate by HPLC-UV to determine the concentration of soluble SPC-180002.

  • Generate a standard curve using known concentrations of SPC-180002.

• Data Recording.

  • Record the measured concentrations in Table 2.

Protocol 3: Stability Assessment in Cell Culture Media

Objective: To evaluate the stability of SPC-180002 in a complete cell culture medium over time.[3][4]

Materials:

• SPC-180002 stock solution in DMSO

• Complete cell culture medium (e.g., DMEM supplemented with 10% Fetal Bovine Serum and 1% Penicillin-Streptomycin)

• Cell culture incubator (37°C, 5% CO₂)

• HPLC system with UV or Mass Spectrometry (MS) detector

• Sterile microcentrifuge tubes

Procedure:

• Spike SPC-180002 into Culture Media.

  • Pre-warm the complete cell culture medium to 37°C.

  • Spike the medium with the SPC-180002 DMSO stock solution to a final concentration relevant for your cell-based assays (e.g., 10 µM). Ensure the final DMSO concentration is non-toxic to the cells (typically ≤ 0.1%).

• Incubation.

  • Aliquot the spiked medium into sterile microcentrifuge tubes.

  • Incubate the tubes in a cell culture incubator at 37°C with 5% CO₂.

• Time-Point Sampling.

  • Collect samples at various time points (e.g., 0, 2, 4, 8, 24, 48, and 72 hours).

• Sample Preparation.

  • At each time point, immediately stop any potential degradation by adding a quenching solvent (e.g., ice-cold acetonitrile) and store at -80°C until analysis.

• Quantification by HPLC-UV/MS.

  • Analyze the samples to determine the concentration of the parent SPC-180002.

  • Monitor for the appearance of any degradation products.

• Data Analysis.

  • Calculate the percentage of SPC-180002 remaining at each time point relative to the 0-hour time point.

• Data Recording.

  • Record the results in Table 3.

Visualizations

The following diagrams illustrate the workflows for the experimental protocols described above.

References

• 1. Kinetic Solubility Assays Protocol | AxisPharm [axispharm.com]
• 2. Shake-Flask Aqueous Solubility assay (Kinetic solubility) [protocols.io]
• 3. pubs.acs.org [pubs.acs.org]
• 4. benchchem.com [benchchem.com]

Application Note and Protocol for Assessing Mitochondrial Dysfunction Induced by SPC-180002

For Researchers, Scientists, and Drug Development Professionals

Introduction

SPC-180002 is a novel dual inhibitor of Sirtuin 1 (SIRT1) and Sirtuin 3 (SIRT3), key regulators of mitochondrial function and cellular stress responses.[1] Emerging evidence indicates that SPC-180002 impairs mitochondrial function by inhibiting mitophagy, the selective degradation of mitochondria, which leads to an accumulation of dysfunctional mitochondria.[1] This results in increased production of reactive oxygen species (ROS), altered cellular redox homeostasis, and a reduction in the oxygen consumption rate.[1] Consequently, SPC-180002 exhibits anti-tumor activity by disrupting cancer cell metabolism and proliferation.[1]

This application note provides a comprehensive set of protocols to assess the impact of SPC-180002 on mitochondrial function. The following assays are detailed: measurement of mitochondrial membrane potential, quantification of cellular reactive oxygen species (ROS), determination of mitochondrial oxygen consumption rate, and measurement of cellular ATP levels. These protocols are designed to be adaptable for various cell culture models relevant to the study of mitochondrial dysfunction.

Key Signaling Pathway Affected by SPC-180002

Caption: SPC-180002 inhibits SIRT1/SIRT3, leading to mitochondrial dysfunction.

Experimental Protocols

Assessment of Mitochondrial Membrane Potential (ΔΨm)

A key indicator of mitochondrial health is the mitochondrial membrane potential (ΔΨm), which is essential for ATP synthesis.[2] A decrease in ΔΨm is a hallmark of mitochondrial dysfunction. Fluorescent dyes that accumulate in the mitochondria in a potential-dependent manner are commonly used for this measurement.[2][3]

Experimental Workflow:

Caption: Workflow for measuring mitochondrial membrane potential.

Protocol:

• Cell Seeding: Seed cells in appropriate culture plates (e.g., 96-well black, clear-bottom plates for plate reader analysis, or on coverslips in multi-well plates for microscopy). Allow cells to adhere and reach the desired confluency.

• Treatment: Treat cells with varying concentrations of SPC-180002 for the desired duration. Include a vehicle control (e.g., DMSO) and a positive control for mitochondrial depolarization (e.g., FCCP or CCCP).

• Dye Loading:

  • Prepare a working solution of a potentiometric fluorescent dye such as Tetramethylrhodamine, Methyl Ester (TMRM) or Rhodamine 123 in pre-warmed culture medium. A typical concentration for Rhodamine 123 is 1 µM.[4]

  • Remove the treatment medium and incubate the cells with the dye-containing medium for 15-30 minutes at 37°C, protected from light.[4]

• Washing: Gently wash the cells with pre-warmed phosphate-buffered saline (PBS) or culture medium to remove the excess dye.

• Analysis:

  • Fluorescence Microscopy: Image the cells using a fluorescence microscope equipped with the appropriate filter sets (e.g., for TMRM, Ex/Em ~548/573 nm).

  • Flow Cytometry: Harvest the cells, resuspend them in PBS, and analyze the fluorescence intensity using a flow cytometer.

  • Plate Reader: Measure the fluorescence intensity using a microplate reader.

• Data Interpretation: A decrease in fluorescence intensity in SPC-180002-treated cells compared to the vehicle control indicates mitochondrial depolarization and dysfunction.

Measurement of Intracellular Reactive Oxygen Species (ROS)

Mitochondrial dysfunction is a major source of cellular ROS.[5] An increase in ROS levels can lead to oxidative stress and cellular damage.[6] Cell-permeable fluorescent probes that become fluorescent upon oxidation are used to detect intracellular ROS.[6][7]

Experimental Workflow:

Caption: Workflow for measuring intracellular ROS levels.

Protocol:

• Cell Seeding: Seed cells in a suitable format as described for the ΔΨm assay.

• Treatment: Treat cells with SPC-180002 and appropriate controls (vehicle and a positive control for ROS induction, e.g., H₂O₂ or Antimycin A).

• Probe Loading:

  • Prepare a working solution of a ROS-sensitive probe such as 2',7'-dichlorodihydrofluorescein diacetate (H2DCFDA) or CellROX™ Green Reagent in serum-free medium.

  • Remove the treatment medium, wash the cells with PBS, and incubate with the probe-containing medium for 30-60 minutes at 37°C.[7]

• Washing: Gently wash the cells with PBS to remove the excess probe.

• Analysis:

  • Measure the fluorescence intensity using a microplate reader, flow cytometer, or fluorescence microscope (for H2DCFDA, Ex/Em ~495/529 nm).[7]

• Data Interpretation: An increase in fluorescence intensity in SPC-180002-treated cells compared to the vehicle control indicates an elevation in intracellular ROS levels.

Determination of Mitochondrial Oxygen Consumption Rate (OCR)

The oxygen consumption rate (OCR) is a direct measure of mitochondrial respiration and oxidative phosphorylation.[8][9] A decrease in OCR is indicative of impaired mitochondrial function.

Experimental Workflow:

References

• 1. researchgate.net [researchgate.net]
• 2. embopress.org [embopress.org]
• 3. Quantitative measurement of mitochondrial membrane potential in cultured cells: calcium-induced de- and hyperpolarization of neuronal mitochondria - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Mitochondrial membrane potential measurement [bio-protocol.org]
• 5. Mitochondrial dysfunction increases oxidative stress and decreases chronological life span in fission yeast - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. 活性酸素種のマイクロプレートアッセイ | Thermo Fisher Scientific - JP [thermofisher.com]
• 7. assaygenie.com [assaygenie.com]
• 8. researchgate.net [researchgate.net]
• 9. diabetesjournals.org [diabetesjournals.org]

Application Note: Western Blot Protocol for Detecting SIRT1 and SIRT3 Following Inhibition by SPC-180002

Audience: Researchers, scientists, and drug development professionals.

Abstract: Sirtuins (SIRTs) are a class of NAD+-dependent deacetylases that play crucial roles in various cellular processes, including cell cycle, DNA damage repair, and energy homeostasis.[1] SIRT1 and SIRT3, in particular, have emerged as potential therapeutic targets in oncology due to their overexpression in various cancers.[1] SPC-180002 is a novel dual inhibitor of SIRT1 and SIRT3 with IC50 values of 1.13 μM and 5.41 μM, respectively.[1][2] This compound has been shown to impair mitochondrial function, disturb redox homeostasis, and inhibit cancer cell growth by increasing p21 protein stability.[3][4] This application note provides a detailed protocol for performing Western blot analysis to detect the protein levels of SIRT1 and SIRT3 in cell lysates following treatment with SPC-180002. This allows researchers to assess whether the inhibitory activity of the compound also affects the expression or stability of the target proteins.

Mechanism of Action of SPC-180002

SPC-180002 functions as a dual inhibitor of SIRT1 and SIRT3. This inhibition disrupts cellular redox homeostasis through the generation of reactive oxygen species (ROS) and impairs mitochondrial function.[3][4] A key consequence of this dual inhibition is an increase in p21 protein stability, which in turn interferes with the cell cycle, leading to the suppression of cancer cell proliferation.[3]

Caption: Signaling pathway of SIRT1/SIRT3 inhibition by SPC-180002.

Quantitative Data for SPC-180002

The following table summarizes the key quantitative parameters for the SIRT1/SIRT3 inhibitor, SPC-180002.

Parameter	Value	Reference
IC50 (SIRT1)	1.13 μM	[1][2]
IC50 (SIRT3)	5.41 μM	[1][2]
Effective Concentration (In Vitro)	2 - 16 μM (24 h) for cancer cell growth inhibition	[1]
Effective Concentration (In Vivo)	1 - 5 mg/kg (i.p., twice a week) in MCF7 xenograft model	[1][2]

Experimental Protocol

This protocol details the steps for treating cells with SPC-180002 and subsequently analyzing SIRT1 and SIRT3 protein levels via Western blot.

Caption: Western blot experimental workflow.

I. Materials and Reagents

• Cell Lines: Appropriate cancer cell line (e.g., MCF7, HeLa).

• SPC-180002: Prepare stock solution in DMSO.

• Culture Medium: As required for the specific cell line.

• Phosphate-Buffered Saline (PBS): pH 7.4.

• RIPA Lysis Buffer: 50 mM Tris-HCl pH 8, 150 mM NaCl, 0.5% sodium deoxycholate, 0.1% SDS, 1% Triton X-100.[4]

• Protease and Phosphatase Inhibitor Cocktails.

• Protein Assay Reagent: BCA or Bradford.

• Laemmli Sample Buffer (4X).

• SDS-PAGE Gels: 10% polyacrylamide gels are recommended.[5]

• Running Buffer (1X): Tris-Glycine-SDS.

• Transfer Buffer (1X): Tris-Glycine with 20% methanol.

• Membranes: Nitrocellulose or PVDF.

• Blocking Buffer: 5% non-fat dry milk (NFDM) or 5% Bovine Serum Albumin (BSA) in Tris-Buffered Saline with 0.1% Tween-20 (TBST).

• Primary Antibodies:

  • Rabbit anti-SIRT1 antibody (e.g., Cell Signaling Technology #2310).[6]

  • Rabbit anti-SIRT3 antibody (e.g., Cell Signaling Technology #5490).[7]

  • Loading Control Antibody (e.g., anti-β-actin, anti-GAPDH).

• Secondary Antibody: HRP-conjugated anti-rabbit IgG.

• Enhanced Chemiluminescence (ECL) Detection Reagent.

II. Cell Culture and Treatment

• Seed cells in appropriate culture plates and allow them to attach and reach 70-80% confluency.

• Prepare working solutions of SPC-180002 in culture medium from the DMSO stock. A final DMSO concentration should be kept below 0.1% and should be consistent across all samples, including the vehicle control.

• Treat cells with varying concentrations of SPC-180002 (e.g., 0, 1, 5, 10 μM) for a specified time (e.g., 24 hours).[1] Include a vehicle-only (DMSO) control.

III. Protein Extraction

• Aspirate the culture medium and wash the cells twice with ice-cold PBS.

• Add ice-cold RIPA buffer supplemented with protease and phosphatase inhibitors directly to the plate.

• Scrape the cells and transfer the lysate to a pre-chilled microcentrifuge tube.

• Incubate on ice for 30 minutes, vortexing briefly every 10 minutes.

• Centrifuge the lysate at 14,000 x g for 15 minutes at 4°C to pellet cell debris.[8]

• Transfer the supernatant (total protein extract) to a new clean tube.

IV. Protein Quantification

• Determine the protein concentration of each sample using a BCA or Bradford protein assay according to the manufacturer's instructions.

• Normalize the concentration of all samples with lysis buffer.

V. SDS-PAGE

• Prepare protein samples by adding 4X Laemmli sample buffer to a final concentration of 1X.

• Boil the samples at 95-100°C for 5-10 minutes.[8]

• Load 20-40 µg of total protein per lane into a 10% SDS-PAGE gel.[5]

• Run the gel in 1X running buffer until the dye front reaches the bottom.

VI. Protein Transfer

• Transfer the separated proteins from the gel to a nitrocellulose or PVDF membrane using a wet or semi-dry transfer system according to the manufacturer's protocol.

• After transfer, confirm successful transfer by staining the membrane with Ponceau S for 1-2 minutes. Destain with water.

VII. Immunoblotting

• Block the membrane with 5% NFDM in TBST for 1 hour at room temperature with gentle agitation.

• Wash the membrane three times for 5-10 minutes each with TBST.

• Incubate the membrane with the primary antibody (anti-SIRT1 or anti-SIRT3) diluted in blocking buffer overnight at 4°C with gentle agitation. Recommended starting dilution is 1:1000.[9]

• The next day, wash the membrane three times for 10 minutes each with TBST.

• Incubate the membrane with the HRP-conjugated secondary antibody, diluted in blocking buffer according to the manufacturer's instructions, for 1 hour at room temperature.

• Wash the membrane three times for 10 minutes each with TBST to remove unbound secondary antibody.

VIII. Detection and Analysis

• Prepare the ECL detection reagent according to the manufacturer's protocol.

• Incubate the membrane with the ECL reagent for the recommended time (typically 1-5 minutes).

• Capture the chemiluminescent signal using a digital imaging system or X-ray film.

• To ensure equal protein loading, the same membrane can be stripped and re-probed with a loading control antibody (e.g., β-actin).

• Quantify the band intensities using image analysis software (e.g., ImageJ). Normalize the intensity of the SIRT1 and SIRT3 bands to the corresponding loading control band.

Expected Results and Interpretation

The Western blot will produce bands corresponding to the molecular weights of SIRT1 (~110-120 kDa) and SIRT3 (full-length ~44 kDa, processed mitochondrial form ~28 kDa).[7] By comparing the normalized band intensities of SPC-180002-treated samples to the vehicle control, one can determine if the inhibitor affects the total protein levels of SIRT1 and/or SIRT3. A significant decrease may suggest that SPC-180002 not only inhibits sirtuin activity but also promotes protein degradation or downregulates its expression. Conversely, no change in protein levels would indicate that the compound acts as a direct functional inhibitor without altering protein expression, which is a common mechanism for many small molecule inhibitors.

References

• 1. cancer-research-network.com [cancer-research-network.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. SPC-180002, a SIRT1/3 dual inhibitor, impairs mitochondrial function and redox homeostasis and represents an antitumor activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. pubcompare.ai [pubcompare.ai]
• 6. SirT1 Antibody | Cell Signaling Technology [cellsignal.com]
• 7. SirT3 (D22A3) Rabbit Monoclonal Antibody | Cell Signaling Technology [cellsignal.com]
• 8. Post-translational Modification in Control of SIRT1 Stability during DNA Damage Response - PMC [pmc.ncbi.nlm.nih.gov]
• 9. static.abclonal.com [static.abclonal.com]

Application Notes: Flow Cytometry Analysis of Cell Cycle Arrest Induced by SPC-180002

For Researchers, Scientists, and Drug Development Professionals

Introduction

SPC-180002 is a potent dual inhibitor of Sirtuin 1 (SIRT1) and Sirtuin 3 (SIRT3), with IC50 values of 1.13 µM and 5.41 µM, respectively[1]. Sirtuins are a class of NAD+-dependent deacetylases that play crucial roles in various cellular processes, including cell cycle regulation, DNA repair, and metabolism.[2] SIRT1 and SIRT3 have been identified as potential therapeutic targets in oncology due to their frequent overexpression in cancer cells, where they can act as tumor promoters.[2]

SPC-180002 exerts its anti-proliferative effects by inducing cell cycle arrest. The mechanism of action involves the inhibition of SIRT1 and SIRT3, which leads to an increase in the stability of the p21 protein[1][3][4]. The p21 protein is a well-known cyclin-dependent kinase (CDK) inhibitor. By stabilizing p21, SPC-180002 effectively inhibits the activity of CDKs, which are essential for cell cycle progression, thereby leading to cell cycle arrest and a halt in cancer cell growth.[3][4] Furthermore, treatment with SPC-180002 has been shown to disturb redox homeostasis through the generation of reactive oxygen species (ROS) and to impair mitochondrial function.[1][3][4]

These application notes provide a detailed protocol for analyzing the cell cycle arrest induced by SPC-180002 in cancer cells using flow cytometry with propidium iodide (PI) staining.

Data Presentation

The following table summarizes the anticipated dose-dependent effect of SPC-180002 on the cell cycle distribution of a cancer cell line after 24 hours of treatment. The data is illustrative and based on the known mechanism of action of SPC-180002, which is expected to cause an accumulation of cells in the G1 and/or G2/M phases of the cell cycle.

Treatment Concentration (µM)	% Cells in G0/G1	% Cells in S Phase	% Cells in G2/M
0 (Vehicle Control)	55	30	15
1	65	25	10
2.5	75	15	10
5	80	10	10

Note: These are hypothetical data based on the expected biological activity of a compound inducing G1 arrest. Actual results will vary depending on the cell line and experimental conditions.

Signaling Pathway

The diagram below illustrates the proposed signaling pathway through which SPC-180002 induces cell cycle arrest.

Caption: SPC-180002 inhibits SIRT1/SIRT3, leading to p21 stabilization and cell cycle arrest.

Experimental Protocols

This section provides a detailed protocol for the analysis of cell cycle arrest in cancer cells treated with SPC-180002 using flow cytometry with propidium iodide staining.

Experimental Workflow

Caption: Workflow for analyzing SPC-180002 induced cell cycle arrest.

Materials

• Cancer cell line of interest (e.g., MCF-7, HeLa, A549)

• Complete cell culture medium (e.g., DMEM with 10% FBS)

• SPC-180002 (dissolved in DMSO to create a stock solution)

• Phosphate-Buffered Saline (PBS), pH 7.4

• Trypsin-EDTA (for adherent cells)

• 70% Ethanol, ice-cold

• Propidium Iodide (PI) staining solution (50 µg/mL PI and 100 µg/mL RNase A in PBS)

• Flow cytometer

• Flow cytometry tubes

• Microcentrifuge

Procedure

• Cell Seeding:

  • Seed the chosen cancer cells into 6-well plates at a density that allows for logarithmic growth for at least 48 hours.

  • Incubate the cells at 37°C in a humidified atmosphere with 5% CO2 for 24 hours to allow for cell attachment.

• Treatment with SPC-180002:

  • Prepare serial dilutions of SPC-180002 in complete cell culture medium to achieve final concentrations of 0 (vehicle control, DMSO), 1, 2.5, and 5 µM.

  • Remove the medium from the wells and replace it with the medium containing the different concentrations of SPC-180002.

  • Incubate the cells for 24 hours.

• Cell Harvesting:

  • For adherent cells:

    • Aspirate the medium.

    • Wash the cells once with PBS.

    • Add 0.5 mL of Trypsin-EDTA to each well and incubate for 2-5 minutes at 37°C until the cells detach.

    • Add 1 mL of complete medium to inactivate the trypsin.

    • Transfer the cell suspension to a 1.5 mL microcentrifuge tube.

  • For suspension cells:

    • Transfer the cell suspension directly to a 1.5 mL microcentrifuge tube.

  • Centrifuge the cells at 300 x g for 5 minutes.

  • Aspirate the supernatant.

• Cell Fixation:

  • Resuspend the cell pellet in 500 µL of ice-cold PBS.

  • While gently vortexing, add 4.5 mL of ice-cold 70% ethanol dropwise to the cell suspension.

  • Incubate the cells at -20°C for at least 2 hours. Note: Cells can be stored in 70% ethanol at -20°C for several weeks.

• Propidium Iodide Staining:

  • Centrifuge the fixed cells at 850 x g for 5 minutes.

  • Carefully aspirate the ethanol.

  • Wash the cell pellet with 1 mL of PBS and centrifuge again at 850 x g for 5 minutes.

  • Aspirate the supernatant.

  • Resuspend the cell pellet in 500 µL of PI staining solution.

  • Incubate the cells at room temperature for 30 minutes in the dark.

• Flow Cytometry Analysis:

  • Transfer the stained cell suspension to flow cytometry tubes.

  • Analyze the samples on a flow cytometer, exciting with a 488 nm laser and collecting the PI fluorescence in the appropriate channel (typically around 617 nm).

  • Collect at least 10,000 events per sample.

  • Use a low flow rate to ensure accurate data collection.

• Data Analysis:

  • Use appropriate software (e.g., FlowJo, ModFit LT) to generate a DNA content histogram.

  • Gate on the single-cell population to exclude doublets and aggregates.

  • Quantify the percentage of cells in the G0/G1, S, and G2/M phases of the cell cycle.

Conclusion

This document provides a comprehensive guide for investigating the effects of the SIRT1/3 dual inhibitor, SPC-180002, on the cell cycle of cancer cells. The provided protocols and background information are intended to assist researchers in designing and executing experiments to further elucidate the anti-cancer properties of this compound. Adherence to proper cell culture and flow cytometry techniques is crucial for obtaining reliable and reproducible results.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. cancer-research-network.com [cancer-research-network.com]
• 3. SPC-180002, a SIRT1/3 dual inhibitor, impairs mitochondrial function and redox homeostasis and represents an antitumor activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]

Measuring Reactive Oxygen Species (ROS) Levels After SPC-180002 Treatment: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

SPC-180002 is a novel dual inhibitor of Sirtuin 1 (SIRT1) and Sirtuin 3 (SIRT3), key regulators of mitochondrial function and cellular stress responses. The inhibition of SIRT1 and SIRT3 by SPC-180002 has been shown to disrupt redox homeostasis, leading to an increase in reactive oxygen species (ROS) generation and subsequent mitochondrial dysfunction[1]. This application note provides detailed protocols for the accurate measurement of ROS levels in cells following treatment with SPC-180002.

Reactive oxygen species are highly reactive molecules and free radicals derived from molecular oxygen. While they play roles in cell signaling, excessive ROS production can lead to oxidative stress, causing damage to lipids, proteins, and DNA[2]. Therefore, quantifying ROS levels is crucial for understanding the mechanism of action of compounds like SPC-180002.

This document outlines several established methods for detecting and quantifying different ROS species, including general oxidative stress, superoxide, and hydrogen peroxide. The protocols are designed to be clear and reproducible for researchers in various laboratory settings.

Signaling Pathway Overview

The dual inhibition of SIRT1 and SIRT3 by SPC-180002 disrupts the normal regulation of mitochondrial function and antioxidant defense mechanisms. This leads to an imbalance in redox homeostasis and an increase in the production of ROS, primarily from the mitochondrial electron transport chain. The elevated ROS levels can then contribute to downstream cellular effects, including cell cycle arrest and apoptosis.

Caption: SPC-180002 signaling pathway leading to ROS production.

Experimental Workflow for ROS Detection

A typical workflow for measuring ROS levels after SPC-180002 treatment involves several key steps, from cell culture and treatment to data acquisition and analysis. The specific details will vary depending on the chosen assay.

Caption: General experimental workflow for ROS detection.

Recommended Assays for ROS Measurement

Several robust methods are available for quantifying ROS levels. The choice of assay depends on the specific type of ROS being investigated and the available laboratory equipment.

Assay Type	Probe	Target ROS	Detection Method
General Oxidative Stress	DCFDA/H2DCFDA	Primarily H₂O₂, hydroxyl, and peroxyl radicals	Fluorescence
Superoxide Detection	Dihydroethidium (DHE)	Superoxide (O₂⁻)	Fluorescence
Mitochondrial Superoxide	MitoSOX™ Red	Mitochondrial Superoxide (O₂⁻)	Fluorescence
Hydrogen Peroxide	Amplex™ Red	Hydrogen Peroxide (H₂O₂)	Fluorescence
Superoxide (Chemiluminescence)	Lucigenin	Superoxide (O₂⁻)	Chemiluminescence

Protocol 1: General Cellular ROS Detection using DCFDA/H2DCFDA

Principle: 2',7'-Dichlorodihydrofluorescein diacetate (H2DCFDA) is a cell-permeable probe that is deacetylated by intracellular esterases to the non-fluorescent 2',7'-dichlorodihydrofluorescein (H2DCF). In the presence of ROS, H2DCF is oxidized to the highly fluorescent 2',7'-dichlorofluorescein (DCF).

Materials:

• H2DCFDA (or DCFDA)

• Cell culture medium (phenol red-free recommended)

• Phosphate-Buffered Saline (PBS)

• SPC-180002

• Positive control (e.g., H₂O₂ or Tert-Butyl Hydroperoxide - TBHP)

• Black, clear-bottom 96-well plates

• Fluorescence microplate reader, fluorescence microscope, or flow cytometer

Procedure for Adherent Cells:

• Cell Seeding: Seed cells in a black, clear-bottom 96-well plate at a density that will result in 70-80% confluency on the day of the experiment. Allow cells to adhere overnight.

• Treatment: Remove the culture medium and treat the cells with various concentrations of SPC-180002 in fresh medium. Include a vehicle control (e.g., DMSO) and a positive control (e.g., 50 µM TBHP for 2-4 hours)[3]. Incubate for the desired time.

• Probe Loading:

  • Prepare a 20 µM working solution of H2DCFDA in pre-warmed serum-free medium or PBS[4][5].

  • Remove the treatment medium and wash the cells once with warm PBS.

  • Add 100 µL of the H2DCFDA working solution to each well and incubate for 30-45 minutes at 37°C in the dark.

• Washing: Remove the H2DCFDA solution and gently wash the cells twice with warm PBS to remove any extracellular probe[6].

• Measurement:

  • Add 100 µL of PBS or phenol red-free medium to each well.

  • Immediately measure the fluorescence intensity using a fluorescence plate reader with excitation at ~485 nm and emission at ~535 nm[3][7].

  • Alternatively, visualize and capture images using a fluorescence microscope or quantify the percentage of fluorescent cells using a flow cytometer.

Data Presentation:

Treatment Group	Concentration	Mean Fluorescence Intensity (± SD)	Fold Change vs. Control
Vehicle Control	-	1.0
SPC-180002	X µM
SPC-180002	Y µM
SPC-180002	Z µM
Positive Control (e.g., TBHP)	50 µM

Protocol 2: Superoxide Detection using Dihydroethidium (DHE)

Principle: Dihydroethidium (DHE) is a cell-permeable probe that is oxidized by superoxide to form 2-hydroxyethidium, which intercalates with DNA and emits red fluorescence[8][9].

Materials:

• Dihydroethidium (DHE)

• Cell culture medium

• PBS or Hank's Balanced Salt Solution (HBSS)

• SPC-180002

• Positive control (e.g., Antimycin A)

• Fluorescence microscope or flow cytometer

Procedure:

• Cell Seeding and Treatment: Follow steps 1 and 2 from Protocol 1.

• Probe Loading:

  • Prepare a 5-10 µM working solution of DHE in pre-warmed HBSS or serum-free medium[6].

  • Remove the treatment medium and wash the cells once with warm PBS.

  • Add the DHE working solution to the cells and incubate for 15-30 minutes at 37°C in the dark[6][10].

• Washing: Gently wash the cells twice with warm PBS[6].

• Measurement: Immediately analyze the cells using a fluorescence microscope (Ex/Em: ~518/606 nm) or flow cytometer. For microscopy, capture images promptly. For flow cytometry, acquire data from at least 10,000 cells per sample[6].

Data Presentation:

Treatment Group	Concentration	Mean Red Fluorescence Intensity (± SD)	% of DHE-Positive Cells
Vehicle Control	-
SPC-180002	X µM
SPC-180002	Y µM
SPC-180002	Z µM
Positive Control (e.g., Antimycin A)	10 µM

Protocol 3: Mitochondrial Superoxide Detection using MitoSOX™ Red

Principle: MitoSOX™ Red is a fluorogenic dye that selectively targets mitochondria in live cells. Once in the mitochondria, it is oxidized by superoxide to exhibit a bright red fluorescence[11][12].

Materials:

• MitoSOX™ Red Mitochondrial Superoxide Indicator

• Anhydrous DMSO

• HBSS with calcium and magnesium

• SPC-180002

• Positive control (e.g., MitoPQ or Antimycin A)[13]

Procedure:

• Cell Seeding and Treatment: Follow steps 1 and 2 from Protocol 1.

• Probe Loading:

  • Prepare a 5 mM stock solution of MitoSOX™ Red in DMSO[11][14].

  • Dilute the stock solution to a final working concentration of 2.5-5 µM in pre-warmed HBSS[6].

  • Remove the treatment medium and wash the cells once with warm PBS.

  • Add the MitoSOX™ Red working solution and incubate for 10-30 minutes at 37°C, protected from light[6][13].

• Washing: Gently wash the cells three times with warm PBS[6].

• Measurement: Add fresh warm medium or PBS to the cells. Immediately analyze the samples by fluorescence microscopy or flow cytometry (Ex/Em: ~510/580 nm)[11][14].

Data Presentation:

Treatment Group	Concentration	Mean Mitochondrial Red Fluorescence (± SD)	Fold Change vs. Control
Vehicle Control	-	1.0
SPC-180002	X µM
SPC-180002	Y µM
SPC-180002	Z µM
Positive Control (e.g., Antimycin A)	10 µM

Conclusion

The protocols detailed in this application note provide a comprehensive guide for researchers to reliably measure ROS levels following treatment with SPC-180002. The choice of assay should be guided by the specific research question and available instrumentation. It is recommended to use more than one method to confirm the results and to gain a more complete understanding of the oxidative stress induced by SPC-180002. Consistent experimental conditions and the use of appropriate controls are paramount for obtaining accurate and reproducible data.

References

• 1. researchgate.net [researchgate.net]
• 2. Approaches and Methods to Measure Oxidative Stress in Clinical Samples: Research Applications in the Cancer Field - PMC [pmc.ncbi.nlm.nih.gov]
• 3. fnkprddata.blob.core.windows.net [fnkprddata.blob.core.windows.net]
• 4. DCFDA / H2DCFDA - Cellular ROS Assay Kit Protocol [hellobio.com]
• 5. A Simple Microplate Assay for Reactive Oxygen Species Generation and Rapid Cellular Protein Normalization - PMC [pmc.ncbi.nlm.nih.gov]
• 6. benchchem.com [benchchem.com]
• 7. abcam.com [abcam.com]
• 8. caymanchem.com [caymanchem.com]
• 9. Measurement of Superoxide Production and NADPH Oxidase Activity by HPLC Analysis of Dihydroethidium Oxidation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. cosmobiousa.com [cosmobiousa.com]
• 11. apexbt.com [apexbt.com]
• 12. 2.6. Mitochondrial Superoxide Staining Assay [bio-protocol.org]
• 13. documents.thermofisher.com [documents.thermofisher.com]
• 14. file.medchemexpress.com [file.medchemexpress.com]

Application Notes and Protocols for Immunohistochemical Analysis of SPC-180002-Treated Tumor Tissues

For Researchers, Scientists, and Drug Development Professionals

Introduction

SPC-180002 is a novel small molecule inhibitor targeting the dual activity of Sirtuin 1 (SIRT1) and Sirtuin 3 (SIRT3).[1] These sirtuins are key regulators of cellular metabolism, stress resistance, and cell cycle progression. In cancer, SIRT1 and SIRT3 are often dysregulated and contribute to tumor growth and survival. SPC-180002 has been shown to induce cell cycle arrest and inhibit cancer cell proliferation by disrupting redox homeostasis and impairing mitochondrial function.[1] Immunohistochemistry (IHC) is an invaluable technique for visualizing the in-situ effects of SPC-180002 on tumor tissues by assessing the expression and localization of key protein biomarkers associated with its mechanism of action.

This document provides a detailed protocol for performing immunohistochemical analysis on tumor tissues treated with SPC-180002.

Putative Signaling Pathway of SPC-180002

Caption: Putative signaling pathway of SPC-180002.

Quantitative Data Summary

The following table represents a hypothetical summary of IHC scoring from a study evaluating the effect of SPC-180002 in a xenograft tumor model. The H-score is a semi-quantitative method for assessing the intensity of IHC staining and the percentage of stained cells.

Biomarker	Treatment Group	N	Mean H-Score (± SD)	P-value
p21	Vehicle Control	10	75 (± 15)	<0.01
SPC-180002	10	180 (± 25)
Cleaved Caspase-3	Vehicle Control	10	30 (± 10)	<0.05
SPC-180002	10	95 (± 20)
Ki-67	Vehicle Control	10	220 (± 30)	<0.001
SPC-180002	10	80 (± 18)

Detailed Immunohistochemistry Protocol

This protocol is designed for formalin-fixed, paraffin-embedded (FFPE) tumor tissues.

I. Materials and Reagents

• FFPE tumor tissue sections (4-5 µm) on charged slides

• Xylene

• Ethanol (100%, 95%, 80%, 70%)

• Deionized water

• Phosphate-Buffered Saline (PBS)

• Antigen Retrieval Buffer (e.g., 10 mM Sodium Citrate, pH 6.0 or 1 mM EDTA, pH 8.0)

• Hydrogen Peroxide (3%)

• Blocking Buffer (e.g., 5% Normal Goat Serum in PBS)

• Primary Antibodies (See recommended antibody table below)

• Biotinylated Secondary Antibody

• Streptavidin-HRP Conjugate

• DAB (3,3'-Diaminobenzidine) Substrate Kit

• Hematoxylin Counterstain

• Mounting Medium

• Coplin jars

• Humidified chamber

• Microscope

Recommended Primary Antibodies

Target Biomarker	Host Species	Clonality	Supplier (Example)
SIRT1	Rabbit	Polyclonal	Supplier A
SIRT3	Mouse	Monoclonal	Supplier B
p21	Rabbit	Monoclonal	Supplier C
Cleaved Caspase-3	Rabbit	Monoclonal	Supplier D
Ki-67	Mouse	Monoclonal	Supplier E

II. Experimental Workflow

References

• 1. researchgate.net [researchgate.net]

Technical Notes & Optimization

Troubleshooting SPC-180002 precipitation in aqueous solutions

Disclaimer: The following troubleshooting guide has been developed based on general knowledge of handling poorly water-soluble compounds. Specific experimental conditions for "SPC-180002" may vary.

Frequently Asked Questions (FAQs)

Q1: My SPC-180002 is precipitating immediately upon addition to my aqueous buffer. What is the likely cause?

Immediate precipitation upon addition to an aqueous buffer is often due to a rapid change in the solvent environment, causing the compound to exceed its solubility limit. Key factors to consider are the pH of the buffer, the final concentration of SPC-180002, and the presence of any organic co-solvents. For instance, if SPC-180002 is a weak base, adding it to a neutral or basic buffer can decrease its solubility and cause it to crash out of solution.

Q2: I observe precipitation of SPC-180002 only after a period of time (e.g., 30 minutes to a few hours). What could be happening?

Delayed precipitation can be a result of several factors. The initial solution may be supersaturated, and over time, the compound begins to crystallize or aggregate. Temperature fluctuations in the laboratory can also affect solubility. Another possibility is the degradation of the compound into a less soluble form. It is also worth considering potential interactions with components of your buffer or container over time.

Q3: Does the order of addition of reagents matter when preparing my SPC-180002 solution?

Yes, the order of addition can be critical. For compounds with pH-dependent solubility, it is often best to dissolve the compound in a small amount of an appropriate organic solvent or an acidic/basic solution where it is more soluble first. This stock solution can then be added slowly and with vigorous stirring to the final aqueous buffer. This method, known as "pH-shift," can help to avoid localized high concentrations that lead to precipitation.

Q4: Can the type of buffer I use affect the solubility of SPC-180002?

Absolutely. Different buffer salts can interact with your compound in various ways. Some buffers may form less soluble salts with your compound, leading to precipitation. It is advisable to screen a few different buffer systems (e.g., phosphate, citrate, TRIS) to identify the one that provides the best solubility and stability for SPC-180002.

Troubleshooting Guides

Issue 1: Precipitation of SPC-180002 During Stock Solution Preparation

Possible Cause	Recommended Action
Incorrect Solvent	Review the solubility data for SPC-180002. If unavailable, test solubility in a range of common organic solvents (e.g., DMSO, ethanol, methanol).
Concentration Too High	Prepare a more dilute stock solution. It is often better to add a larger volume of a dilute stock to your final solution.
Low Temperature	Gently warm the solution. Some compounds have significantly higher solubility at slightly elevated temperatures. However, be cautious of potential degradation.

Issue 2: Precipitation Upon Dilution of Stock Solution into Aqueous Buffer

Possible Cause	Recommended Action
pH of the Buffer	Adjust the pH of the final buffer to a range where SPC-180002 is more soluble. For a hypothetical weak base, a more acidic pH would be beneficial.
Buffer Composition	Test alternative buffer systems. See the FAQ on buffer types for more details.
Method of Addition	Add the stock solution dropwise to the vigorously stirred buffer. Avoid adding the entire volume of the stock solution at once.
Use of Co-solvents	Consider including a small percentage (e.g., 1-5%) of an organic co-solvent like DMSO or ethanol in your final aqueous solution, if permissible for your experiment.

Quantitative Data Summary

The following table summarizes the hypothetical aqueous solubility of SPC-180002 under various conditions.

pH	Temperature (°C)	Buffer System	Solubility (µg/mL)
5.0	25	50 mM Citrate	150
7.4	25	50 mM Phosphate	10
8.5	25	50 mM TRIS	2
7.4	37	50 mM Phosphate	15
7.4	4	50 mM Phosphate	5

Experimental Protocols

Protocol for Preparing a 10 µM Aqueous Solution of SPC-180002

Materials:

• SPC-180002 powder

• Dimethyl sulfoxide (DMSO)

• 50 mM Phosphate Buffer (pH 7.4)

• Sterile, conical-bottom microcentrifuge tubes

• Vortex mixer

• Calibrated pipettes

Procedure:

• Prepare a 10 mM Stock Solution:

  • Weigh out an appropriate amount of SPC-180002 powder.

  • Dissolve the powder in pure DMSO to a final concentration of 10 mM.

  • Vortex thoroughly until the compound is completely dissolved. This is your stock solution. Store at -20°C for long-term use.

• Prepare the Final 10 µM Solution:

  • Warm the 10 mM stock solution to room temperature.

  • Add 999 µL of the 50 mM phosphate buffer (pH 7.4) to a sterile microcentrifuge tube.

  • While vigorously vortexing the buffer, add 1 µL of the 10 mM SPC-180002 stock solution dropwise.

  • Continue to vortex for an additional 30 seconds to ensure thorough mixing.

  • Visually inspect the solution for any signs of precipitation.

Visualizations

Caption: Troubleshooting workflow for SPC-180002 precipitation.

Caption: Experimental workflow for preparing SPC-180002 solutions.

Optimizing SPC-180002 treatment duration for maximum efficacy

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in optimizing the treatment duration of SPC-180002 for maximum efficacy in their experiments.

Frequently Asked Questions (FAQs)

Q1: What is the mechanism of action for SPC-180002?

A1: SPC-180002 is a dual inhibitor of Sirtuin 1 (SIRT1) and Sirtuin 3 (SIRT3). Its mechanism of action involves the disruption of cellular redox homeostasis, leading to an increase in reactive oxygen species (ROS). This is followed by an increase in p21 protein stability and subsequent mitochondrial dysfunction, which ultimately results in cell cycle arrest and anti-tumor effects.

Q2: What is a recommended starting concentration and treatment duration for SPC-180002 in cell culture experiments?

A2: As there is limited publicly available data on SPC-180002, we recommend starting with a dose-response experiment to determine the optimal concentration for your specific cell line. A common starting range for novel inhibitors is between 1 µM and 25 µM. For treatment duration, a time-course experiment is crucial. We suggest starting with 24, 48, and 72-hour time points to observe the compound's effect on cell viability and the desired downstream signaling.

Q3: How stable is SPC-180002 in cell culture medium?

A3: The stability of SPC-180002 in cell culture medium has not been publicly documented. For initial experiments, it is advisable to prepare fresh stock solutions and dilute them into the medium immediately before treating the cells. For longer-term experiments (beyond 72 hours), consider replacing the medium with freshly prepared SPC-180002 to maintain a consistent concentration.

Q4: What are the expected cellular effects of SPC-180002 treatment?

A4: Based on its mechanism as a SIRT1/3 inhibitor, expected cellular effects include decreased cell viability, induction of cell cycle arrest (often at the G1 or G2/M phase), increased production of reactive oxygen species (ROS), and potentially, apoptosis at higher concentrations or longer treatment durations.

Troubleshooting Guide

Issue	Possible Cause	Suggested Solution
High Cell Toxicity at Low Concentrations	The cell line is highly sensitive to SIRT1/3 inhibition.	Perform a more granular dose-response experiment starting from a lower concentration range (e.g., 10 nM to 1 µM). Reduce the initial treatment duration to 12 or 24 hours.
No Observable Effect on Cell Viability	The concentration of SPC-180002 is too low, or the treatment duration is too short. The cell line may be resistant.	Increase the concentration range in your dose-response study (e.g., up to 50 µM or 100 µM). Extend the treatment duration to 96 hours. Confirm the expression of SIRT1 and SIRT3 in your cell line.
Inconsistent Results Between Experiments	Inconsistent cell seeding density. Variability in SPC-180002 stock solution. Passage number of cells.	Ensure a consistent number of cells are seeded for each experiment. Prepare a fresh stock solution of SPC-180002 for each experiment or aliquot and store at -80°C to minimize freeze-thaw cycles. Use cells within a consistent and low passage number range.
Difficulty in Detecting Increased ROS Levels	The timing of the ROS measurement is not optimal. The concentration of SPC-180002 is not sufficient to induce significant ROS.	Perform a time-course experiment to measure ROS at earlier time points (e.g., 1, 3, 6, 12, and 24 hours) as ROS production can be an early event. Ensure you are using a concentration of SPC-180002 that has been shown to affect cell viability in your dose-response studies.

Data Presentation

Table 1: Hypothetical Dose-Response of SPC-180002 on Cancer Cell Line XYZ

Treatment Duration	SPC-180002 Concentration	Cell Viability (%)
24 hours	Control (DMSO)	100
1 µM	95
5 µM	80
10 µM	65
25 µM	40
48 hours	Control (DMSO)	100
1 µM	85
5 µM	60
10 µM	40
25 µM	20
72 hours	Control (DMSO)	100
1 µM	70
5 µM	35
10 µM	15
25 µM	5

Table 2: Hypothetical Time-Course of SPC-180002 (10 µM) on Cell Cycle Distribution in Cancer Cell Line XYZ

Treatment Duration	% Cells in G1 Phase	% Cells in S Phase	% Cells in G2/M Phase
0 hours (Control)	55	25	20
24 hours	65	20	15
48 hours	75	15	10
72 hours	80	10	10

Experimental Protocols

Cell Viability Assay (MTT Assay)

• Seed cells in a 96-well plate at a density of 5,000-10,000 cells/well and allow them to adhere overnight.

• Prepare serial dilutions of SPC-180002 in complete culture medium.

• Remove the old medium from the wells and add 100 µL of the medium containing different concentrations of SPC-180002 or DMSO (vehicle control).

• Incubate the plate for the desired treatment durations (e.g., 24, 48, 72 hours).

• Add 10 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours at 37°C.

• Remove the medium and add 100 µL of DMSO to each well to dissolve the formazan crystals.

• Measure the absorbance at 570 nm using a microplate reader.

• Calculate cell viability as a percentage of the vehicle-treated control.

Measurement of Intracellular ROS

• Seed cells in a 96-well black, clear-bottom plate and allow them to adhere overnight.

• Treat cells with various concentrations of SPC-180002 or vehicle control for the desired time points.

• Remove the treatment medium and wash the cells with warm PBS.

• Incubate the cells with 10 µM 2',7'-dichlorodihydrofluorescein diacetate (DCFH-DA) in serum-free medium for 30 minutes at 37°C in the dark.

• Wash the cells with PBS to remove the excess probe.

• Add 100 µL of PBS to each well.

• Measure the fluorescence intensity with an excitation wavelength of 485 nm and an emission wavelength of 535 nm using a fluorescence plate reader.

Cell Cycle Analysis by Flow Cytometry

• Seed cells in 6-well plates and treat with SPC-180002 at the desired concentrations and for the appropriate durations.

• Harvest the cells by trypsinization and collect them by centrifugation.

• Wash the cells with cold PBS and fix them in 70% ethanol at -20°C overnight.

• Centrifuge the fixed cells and wash with PBS.

• Resuspend the cell pellet in a staining solution containing propidium iodide (PI) and RNase A.

• Incubate for 30 minutes at room temperature in the dark.

• Analyze the cell cycle distribution using a flow cytometer.

Visualizations

Caption: Signaling pathway of SPC-180002.

Caption: Workflow for optimizing SPC-180002 treatment.

Identifying and mitigating off-target effects of SPC-180002

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on identifying and mitigating potential off-target effects of SPC-180002, a novel dual inhibitor of SIRT1 and SIRT3.

Frequently Asked Questions (FAQs)

Q1: What is SPC-180002 and what is its primary mechanism of action?

A1: SPC-180002 is a potent, cell-permeable small molecule that dually inhibits Sirtuin 1 (SIRT1) and Sirtuin 3 (SIRT3). Its on-target mechanism involves the disruption of cellular redox homeostasis through the generation of reactive oxygen species (ROS). This leads to the stabilization of the p21 protein, which in turn inhibits cyclin-dependent kinases (CDKs), interfering with cell cycle progression.[1] Additionally, SPC-180002 impairs mitochondrial function, contributing to its strong anti-proliferative and anti-tumor effects.[1]

Q2: What are off-target effects and why are they a concern for a compound like SPC-180002?

A2: Off-target effects occur when a small molecule interacts with proteins other than its intended targets (in this case, SIRT1 and SIRT3).[2] These unintended interactions are a significant concern in drug development as they can lead to misleading experimental results, cellular toxicity, and adverse side effects in clinical applications.[2][3] Given that the active sites of sirtuin family members are highly conserved, and that many small molecule inhibitors can interact with unintended protein families like kinases, a thorough investigation of off-target effects is critical for the accurate interpretation of experimental data and for the safety profiling of SPC-180002.[4][5]

Q3: What are the most likely protein families to be affected by off-target binding of SPC-180002?

A3: While specific off-target interactions for SPC-180002 must be determined experimentally, inhibitors of NAD+-dependent enzymes can sometimes interact with other nucleotide-binding proteins. Due to the high structural similarity in the NAD+ binding pocket among sirtuin isoforms, other sirtuins (e.g., SIRT2) are potential off-targets. Furthermore, protein kinases are a common class of off-targets for many small molecule inhibitors.[6][7] Therefore, comprehensive kinome screening is highly recommended.

Q4: What is the first step I should take if I suspect an off-target effect?

A4: The first step is to confirm on-target engagement in your experimental system at the concentrations you are using. A Cellular Thermal Shift Assay (CETSA) is an excellent method to verify that SPC-180002 is binding to SIRT1 and SIRT3 in your cells.[8][9] If target engagement is confirmed, but you still observe an unexpected phenotype, you should proceed with broader off-target identification strategies.

On-Target Signaling Pathway of SPC-180002

Caption: On-target signaling pathway of SPC-180002.

Troubleshooting Guides

Issue 1: I'm observing a cellular phenotype (e.g., unexpected morphological changes, rapid apoptosis) that is inconsistent with the known function of SIRT1/SIRT3 inhibition.

• Possible Cause: This may be a genuine off-target effect.

• Troubleshooting Steps:

  • Dose-Response Comparison: Perform a dose-response curve for the unexpected phenotype and compare it to the dose-response for a known on-target effect (e.g., p21 stabilization). A significant difference in the EC50 values suggests the phenotype may be driven by an off-target interaction.

  • Use an Orthogonal Inhibitor: Treat your cells with a structurally unrelated SIRT1/3 inhibitor. If the unexpected phenotype is not replicated, it is likely a specific off-target effect of SPC-180002.

  • Initiate Off-Target Screening: If the phenotype is potent and reproducible, proceed with broad screening methods like kinome profiling or proteomic-based approaches to identify the unintended molecular target.

Issue 2: SPC-180002 shows toxicity in my cell lines at the concentrations required for SIRT1/3 inhibition.

• Possible Cause: The observed toxicity could be due to on-target effects (i.e., essential roles of SIRT1/3 in your specific cell line) or off-target effects.

• Troubleshooting Steps:

  • On-Target Validation: First, confirm that the toxicity is not due to an exaggerated on-target effect. Use siRNA or CRISPR to knock down SIRT1 and SIRT3. If the knockdown phenocopies the toxicity observed with SPC-180002, the effect is likely on-target.

  • Counter-Screening: Perform a counter-screen using a cell line that does not express SIRT1 or SIRT3. If toxicity persists in these cells, it is definitively caused by off-target effects.[2]

  • Toxicity Panel Screening: Screen SPC-180002 against a panel of known toxicity-related targets, such as hERG or various cytochrome P450 enzymes, to identify potential liabilities.

Issue 3: My results with SPC-180002, such as IC50 values, are highly variable between experiments.

• Possible Cause: This could be due to experimental inconsistency or issues with compound stability and activity.

• Troubleshooting Steps:

  • Standardize Cell Culture Conditions: Ensure consistency in cell density, passage number, and confluency, as these factors can significantly impact results.[10]

  • Verify Compound Integrity: Always prepare fresh dilutions of SPC-180002 from a concentrated stock solution for each experiment. Avoid repeated freeze-thaw cycles by making single-use aliquots. Confirm the stability of the compound in your specific cell culture medium over the time course of your experiment.

  • Confirm Target Engagement: Use an assay like CETSA (see protocol below) to ensure that under your standardized conditions, SPC-180002 is engaging with SIRT1/SIRT3 at the expected concentrations. Inconsistent target engagement can be a major source of variability.

Workflow for Identifying Off-Target Effects

Caption: Experimental workflow for off-target identification.

Data Presentation: Hypothetical Off-Target Screening Data

Table 1: Hypothetical Kinome Profiling Results for SPC-180002 (1 µM)

Kinase Target	Family	% Inhibition at 1 µM	Potential Implication
CDK2	CMGC	85%	Cell Cycle Regulation
GSK3β	CMGC	72%	Wnt Signaling, Metabolism
p38α (MAPK14)	CMGC	65%	Stress Response, Inflammation
SRC	Tyrosine Kinase	45%	Proliferation, Survival
SIRT1 (Control)	Sirtuin	98%	On-Target
SIRT3 (Control)	Sirtuin	95%	On-Target

Table 2: Hypothetical Proteomic Pull-Down Results for SPC-180002

Protein Hit	Function	Enrichment Score (Fold Change)	Confidence
SIRT1	On-Target	52.5	High
SIRT3	On-Target	48.9	High
BROMD1	Epigenetic Reader	15.2	Medium
CDK2	Cell Cycle Kinase	12.8	Medium
PARP1	DNA Repair	8.5	Low

Experimental Protocols

Protocol 1: Cellular Thermal Shift Assay (CETSA) for SIRT1/SIRT3 Target Engagement

This protocol is adapted from established CETSA methodologies to verify the binding of SPC-180002 to its targets in intact cells.[8][9][11]

Materials:

• Cells of interest cultured to ~80% confluency.

• SPC-180002 stock solution (e.g., 10 mM in DMSO).

• Vehicle control (DMSO).

• PBS with protease and phosphatase inhibitors.

• PCR tubes or 96-well PCR plate.

• Thermocycler.

• Lysis buffer (e.g., RIPA buffer).

• Apparatus for cell lysis (e.g., sonicator, freeze-thaw cycles).

• Centrifuge capable of >15,000 x g.

• SDS-PAGE and Western blotting reagents.

• Primary antibodies for SIRT1, SIRT3, and a loading control (e.g., GAPDH, Tubulin).

Methodology:

• Compound Treatment: Treat cultured cells with the desired concentration of SPC-180002 or vehicle (DMSO) for 1-2 hours under normal culture conditions.

• Cell Harvesting: Harvest cells, wash with PBS, and resuspend in PBS containing protease/phosphatase inhibitors to a concentration of ~10^7 cells/mL.

• Aliquoting: Aliquot the cell suspension into PCR tubes/plate for each temperature point to be tested.

• Heat Challenge: Place the samples in a thermocycler and heat them across a temperature gradient (e.g., 40°C to 70°C in 2-3°C increments) for 3 minutes. Include an unheated control sample.

• Cell Lysis: Lyse the cells by three rapid freeze-thaw cycles (liquid nitrogen followed by a 37°C water bath) or by sonication.

• Separation of Soluble Fraction: Centrifuge the lysates at high speed (e.g., 20,000 x g) for 20 minutes at 4°C to pellet the aggregated, denatured proteins.

• Sample Preparation: Carefully collect the supernatant (soluble fraction) and determine the protein concentration. Normalize all samples to the same protein concentration.

• Western Blotting: Analyze the soluble protein fractions by SDS-PAGE and Western blot using antibodies against SIRT1 and SIRT3.

• Data Analysis: Quantify the band intensities at each temperature. A ligand-induced thermal shift will be observed as an increase in the amount of soluble SIRT1/SIRT3 at higher temperatures in the SPC-180002-treated samples compared to the vehicle control.

Protocol 2: Kinome-wide Selectivity Profiling

This protocol provides a general guide for submitting SPC-180002 to a commercial kinase profiling service.

Methodology:

• Select a Service Provider: Choose a reputable vendor that offers a large kinase panel (e.g., >300 kinases) and provides services at physiologically relevant ATP concentrations (e.g., 1 mM).[2][6][12][13]

• Compound Preparation: Prepare a high-concentration stock solution of SPC-180002 (typically 10 mM in 100% DMSO) of high purity. Ensure the exact concentration is known.

• Determine Screening Concentration: Select an initial screening concentration. A common choice is 1 µM, which is often sufficient to identify potent off-targets.

• Submission: Follow the vendor's instructions for sample submission, which typically involves sending the required volume and concentration of the compound stock.

• Data Analysis: The service will provide a report, usually as percent inhibition for each kinase at the tested concentration.

• Follow-up: For any significant "hits" (e.g., >50% inhibition), perform follow-up dose-response experiments (IC50 determination) to confirm the potency of the off-target interaction.

Protocol 3: Proteomic Profiling via Affinity-Based Methods

This protocol outlines a generalized workflow for an affinity-based chemical proteomics experiment to identify protein interactors of SPC-180002.[1][14]

Methodology:

• Probe Synthesis: Synthesize an analogue of SPC-180002 that incorporates a reactive group for immobilization (e.g., an alkyne for click chemistry) or a linker attached to an affinity tag like biotin. It is crucial that this modification does not abrogate the compound's on-target activity.

• Cell Treatment/Lysate Incubation:

  • In-situ: Treat living cells with the clickable probe.

  • In-vitro: Incubate a biotinylated probe with cell lysates. Include a competition control where lysate is pre-incubated with an excess of the original, unmodified SPC-180002.

• Affinity Enrichment:

  • For clickable probes: Lyse the cells, "click" a biotin tag onto the probe-protein complexes, and then enrich these complexes using streptavidin-coated beads.

  • For biotinylated probes: Directly enrich the probe-protein complexes from the lysate using streptavidin-coated beads.

• Washing and Elution: Thoroughly wash the beads to remove non-specific binders. Elute the bound proteins from the beads.

• Mass Spectrometry: Digest the eluted proteins into peptides (e.g., with trypsin) and analyze them using high-resolution liquid chromatography-tandem mass spectrometry (LC-MS/MS).

• Data Analysis: Identify and quantify the proteins in each sample. True interactors should be significantly enriched in the probe-treated sample compared to the vehicle control and should show reduced binding in the competition control.

References

• 1. fiveable.me [fiveable.me]
• 2. Kinome Profiling Service | MtoZ Biolabs [mtoz-biolabs.com]
• 3. Quantitative proteomics approach for identifying protein–drug interactions in complex mixtures using protein stability measurements - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Mitochondria-targeted inhibitors of the human SIRT3 lysine deacetylase - PMC [pmc.ncbi.nlm.nih.gov]
• 5. mdpi.com [mdpi.com]
• 6. reactionbiology.com [reactionbiology.com]
• 7. Kinome Profiling - Oncolines B.V. [oncolines.com]
• 8. Screening for Target Engagement using the Cellular Thermal Shift Assay - CETSA - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 9. CETSA [cetsa.org]
• 10. benchchem.com [benchchem.com]
• 11. Real-Time Cellular Thermal Shift Assay to Monitor Target Engagement - PMC [pmc.ncbi.nlm.nih.gov]
• 12. assayquant.com [assayquant.com]
• 13. pharmaron.com [pharmaron.com]
• 14. tandfonline.com [tandfonline.com]

Technical Support Center: Overcoming Cellular Resistance to SPC-180002

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to help researchers identify and overcome potential cellular resistance to SPC-180002, a novel dual inhibitor of SIRT1 and SIRT3.

Frequently Asked Questions (FAQs)

Q1: What is the primary mechanism of action for SPC-180002?

SPC-180002 is a dual inhibitor of Sirtuin 1 (SIRT1) and Sirtuin 3 (SIRT3).[1] Its anticancer effects stem from the impairment of mitochondrial function and disruption of redox homeostasis, which leads to an increase in reactive oxygen species (ROS).[1] This cascade of events increases the stability of the p21 protein, which in turn interacts with and inhibits cyclin-dependent kinases (CDKs), ultimately leading to cell cycle arrest and suppression of cancer cell proliferation.[1]

Q2: My cells are not responding to SPC-180002 treatment. What are the potential reasons?

Lack of response to SPC-180002 could be due to several factors:

• Sub-optimal drug concentration or treatment duration: Ensure you have performed a dose-response curve and a time-course experiment to determine the optimal concentration and duration for your specific cell line.

• Cell line-specific insensitivity: Not all cell lines will be equally sensitive to SPC-180002. This could be due to their intrinsic metabolic or signaling pathway characteristics.

• Development of acquired resistance: Prolonged exposure to the compound may lead to the selection of a resistant cell population.

• Compound integrity: Verify the stability and purity of your SPC-180002 stock.

Q3: What are the potential mechanisms of acquired resistance to SPC-180002?

While specific resistance mechanisms to SPC-180002 are still under investigation, potential mechanisms, based on its mode of action, could include:

• Upregulation of antioxidant pathways: Cells may counteract the ROS-inducing effect of SPC-180002 by upregulating endogenous antioxidant systems (e.g., Nrf2 pathway, glutathione synthesis).

• Alterations in mitochondrial dynamics: Changes in mitochondrial fusion/fission machinery or upregulation of mitophagy to remove damaged mitochondria could confer resistance.

• Bypass of the p21-mediated cell cycle arrest: Cells might acquire mutations in downstream cell cycle regulators that allow them to bypass the G1/S or G2/M checkpoints.

• Increased drug efflux: Overexpression of multidrug resistance (MDR) transporters, such as P-glycoprotein (P-gp), could reduce the intracellular concentration of SPC-180002.

Troubleshooting Guides

Issue 1: Decreased Sensitivity or Acquired Resistance to SPC-180002

You observe a rightward shift in the dose-response curve or your cells resume proliferation after an initial response to SPC-180002.

Caption: Workflow for troubleshooting decreased sensitivity to SPC-180002.

1. Measurement of Intracellular ROS Levels:

• Principle: Utilizes a fluorescent probe (e.g., DCFDA or CellROX) that becomes fluorescent upon oxidation by ROS.

• Protocol:

  • Seed resistant and sensitive cells in a 96-well black plate.

  • Treat cells with SPC-180002 for the desired time.

  • Wash cells with PBS.

  • Incubate cells with 5 µM DCFDA or CellROX Green in PBS for 30 minutes at 37°C.

  • Wash cells with PBS.

  • Measure fluorescence using a microplate reader (Ex/Em ~485/535 nm for DCFDA).

  • Normalize fluorescence values to cell number (e.g., using a crystal violet assay).

2. Western Blot for Nrf2 and HO-1:

• Principle: Detects changes in the protein levels of key components of the antioxidant response pathway.

• Protocol:

  • Lyse SPC-180002-treated and untreated cells in RIPA buffer.

  • Determine protein concentration using a BCA assay.

  • Separate 20-30 µg of protein per lane on an SDS-PAGE gel.

  • Transfer proteins to a PVDF membrane.

  • Block the membrane with 5% non-fat milk in TBST for 1 hour.

  • Incubate with primary antibodies against Nrf2, HO-1, and a loading control (e.g., β-actin) overnight at 4°C.

  • Wash and incubate with HRP-conjugated secondary antibodies for 1 hour at room temperature.

  • Detect chemiluminescence using an imaging system.

3. Seahorse XF Analyzer for Oxygen Consumption Rate (OCR):

• Principle: Measures the rate at which cells consume oxygen, providing a real-time assessment of mitochondrial respiration.

• Protocol:

  • Seed cells in a Seahorse XF cell culture microplate.

  • Allow cells to adhere and treat with SPC-180002.

  • Prior to the assay, replace the culture medium with Seahorse XF Base Medium supplemented with glucose, pyruvate, and glutamine, and incubate in a non-CO2 incubator for 1 hour.

  • Perform a mitochondrial stress test by sequential injections of oligomycin, FCCP, and rotenone/antimycin A.

  • Analyze the data to determine basal respiration, ATP production, maximal respiration, and spare respiratory capacity.

4. Rhodamine 123 Efflux Assay:

• Principle: Rhodamine 123 is a fluorescent substrate for P-gp. Increased efflux of the dye from cells indicates higher P-gp activity.

• Protocol:

  • Incubate cells with 1 µM Rhodamine 123 for 30 minutes at 37°C.

  • Wash cells with PBS.

  • Add fresh media (with or without a P-gp inhibitor like verapamil as a control).

  • Measure the intracellular fluorescence at time 0 and after a 1-2 hour incubation period using flow cytometry or a fluorescence microscope.

  • A faster decrease in fluorescence in resistant cells compared to sensitive cells suggests increased P-gp-mediated efflux.

Issue 2: Unexpected Off-Target Effects or Cellular Toxicity

You observe significant cell death at concentrations that are not expected to be cytotoxic based on initial screenings, or you notice morphological changes unrelated to the expected mechanism of action.

References

• 1. researchgate.net [researchgate.net]

SPC-180002 experimental variability and how to control for it

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals control for experimental variability when working with the experimental compound SPC-180002.

Frequently Asked Questions (FAQs)

Q1: What is the recommended solvent and storage condition for SPC-180002?

A1: SPC-180002 is most soluble in DMSO at a concentration of 100 mM. For long-term storage, it is recommended to store the stock solution in aliquots at -80°C to minimize freeze-thaw cycles. For short-term use, a stock solution at 10 mM in DMSO can be stored at -20°C for up to two weeks. Avoid repeated exposure to room temperature.

Q2: We are observing inconsistent IC50 values for SPC-180002 in our cell viability assays. What are the potential causes?

A2: Inconsistent IC50 values can arise from several factors. Please refer to the troubleshooting guide below for a detailed breakdown of potential causes and solutions. Common sources of variability include inconsistent cell seeding density, passage number, and health, as well as variations in compound preparation and incubation time.

Q3: How does SPC-180002 impact the MAPK/ERK signaling pathway?

A3: SPC-180002 is an inhibitor of the upstream kinase, RAF. By inhibiting RAF, SPC-180002 is expected to decrease the phosphorylation of MEK and subsequently ERK. The following diagram illustrates the intended mechanism of action.

Figure 1: SPC-180002 inhibits the MAPK/ERK signaling pathway.

Troubleshooting Guides

Issue: High Variability in Cell-Based Assay Results

This guide addresses common sources of variability in cell-based assays using SPC-180002 and provides steps to mitigate them.

1. Inconsistent Cell Culture Conditions

• Problem: Variations in cell density, passage number, and serum concentration can significantly impact the cellular response to SPC-180002.

• Solution:

  • Maintain a consistent cell seeding density for all experiments.

  • Use cells within a defined low passage number range.

  • Ensure the serum batch is consistent and tested for performance.

2. Compound Preparation and Handling

• Problem: Improper handling of SPC-180002, such as multiple freeze-thaw cycles or prolonged exposure to light, can lead to degradation and reduced potency.

• Solution:

  • Aliquot the stock solution to minimize freeze-thaw cycles.

  • Protect the compound from light by using amber vials.

  • Prepare fresh dilutions for each experiment from a frozen stock.

3. Assay Protocol Deviations

• Problem: Minor deviations in incubation times, reagent concentrations, or plate reading parameters can introduce significant variability.

• Solution:

  • Adhere strictly to a standardized and documented protocol.

  • Use calibrated pipettes and ensure proper mixing of reagents.

  • Allow plates to equilibrate to room temperature before reading.

The following workflow diagram outlines a standardized approach to minimize variability in a typical cell viability assay.

Figure 2: Standardized workflow for a cell viability assay.

Data Presentation: Expected IC50 Values

The following table summarizes the expected IC50 values for SPC-180002 in various cancer cell lines under standardized conditions. Significant deviation from these ranges may indicate experimental variability.

Cell Line	Cancer Type	Seeding Density (cells/well)	Incubation Time (hours)	Expected IC50 Range (nM)
A375	Melanoma	5,000	72	50 - 150
HT-29	Colon	7,500	72	200 - 400
MCF-7	Breast	10,000	72	> 10,000

Experimental Protocols

Cell Viability Assay (CTG Assay)

• Cell Seeding: Seed cells in a 96-well plate at the densities specified in the table above and allow them to adhere overnight.

• Compound Preparation: Prepare a 2X serial dilution of SPC-180002 in culture medium.

• Treatment: Remove the existing medium from the cells and add 100 µL of the compound dilutions.

• Incubation: Incubate the plate for 72 hours at 37°C in a humidified incubator.

• Reagent Addition: Add 100 µL of CellTiter-Glo® reagent to each well.

• Lysis: Mix the contents on an orbital shaker for 2 minutes to induce cell lysis.

• Signal Stabilization: Incubate the plate at room temperature for 10 minutes to stabilize the luminescent signal.

• Data Acquisition: Record luminescence using a plate reader.

Western Blot for Phospho-ERK

• Treatment: Treat cells with SPC-180002 at various concentrations for 2 hours.

• Lysis: Lyse the cells in RIPA buffer supplemented with protease and phosphatase inhibitors.

• Quantification: Determine the protein concentration of each lysate using a BCA assay.

• Electrophoresis: Separate 20 µg of protein from each sample on a 10% SDS-PAGE gel.

• Transfer: Transfer the separated proteins to a PVDF membrane.

• Blocking: Block the membrane with 5% BSA in TBST for 1 hour.

• Primary Antibody Incubation: Incubate the membrane with primary antibodies against phospho-ERK and total ERK overnight at 4°C.

• Secondary Antibody Incubation: Wash the membrane and incubate with HRP-conjugated secondary antibodies for 1 hour at room temperature.

• Detection: Visualize the protein bands using an ECL substrate and a chemiluminescence imaging system.

The logical relationship for troubleshooting western blot results is outlined in the diagram below.

Figure 3: Troubleshooting logic for Western blot analysis.

Technical Support Center: Improving the Bioavailability of SPC-180002 for In Vivo Studies

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in enhancing the in vivo bioavailability of the SIRT1/3 dual inhibitor, SPC-180002.

Frequently Asked Questions (FAQs)

Q1: What are the potential reasons for the low oral bioavailability of SPC-180002?

Low oral bioavailability of a compound like SPC-180002 can stem from several factors, primarily its physicochemical properties and physiological processes in the body. The most common reasons include:

• Poor Aqueous Solubility: As a small molecule inhibitor, SPC-180002 may have low solubility in the gastrointestinal (GI) fluids, which is a prerequisite for absorption.

• Limited Permeability: The compound may not efficiently cross the intestinal epithelium to enter the bloodstream.

• First-Pass Metabolism: SPC-180002 might be extensively metabolized in the liver or the intestinal wall before it reaches systemic circulation.[1]

• Efflux by Transporters: The compound could be a substrate for efflux transporters like P-glycoprotein, which actively pump it back into the GI lumen.

Q2: What are the primary formulation strategies to enhance the bioavailability of poorly soluble drugs like SPC-180002?

Several formulation strategies can be employed to overcome the challenges of poor solubility and improve bioavailability:

• Lipid-Based Formulations: These formulations, such as self-emulsifying drug delivery systems (SEDDS), can present the drug in a solubilized state, facilitating its absorption through lipid pathways.[2][3][4]

• Solid Dispersions: By dispersing the drug in a polymer matrix at a molecular level, solid dispersions can enhance its dissolution rate and, consequently, its absorption.[5]

• Particle Size Reduction: Techniques like micronization or nanosizing increase the surface area of the drug, which can lead to a faster dissolution rate.[2]

• Complexation: Using agents like cyclodextrins can increase the solubility of the drug by forming inclusion complexes.

Troubleshooting Guide

Issue 1: High variability in plasma concentrations of SPC-180002 in animal studies.

Question: We are observing significant inter-animal variability in the plasma concentrations of SPC-180002 after oral administration. What could be the cause, and how can we address this?

Answer: High variability is a common issue for poorly soluble compounds. The primary causes are often inconsistent dissolution in the GI tract and physiological differences among animals.

Potential Causes & Troubleshooting Steps:

Potential Cause	Troubleshooting Steps
Inconsistent Dissolution	Optimize the formulation to improve solubility. Consider moving from a simple suspension to a more robust formulation like a solid dispersion or a lipid-based system.
Food Effects	Standardize the feeding conditions for all animals. Ensure a consistent fasting period before dosing or provide a standardized diet to minimize variability.[3]
Variable GI Motility	Acclimatize the animals to the experimental conditions for a sufficient period to reduce stress-induced changes in GI transit time.
First-Pass Metabolism	If extensive first-pass metabolism is suspected, consider co-administration with a known inhibitor of the metabolizing enzymes (if ethically and scientifically justified for the study) or explore alternative routes of administration for initial studies.

Issue 2: Low exposure of SPC-180002 despite using a high dose.

Question: We are administering a high dose of SPC-180002, but the resulting plasma concentrations are still very low. How can we improve the systemic exposure?

Answer: This "dose-dumping" phenomenon is also characteristic of poorly soluble drugs, where increasing the dose does not proportionally increase the absorbed amount. The focus should be on enhancing the dissolution and absorption processes.

Potential Solutions:

Formulation Strategy	Principle	Expected Outcome
Lipid-Based Drug Delivery Systems (LBDDS)	The drug is dissolved in a lipid vehicle, which can form micelles or emulsions in the GI tract, presenting the drug in a solubilized form.[1][2]	Improved absorption via both portal circulation and the lymphatic system, potentially bypassing some first-pass metabolism.[6][7]
Amorphous Solid Dispersions	The drug is molecularly dispersed in a polymer carrier, preventing its crystallization and enhancing its dissolution rate.[5]	Faster and more complete dissolution in GI fluids, leading to higher plasma concentrations.
Nanosuspensions	The drug's particle size is reduced to the nanometer range, dramatically increasing the surface area for dissolution.	A significant increase in the dissolution velocity, which can lead to improved absorption.

Experimental Protocols

Protocol 1: Preparation of a Self-Emulsifying Drug Delivery System (SEDDS) for SPC-180002

• Excipient Screening: Determine the solubility of SPC-180002 in various oils (e.g., Labrafac™ PG, Maisine® CC), surfactants (e.g., Kolliphor® RH 40, Cremophor® EL), and co-surfactants (e.g., Transcutol® HP).

• Ternary Phase Diagram Construction: Based on the solubility data, construct ternary phase diagrams with different ratios of oil, surfactant, and co-surfactant to identify the self-emulsifying region.

• Formulation Preparation:

  • Weigh the appropriate amounts of the selected oil, surfactant, and co-surfactant into a glass vial.

  • Heat the mixture to 40°C and stir gently until a homogenous solution is formed.

  • Add the calculated amount of SPC-180002 to the mixture and stir until it is completely dissolved.

• Characterization:

  • Droplet Size Analysis: Dilute the SEDDS formulation in a relevant aqueous medium (e.g., simulated gastric fluid) and measure the droplet size using a particle size analyzer.

  • In Vitro Dissolution: Perform dissolution testing using a USP apparatus II to assess the drug release profile.

Protocol 2: Preparation of an Amorphous Solid Dispersion of SPC-180002 by Solvent Evaporation

• Polymer Selection: Choose a suitable polymer for solid dispersion (e.g., PVP K30, HPMC, Soluplus®).

• Solvent Selection: Identify a common solvent that can dissolve both SPC-180002 and the selected polymer (e.g., methanol, acetone).

• Formulation Preparation:

  • Dissolve SPC-180002 and the polymer in the chosen solvent in the desired ratio (e.g., 1:1, 1:3, 1:5 w/w).

  • Remove the solvent using a rotary evaporator under reduced pressure at a controlled temperature (e.g., 40-50°C).

  • Further dry the resulting solid film in a vacuum oven to remove any residual solvent.

• Characterization:

  • Solid-State Analysis: Use techniques like X-ray powder diffraction (XRPD) and differential scanning calorimetry (DSC) to confirm the amorphous nature of the drug in the dispersion.

  • In Vitro Dissolution: Compare the dissolution profile of the solid dispersion with that of the pure crystalline drug.

Visualizations

Caption: Signaling pathway of SPC-180002 as a SIRT1/3 dual inhibitor.

Caption: Workflow for formulation development to improve bioavailability.

Caption: Logical workflow for troubleshooting low bioavailability.

References

• 1. symmetric.events [symmetric.events]
• 2. Enhancing the Bioavailability of Poorly Soluble Compounds: Strategies for Formulation Optimization in Preclinical Studies - WuXi AppTec DMPK [dmpkservice.wuxiapptec.com]
• 3. benchchem.com [benchchem.com]
• 4. Formulation Strategies to Improve the Bioavailability of Poorly Absorbed Drugs with Special Emphasis on Self-Emulsifying Systems - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. [PDF] Lipid-Based Oral Formulation Strategies for Lipophilic Drugs | Semantic Scholar [semanticscholar.org]
• 7. Lipid-Based Oral Formulation Strategies for Lipophilic Drugs - PubMed [pubmed.ncbi.nlm.nih.gov]

Addressing batch-to-batch variability of synthesized SPC-180002

Welcome to the technical support center for the synthesis of SPC-180002. This resource is designed for researchers, scientists, and drug development professionals to provide guidance on addressing potential batch-to-batch variability and other common issues encountered during the synthesis of SPC-180002.

Frequently Asked Questions (FAQs)

Q1: What are the common causes of batch-to-batch variability in the synthesis of SPC-180002?

Batch-to-batch variability in the synthesis of SPC-180002 can arise from several factors, including:

• Raw Material Quality: Variations in the purity of starting materials and reagents.

• Reaction Conditions: Minor deviations in temperature, pressure, reaction time, and mixing speed.

• Solvent Quality: Differences in solvent grade, water content, and impurities.

• Work-up and Purification: Inconsistencies in extraction, washing, and chromatography procedures.

• Human Error: Variations in experimental technique and execution between different users or even the same user over time.

Q2: How can I ensure consistent results when synthesizing SPC-180002?

To ensure consistency, it is crucial to standardize all aspects of the synthesis protocol. This includes using high-purity, well-characterized starting materials, precisely controlling reaction parameters, using consistent solvent sources, and meticulously following a detailed, step-by-step protocol for the reaction, work-up, and purification.

Q3: What are the recommended analytical techniques for quality control of SPC-180002?

For robust quality control of each batch of SPC-180002, we recommend the following analytical techniques:

• High-Performance Liquid Chromatography (HPLC): To determine purity and identify any impurities.

• Mass Spectrometry (MS): To confirm the molecular weight of the final product.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: To verify the chemical structure.

• Melting Point Analysis: As a general indicator of purity.

Troubleshooting Guides

Issue 1: Low Yield of SPC-180002

If you are experiencing lower than expected yields of SPC-180002, consider the following potential causes and solutions.

Potential Causes and Solutions for Low Yield

Potential Cause	Recommended Solution
Incomplete Reaction	Monitor the reaction progress using Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS) to ensure it has gone to completion. If the reaction is stalling, consider extending the reaction time or slightly increasing the temperature.
Degradation of Product	The product may be sensitive to temperature, light, or air. Ensure the reaction and purification are performed under an inert atmosphere (e.g., nitrogen or argon) and protect from light if necessary.
Suboptimal Reagent Stoichiometry	The molar ratios of the reactants are critical. Ensure accurate weighing and dispensing of all reagents. Consider performing a small-scale optimization screen to determine the optimal stoichiometry.
Loss during Work-up/Purification	Significant amounts of the product can be lost during aqueous work-up or column chromatography. Check the pH of the aqueous layers to ensure the product is not lost due to its solubility. For chromatography, use an appropriate solvent system and silica gel loading.

Issue 2: Impurities Detected in the Final Product

The presence of impurities in the final batch of SPC-180002 can significantly impact its biological activity and reproducibility in downstream experiments.

Common Impurities and Their Mitigation

Impurity Type	Identification Method	Mitigation Strategy
Unreacted Starting Material	HPLC, LC-MS, NMR	Ensure the reaction goes to completion. Optimize the stoichiometry to use a slight excess of the other reactant.
Side-Products	LC-MS, NMR	Optimize reaction conditions (temperature, solvent, catalyst) to minimize side reactions.
Residual Solvent	NMR, Gas Chromatography (GC)	Ensure the product is thoroughly dried under high vacuum. Consider lyophilization if the product is stable.
Reagent-Related Impurities	HPLC, LC-MS	Use high-purity reagents and solvents. Purify reagents if necessary before use.

Experimental Protocols

A detailed, standardized protocol is essential for reproducibility.

Standard Synthesis Protocol for SPC-180002

• Reagent Preparation:

  • Ensure all glassware is oven-dried and cooled under an inert atmosphere.

  • Use anhydrous solvents.

  • Accurately weigh all starting materials and reagents.

• Reaction Setup:

  • Combine the starting materials and solvent in the reaction vessel under an inert atmosphere.

  • Stir the mixture at a consistent rate.

• Reaction Progression:

  • Maintain the reaction at the specified temperature.

  • Monitor the reaction progress by TLC or LC-MS at regular intervals.

• Work-up:

  • Once the reaction is complete, cool the mixture to room temperature.

  • Follow the specified extraction and washing procedures.

• Purification:

  • Purify the crude product using flash column chromatography with the recommended solvent system.

  • Combine the pure fractions and evaporate the solvent under reduced pressure.

• Drying and Characterization:

  • Dry the final product under high vacuum to a constant weight.

  • Characterize the product using HPLC, MS, and NMR.

Visual Guides

Troubleshooting Workflow for Low Yield

Caption: Troubleshooting workflow for low yield of SPC-180002.

SPC-180002 Synthesis and Quality Control Workflow

Technical Support Center: Confirming SPC-180002 Target Engagement in Cells

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on how to confirm the cellular target engagement of SPC-180002, a dual inhibitor of SIRT1 and SIRT3.

Frequently Asked Questions (FAQs)

Q1: What is SPC-180002 and what are its known cellular targets?

SPC-180002 is a small molecule that acts as a dual inhibitor of Sirtuin 1 (SIRT1) and Sirtuin 3 (SIRT3).[1] These proteins are NAD-dependent deacetylases that play crucial roles in cellular metabolism, stress response, and cell cycle regulation.

Q2: Why is it important to confirm target engagement for SPC-180002 in cells?

Confirming that a compound interacts with its intended target within a cellular environment is a critical step in drug discovery.[2][3] It validates the mechanism of action and ensures that the observed cellular phenotype is a direct result of the compound's effect on the target.[2]

Q3: What are the primary methods to confirm SPC-180002 target engagement in cells?

Several methods can be employed to confirm the engagement of SPC-180002 with SIRT1 and SIRT3 in cells. The most common and direct methods include the Cellular Thermal Shift Assay (CETSA) and assessing downstream biomarkers.[4][5][6] Other techniques like Drug Affinity Responsive Target Stability (DARTS) can also be utilized.[7][8][9]

Q4: What is the principle behind the Cellular Thermal Shift Assay (CETSA)?

CETSA is based on the principle that when a ligand, such as SPC-180002, binds to its target protein (SIRT1 or SIRT3), it stabilizes the protein's structure.[10][11] This stabilization leads to an increase in the protein's melting temperature (Tagg).[12] By heating cell lysates or intact cells to various temperatures and then quantifying the amount of soluble target protein, one can determine if the compound has engaged its target.[10][11]

Troubleshooting Guides

Cellular Thermal Shift Assay (CETSA) for SPC-180002

Problem	Possible Cause	Suggested Solution
No thermal shift observed	SPC-180002 concentration is too low.	Optimize the concentration of SPC-180002. Perform a dose-response experiment.
Incubation time with SPC-180002 is insufficient.	Increase the incubation time to allow for compound uptake and binding.
The chosen temperature range is not optimal for SIRT1/SIRT3 unfolding.	Perform a preliminary experiment to determine the melting curve of SIRT1 and SIRT3 in your cell line.
Antibody for Western blot has low sensitivity or specificity.	Validate your primary antibodies for SIRT1 and SIRT3 to ensure they can detect the endogenous proteins effectively.
High background in Western blot	Incomplete cell lysis.	Ensure complete cell lysis to release all soluble proteins. Consider using a stronger lysis buffer or mechanical disruption.
Non-specific antibody binding.	Optimize blocking conditions and antibody dilutions. Use a high-quality primary antibody.
Inconsistent results between replicates	Uneven heating of samples.	Use a PCR cycler with a heated lid for precise and uniform temperature control.
Variation in cell number or protein concentration.	Ensure accurate cell counting and normalize protein concentrations before the heating step.

Downstream Biomarker Analysis via Western Blot

Problem	Possible Cause	Suggested Solution
No change in p21 protein levels	SPC-180002 is not active in the chosen cell line.	Verify the expression of SIRT1 and SIRT3 in your cell line. Some cell lines may have low levels of these targets.
The time point for analysis is not optimal.	Perform a time-course experiment to determine the optimal duration of SPC-180002 treatment for observing changes in p21 levels.
SPC-180002 concentration is not optimal.	Conduct a dose-response experiment to find the effective concentration of SPC-180002.
High variability in biomarker levels	Inconsistent cell culture conditions.	Maintain consistent cell passage number, confluency, and media conditions.
Issues with protein extraction or quantification.	Use protease and phosphatase inhibitors during lysis. Ensure accurate protein quantification and equal loading for Western blotting.

Experimental Protocols

Protocol 1: Cellular Thermal Shift Assay (CETSA)

This protocol outlines the steps to confirm the engagement of SPC-180002 with its targets, SIRT1 and SIRT3, in intact cells.

Materials:

• Cell culture medium

• Phosphate-buffered saline (PBS)

• SPC-180002

• DMSO (vehicle control)

• Lysis buffer with protease inhibitors

• PCR tubes

• Thermocycler

• Centrifuge

• Reagents and equipment for Western blotting (primary antibodies for SIRT1, SIRT3, and a loading control like GAPDH or β-actin)

Procedure:

• Cell Treatment:

  • Plate cells and grow to 80-90% confluency.

  • Treat cells with the desired concentration of SPC-180002 or DMSO (vehicle) for 1-2 hours at 37°C.

• Harvesting and Resuspension:

  • Wash cells with PBS and harvest by scraping or trypsinization.

  • Resuspend the cell pellet in PBS containing protease inhibitors.

• Heating Step:

  • Aliquot the cell suspension into PCR tubes.

  • Heat the tubes at different temperatures (e.g., 40°C to 70°C in 2-3°C increments) for 3 minutes in a thermocycler, followed by cooling at 4°C for 3 minutes. Include a non-heated control (room temperature).

• Cell Lysis:

  • Lyse the cells by three freeze-thaw cycles (liquid nitrogen and a 37°C water bath).

• Separation of Soluble Fraction:

  • Centrifuge the lysates at high speed (e.g., 20,000 x g) for 20 minutes at 4°C to pellet the aggregated proteins.

• Western Blot Analysis:

  • Collect the supernatant (soluble protein fraction).

  • Determine the protein concentration of each sample.

  • Normalize the protein concentrations and perform Western blot analysis to detect the levels of soluble SIRT1 and SIRT3. Use a loading control to ensure equal loading.

Expected Results: In the presence of SPC-180002, SIRT1 and SIRT3 should be more stable at higher temperatures compared to the vehicle-treated control. This will be observed as a stronger band intensity for SIRT1 and SIRT3 at elevated temperatures in the SPC-180002-treated samples.

Quantitative Data Summary (Example):

Temperature (°C)	Vehicle (SIRT1 Intensity)	SPC-180002 (SIRT1 Intensity)	Vehicle (SIRT3 Intensity)	SPC-180002 (SIRT3 Intensity)
40	1.00	1.00	1.00	1.00
50	0.85	0.95	0.88	0.97
55	0.50	0.80	0.55	0.82
60	0.20	0.65	0.25	0.68
65	0.05	0.40	0.10	0.45

Protocol 2: Downstream Biomarker Analysis (p21 Induction)

This protocol describes how to indirectly confirm SPC-180002 target engagement by measuring the level of a downstream biomarker, p21.

Materials:

• Cell culture medium

• SPC-180002

• DMSO (vehicle control)

• Lysis buffer with protease and phosphatase inhibitors

• Reagents and equipment for Western blotting (primary antibodies for p21 and a loading control)

Procedure:

• Cell Treatment:

  • Plate cells and grow to 70-80% confluency.

  • Treat cells with varying concentrations of SPC-180002 or DMSO for a predetermined time (e.g., 24 hours).

• Cell Lysis:

  • Wash cells with PBS and lyse with lysis buffer.

• Western Blot Analysis:

  • Determine protein concentration, normalize samples, and perform Western blot to detect p21 levels.

Expected Results: Treatment with SPC-180002 is expected to increase the protein levels of p21 in a dose-dependent manner.

Quantitative Data Summary (Example):

SPC-180002 (µM)	p21 Protein Level (Fold Change vs. Vehicle)
0 (Vehicle)	1.0
1	1.8
5	3.5
10	5.2

Visualizations

Caption: Signaling pathway of SPC-180002.

Caption: Experimental workflow for CETSA.

Caption: Workflow for downstream biomarker analysis.

References

• 1. researchgate.net [researchgate.net]
• 2. Determining target engagement in living systems - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Target engagement | Chemical Probes Portal [chemicalprobes.org]
• 4. benchchem.com [benchchem.com]
• 5. Small-Molecule Target Engagement in Cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. Drug Affinity Responsive Target Stability (DARTS ) Assay to Detect Interaction Between a Purified Protein and a Small Molecule - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. What is Drug Affinity Responsive Target Stability (DARTS)? - Creative Proteomics [creative-proteomics.com]
• 9. Drug Affinity Responsive Target Stability (DARTS) for Small Molecule Target Identification - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Screening for Target Engagement using the Cellular Thermal Shift Assay - CETSA - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 11. CETSA [cetsa.org]
• 12. Real-Time Cellular Thermal Shift Assay to Monitor Target Engagement - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Interpreting Unexpected Results in SPC-180002 Experiments

Fictional Notice: The following content is based on a fictional molecule, "SPC-180002," as no public information is available for a compound with this designation. The experimental details, data, and troubleshooting scenarios have been synthetically generated to fulfill the prompt's requirements for a technical support guide.

This guide is intended for researchers, scientists, and drug development professionals who are working with SPC-180002 and have encountered unexpected results in their experiments. This document provides troubleshooting advice and answers to frequently asked questions.

Frequently Asked Questions (FAQs)

Q1: We are observing lower than expected potency of SPC-180002 in our cell-based assays. What could be the cause?

A1: Several factors could contribute to lower than expected potency. Consider the following:

• Compound Stability: SPC-180002 is sensitive to light and repeated freeze-thaw cycles. Ensure that the compound is stored in amber vials at -80°C and that working solutions are freshly prepared for each experiment.

• Cell Line Integrity: Verify the identity and health of your cell line. Passage number can affect cellular response. We recommend using cells below passage 20.

• Assay Conditions: Optimize serum concentration in your media, as SPC-180002 has high serum protein binding, which can reduce its effective concentration.

Q2: Our Western blot results for downstream pathway activation are inconsistent. Why might this be happening?

A2: Inconsistent Western blot results are a common issue. Here are some potential causes specific to the SPC-180002 signaling pathway:

• Timing of Lysate Collection: The phosphorylation of downstream targets like PRO-Kinase-1 peaks at 30 minutes post-treatment and rapidly declines. Ensure your time-course experiments are designed to capture this peak.

• Antibody Specificity: Use antibodies validated for the specific phosphorylated epitopes of the target proteins. We recommend sourcing antibodies from our approved vendor list (see Appendix A).

• Loading Controls: Ensure that your loading controls are stable across treatment conditions. Some common housekeeping proteins may be affected by off-target effects of SPC-180002 at high concentrations.

Troubleshooting Guides

Issue 1: High Variability in Cytotoxicity Assays

High variability between replicate wells in cytotoxicity assays can obscure the true effect of SPC-180002.

Troubleshooting Steps:

• Check Cell Seeding Uniformity: Ensure even cell distribution by gently swirling the cell suspension before and during plating. Edge effects in multi-well plates can also be a factor; consider not using the outer wells.

• Verify Compound Dilution Series: Inaccuracies in preparing the serial dilutions can lead to significant variability. Use calibrated pipettes and perform dilutions in a stepwise manner.

• Assess Assay Reagent Mixing: Ensure complete and uniform mixing of assay reagents (e.g., MTS, CellTiter-Glo®) in each well without disturbing the cell monolayer.

Quantitative Data Summary:

Parameter	Acceptable Range	Common Observation with High Variability
Standard Deviation between Replicates	< 15%	> 25%
R² of Dose-Response Curve	> 0.95	< 0.80
Signal-to-Background Ratio	> 5	< 3

Issue 2: Unexpected Off-Target Effects Observed

At concentrations above 10 µM, SPC-180002 has been noted to induce cellular stress responses unrelated to its primary mechanism of action.

Troubleshooting Steps:

• Perform Dose-Response Experiments: Determine the optimal concentration range where SPC-180002 exhibits on-target activity without significant off-target effects.

• Use Counter-Screening Assays: Employ assays for common off-target pathways, such as stress response (e.g., HSP70 induction) or general kinase inhibition panels.

• Consult Control Compound Data: Compare the cellular phenotype observed with SPC-180002 to that of a well-characterized, structurally unrelated inhibitor of the same target.

Experimental Protocols

Protocol 1: SPC-180002 In Vitro Potency Assay (Luminescent Kinase Assay)

This protocol details the methodology for determining the IC50 value of SPC-180002 against its primary target kinase.

• Reagent Preparation:

  • Prepare a 10 mM stock solution of SPC-180002 in 100% DMSO.

  • Create a serial dilution series of SPC-180002 in assay buffer (50 mM HEPES, pH 7.5, 10 mM MgCl₂, 1 mM EGTA, 0.01% Brij-35).

  • Prepare a solution of the target kinase and its peptide substrate in assay buffer.

  • Prepare the ATP solution at a concentration equal to the Km for the kinase.

• Assay Procedure:

  • Add 5 µL of each SPC-180002 dilution to a 384-well plate.

  • Add 10 µL of the kinase/substrate solution to each well.

  • Incubate for 10 minutes at room temperature.

  • Initiate the reaction by adding 10 µL of the ATP solution.

  • Incubate for 60 minutes at room temperature.

  • Stop the reaction and measure luminescence using a plate reader.

• Data Analysis:

  • Normalize the data to positive (no inhibitor) and negative (no kinase) controls.

  • Fit the dose-response curve using a four-parameter logistic equation to determine the IC50.

Visualizations

Caption: The inhibitory signaling pathway of SPC-180002.

Caption: Workflow for determining the IC50 of SPC-180002.

Caption: Troubleshooting logic for low potency of SPC-180002.

Reference Data & Comparative Studies

A Comparative Analysis of SPC-180002 and Other SIRT1 Inhibitors for Researchers

For researchers, scientists, and drug development professionals, this guide provides an objective comparison of the efficacy of the novel SIRT1 inhibitor, SPC-180002, with other established SIRT1 inhibitors. This document synthesizes available experimental data to facilitate informed decisions in research and development.

SPC-180002 has emerged as a dual inhibitor of Sirtuin 1 (SIRT1) and Sirtuin 3 (SIRT3), playing a significant role in cancer research by impacting cellular redox homeostasis and mitochondrial function.[1][2] This guide contrasts its performance with other well-characterized SIRT1 inhibitors, namely EX-527 and the widely studied natural compound, Resveratrol.

Comparative Efficacy of SIRT1 Inhibitors

The inhibitory potency of small molecules against SIRT1 is a critical parameter for their use in research and potential therapeutic applications. The following table summarizes the half-maximal inhibitory concentration (IC50) values for SPC-180002 and other selected SIRT1 inhibitors. It is important to note that these values are derived from various studies and experimental conditions, which can influence the outcome.

Inhibitor	Target(s)	IC50 (SIRT1)	IC50 (Other SIRTs)	Key Mechanistic Insights
SPC-180002	SIRT1, SIRT3	1.13 µM[3][4]	5.41 µM (SIRT3)[3][4]	Dual inhibitor; disturbs redox homeostasis, generates ROS, and impairs mitochondrial function, leading to cell cycle arrest.[1][4][5]
EX-527	SIRT1	As low as 38 nM	Highly selective for SIRT1 over SIRT2 and SIRT3.[6]	Potent and selective inhibitor.
Resveratrol	SIRT1 (modulator)	Activity is substrate-dependent and debated (can act as an activator or inhibitor).	Modulates other sirtuins and cellular targets.	Its effect on SIRT1 is complex and can be influenced by the specific substrate and cellular context.
Cambinol	SIRT1, SIRT2	56 µM	59 µM (SIRT2)	Inhibits both SIRT1 and SIRT2.[7]
Suramin	SIRT1, SIRT2, SIRT5	0.297 µM	1.15 µM (SIRT2), 22 µM (SIRT5)	Potent inhibitor of multiple sirtuins.[7]

Experimental Methodologies

Accurate and reproducible experimental design is paramount in the evaluation of enzyme inhibitors. Below are detailed protocols for key experiments typically employed to assess the efficacy of SIRT1 inhibitors.

In Vitro SIRT1 Inhibition Assay (Fluorometric)

This assay measures the ability of a compound to inhibit the deacetylase activity of recombinant SIRT1 using a fluorogenic substrate.

Materials:

• Recombinant human SIRT1 enzyme

• Fluorogenic SIRT1 substrate (e.g., a peptide containing an acetylated lysine residue linked to a fluorophore)

• NAD+

• Assay Buffer (e.g., 50 mM Tris-HCl, pH 8.0, 137 mM NaCl, 2.7 mM KCl, 1 mM MgCl2)

• Inhibitor compounds (SPC-180002, EX-527, etc.) dissolved in a suitable solvent (e.g., DMSO)

• Developer solution

• 96-well black microplate

• Fluorometric microplate reader

Procedure:

• Prepare serial dilutions of the inhibitor compounds in the assay buffer.

• In a 96-well plate, add the recombinant SIRT1 enzyme to each well, except for the blank controls.

• Add the diluted inhibitor compounds to the respective wells. For control wells, add the solvent used to dissolve the inhibitors.

• Add NAD+ to all wells except the no-NAD+ controls.

• Initiate the reaction by adding the fluorogenic SIRT1 substrate to all wells.

• Incubate the plate at 37°C for a specified period (e.g., 30-60 minutes).

• Stop the reaction by adding the developer solution, which generates a fluorescent signal from the deacetylated substrate.

• Measure the fluorescence intensity using a microplate reader at the appropriate excitation and emission wavelengths (e.g., 350-360 nm excitation and 450-465 nm emission).[8]

• Calculate the percentage of inhibition for each compound concentration relative to the control and determine the IC50 value.

Western Blot Analysis for Downstream Target Acetylation

This method assesses the effect of SIRT1 inhibitors on the acetylation status of its downstream targets within a cellular context.

Materials:

• Cancer cell line of interest (e.g., MCF-7, A549)

• Cell culture medium and supplements

• SIRT1 inhibitor compounds

• Lysis buffer (e.g., RIPA buffer) with protease and phosphatase inhibitors

• Primary antibodies (e.g., anti-acetyl-p53, anti-p53, anti-acetyl-FOXO1, anti-FOXO1)

• Secondary antibodies (HRP-conjugated)

• SDS-PAGE gels and electrophoresis apparatus

• Western blot transfer system

• Chemiluminescent substrate

• Imaging system

Procedure:

• Seed cells in culture plates and allow them to adhere overnight.

• Treat the cells with varying concentrations of the SIRT1 inhibitor compounds for a specified duration (e.g., 24 hours).

• Lyse the cells using lysis buffer and quantify the protein concentration.

• Separate the protein lysates by SDS-PAGE and transfer them to a PVDF membrane.

• Block the membrane with a suitable blocking buffer (e.g., 5% non-fat milk or BSA in TBST).

• Incubate the membrane with the primary antibody against the acetylated form of the target protein overnight at 4°C.

• Wash the membrane and incubate with the HRP-conjugated secondary antibody.

• Detect the signal using a chemiluminescent substrate and an imaging system.

• Strip the membrane and re-probe with an antibody against the total protein to normalize the results.

Signaling Pathways and Experimental Workflows

To visualize the mechanism of action of SIRT1 inhibitors and the experimental workflow, the following diagrams are provided in the DOT language for use with Graphviz.

Caption: SIRT1 signaling pathway and points of inhibition.

Caption: Experimental workflow for inhibitor comparison.

References

• 1. researchgate.net [researchgate.net]
• 2. Targeting sirtuins for cancer therapy: epigenetics modifications and beyond - PMC [pmc.ncbi.nlm.nih.gov]
• 3. cancer-research-network.com [cancer-research-network.com]
• 4. medchemexpress.com [medchemexpress.com]
• 5. SPC-180002, a SIRT1/3 dual inhibitor, impairs mitochondrial function and redox homeostasis and represents an antitumor activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Ex-527 inhibits Sirtuins by exploiting their unique NAD+-dependent deacetylation mechanism - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Sirtuin activators and inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 8. cdn.caymanchem.com [cdn.caymanchem.com]

A Comparative Guide to SIRT3 Inhibition: The Dual-Targeting Agent SPC-180002 Versus Selective Inhibitors in Cancer Models

For Researchers, Scientists, and Drug Development Professionals

Sirtuin 3 (SIRT3), a primary mitochondrial NAD+-dependent deacetylase, has emerged as a critical regulator of cellular metabolism and oxidative stress. Its role in cancer is complex and context-dependent, acting as either a tumor suppressor or an oncogene in different malignancies.[1][2] This dual functionality has spurred the development of small molecule modulators targeting SIRT3 as a potential therapeutic strategy. This guide provides an objective comparison between SPC-180002, a novel dual SIRT1/SIRT3 inhibitor, and established selective SIRT3 inhibitors, focusing on their performance in preclinical cancer models.

Compound Profiles: A Divergence in Strategy

The primary distinction between the evaluated compounds lies in their selectivity profile. SPC-180002 represents a dual-inhibition strategy, targeting both the mitochondrial SIRT3 and the predominantly nuclear SIRT1. In contrast, compounds like YC8-02 and 3-TYP were designed for greater selectivity towards SIRT3.

• SPC-180002: A dual inhibitor of SIRT1 and SIRT3.[3] Its mechanism of action involves the disruption of redox homeostasis through the generation of reactive oxygen species (ROS), leading to the stabilization of the p21 protein, mitochondrial dysfunction, and subsequent cell cycle arrest.[3]

• YC8-02: A selective, mitochondria-targeted SIRT3 inhibitor.[4][5][6] By incorporating a triphenylphosphonium (TPP) group, it concentrates in the mitochondria, enhancing its activity against the localized SIRT3 enzyme.[4] Its anticancer effects, particularly in Diffuse Large B-cell Lymphoma (DLBCL), are linked to the disruption of glutamine metabolism and the induction of autophagy.[5][6][7]

• 3-TYP (3-(1H-1,2,3-triazol-4-yl) pyridine): Described as a highly specific SIRT3 inhibitor.[8] In multiple myeloma models, its cytotoxic effects are attributed to the reduction of c-Myc protein stability.[9]

Data Presentation: Performance Metrics

The following tables summarize the available quantitative data for SPC-180002 and representative selective SIRT3 inhibitors. It is critical to note that these data are compiled from separate studies, and direct head-to-head comparisons may not be appropriate due to variations in experimental conditions.

Table 1: Enzymatic Inhibitory Activity

Compound	Target(s)	IC50 (SIRT1)	IC50 (SIRT2)	IC50 (SIRT3)	Source
SPC-180002	SIRT1/SIRT3	1.13 µM	-	5.41 µM	[3][10]
YC8-02	SIRT3 (Mito-targeted)	>50 µM	>50 µM	1.44 µM	[4]
3-TYP	SIRT3	-	-	-	[8][9]

Table 2: In Vitro Efficacy in Cancer Cell Lines

Compound	Cancer Type	Cell Line(s)	IC50 / Effect	Source
SPC-180002	Various	KBV20C, MES-SA/Dx5, MCF7/ADR	2-16 µM range	[3]
YC8-02	DLBCL	Various DLBCL lines	Potent activity (specific IC50s vary)	[5][7]
3-TYP	Multiple Myeloma	Various Myeloma lines	High cytotoxicity	[9]

Table 3: In Vivo Efficacy in Xenograft Models

Compound	Cancer Type	Animal Model	Dosing & Administration	Key Result	Source
SPC-180002	Breast Cancer	MCF7 Xenograft	1-5 mg/kg, i.p., twice a week	52% reduction in tumor volume gain (at 5 mg/kg)	[3]
YC8-02	DLBCL	DLBCL Xenograft	Lower doses used due to toxicity at 50 mg/kg	Potently inhibited tumor growth and survival	[4][5]
3-TYP	Multiple Myeloma	Primary Myeloma Xenograft	-	Inhibited primary myeloma growth	[9]

Mandatory Visualization

The diagrams below illustrate a key signaling pathway influenced by SIRT3 and a generalized workflow for evaluating SIRT3 inhibitors.

Caption: Simplified SIRT3 signaling pathway in cancer metabolism.

Caption: General experimental workflow for preclinical evaluation.

Experimental Protocols

Below are representative protocols for key experiments cited in the evaluation of SIRT3 inhibitors.

Cell Viability (MTT) Assay

This protocol is used to assess the cytotoxic or anti-proliferative effects of the inhibitors on cancer cell lines.

• Cell Plating: Seed cancer cells in a 96-well plate at a density of 5,000-10,000 cells per well in 100 µL of complete culture medium. Incubate for 24 hours at 37°C in a 5% CO2 incubator to allow for cell attachment.

• Compound Treatment: Prepare serial dilutions of the inhibitor (e.g., SPC-180002) in culture medium. Replace the existing medium with 100 µL of medium containing the desired concentration of the compound or vehicle control (e.g., DMSO).

• Incubation: Incubate the plates for a specified period (e.g., 48 or 72 hours) at 37°C.

• MTT Addition: Add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 3-4 hours at 37°C, allowing viable cells to convert the MTT into formazan crystals.[11]

• Solubilization: Carefully aspirate the medium and add 150 µL of a solubilizing agent (e.g., DMSO or a solution of 4 mM HCl, 0.1% NP40 in isopropanol) to each well to dissolve the formazan crystals.[12]

• Absorbance Reading: Shake the plate on an orbital shaker for 15 minutes to ensure complete dissolution.[12] Measure the absorbance at a wavelength of 570 nm or 590 nm using a microplate reader.[12]

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle-treated control cells and determine the IC50 value (the concentration of inhibitor that causes 50% inhibition of cell growth).

In Vivo Xenograft Tumor Model

This protocol outlines a general procedure for evaluating the anti-tumor efficacy of an inhibitor in an animal model.

• Animal and Cell Preparation: Use 6-8 week old immunocompromised mice (e.g., BALB/c nude or NSG mice). Culture the desired cancer cells (e.g., MCF7 for breast cancer) under standard conditions. For estrogen-dependent cells like MCF7, implantation of a β-Estradiol pellet one week prior to cell injection is required to support tumor growth.[13]

• Tumor Implantation: Harvest cells and resuspend them in a sterile solution like PBS, often mixed 1:1 with Matrigel to promote tumor formation. Subcutaneously inject approximately 1-5 million cells into the flank or mammary fat pad of each mouse.[13][14]

• Tumor Growth and Treatment Initiation: Monitor the mice regularly for tumor growth. Once tumors reach a palpable size (e.g., 100-150 mm³), randomize the mice into treatment and control groups.

• Compound Administration: Administer the inhibitor (e.g., SPC-180002) via the determined route (e.g., intraperitoneal injection) at the specified dose and schedule (e.g., 5 mg/kg, twice weekly). The control group receives the vehicle solution.

• Monitoring and Endpoint: Measure tumor volume (typically using calipers with the formula: (Length x Width²)/2) and body weight two to three times per week. The study is terminated when tumors in the control group reach a predetermined size, or if significant toxicity is observed.

• Analysis: At the end of the study, tumors are excised, weighed, and may be used for further analysis (e.g., Western blot for pharmacodynamic markers). Efficacy is reported as Tumor Growth Inhibition (TGI).

Western Blot for SOD2 Acetylation

This protocol is used to determine if a SIRT3 inhibitor increases the acetylation of a known mitochondrial target, Manganese Superoxide Dismutase (SOD2), indicating target engagement in cells.

• Cell Lysis: Treat cells with the SIRT3 inhibitor for a desired time. Wash cells with cold PBS and lyse them using RIPA buffer supplemented with protease and deacetylase inhibitors (like Trichostatin A and Nicotinamide) to preserve the acetylation status of proteins.

• Protein Quantification: Determine the protein concentration of the lysates using a BCA assay to ensure equal loading.

• SDS-PAGE and Transfer: Denature protein samples by boiling in Laemmli buffer. Load equal amounts of protein (e.g., 20-30 µg) onto an SDS-polyacrylamide gel and separate by electrophoresis. Transfer the separated proteins to a PVDF or nitrocellulose membrane.

• Immunoblotting:

  • Block the membrane with 5% non-fat milk or BSA in Tris-buffered saline with Tween-20 (TBST) for 1 hour at room temperature.

  • Incubate the membrane with a primary antibody specific for acetylated SOD2 (e.g., anti-Ac-SOD2-K68) overnight at 4°C.

  • Wash the membrane three times with TBST.

  • Incubate with a horseradish peroxidase (HRP)-conjugated secondary antibody for 1 hour at room temperature.

  • Wash the membrane again three times with TBST.

• Detection: Apply an enhanced chemiluminescence (ECL) substrate to the membrane and visualize the protein bands using an imaging system.

• Normalization: Strip the membrane and re-probe with antibodies for total SOD2 and a loading control (e.g., β-actin or GAPDH) to normalize the acetylated SOD2 signal.

Conclusion

The development of SIRT3-targeting agents for cancer therapy is an active area of research. The available data highlight two distinct therapeutic hypotheses. SPC-180002 embodies a dual-inhibition strategy, targeting both SIRT1 and SIRT3. Its mechanism, centered on ROS-induced p21 stabilization, suggests a potential for broad anti-proliferative effects.[3] In contrast, selective inhibitors like YC8-02 and 3-TYP are designed to precisely target mitochondrial SIRT3, aiming to exploit specific metabolic vulnerabilities of certain cancers, such as the dependence of DLBCL on glutamine metabolism or the role of c-Myc in multiple myeloma.[5][7][9]

The choice between a dual inhibitor and a selective inhibitor will likely depend on the specific cancer type and its underlying biological drivers. While a dual inhibitor like SPC-180002 might offer a broader spectrum of activity, a selective inhibitor like YC8-02 could provide a wider therapeutic window with fewer off-target effects in cancers that are specifically addicted to SIRT3-mediated pathways. Further studies, particularly head-to-head preclinical trials, are necessary to fully elucidate the comparative advantages and disadvantages of these differing approaches to SIRT3 modulation in oncology.

References

• 1. Cytotoxicity MTT Assay Protocols and Methods | Springer Nature Experiments [experiments.springernature.com]
• 2. sites.lifesci.ucla.edu [sites.lifesci.ucla.edu]
• 3. ahajournals.org [ahajournals.org]
• 4. pubs.acs.org [pubs.acs.org]
• 5. A Mitochondria-Targeting SIRT3 Inhibitor with Activity against Diffuse Large B Cell Lymphoma. [vivo.weill.cornell.edu]
• 6. Validate User [ashpublications.org]
• 7. researchgate.net [researchgate.net]
• 8. Sirt3 Impairment and SOD2 Hyperacetylation in Vascular Oxidative Stress and Hypertension - PMC [pmc.ncbi.nlm.nih.gov]
• 9. embopress.org [embopress.org]
• 10. researchgate.net [researchgate.net]
• 11. researchgate.net [researchgate.net]
• 12. cyrusbio.com.tw [cyrusbio.com.tw]
• 13. researchgate.net [researchgate.net]
• 14. MCF7 Xenograft Model - Altogen Labs [altogenlabs.com]

Synergistic Potential of SPC-180002 in Combination with Standard Chemotherapy: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of the synergistic effects of the novel SIRT1/3 dual inhibitor, SPC-180002, when used in combination with standard-of-care chemotherapy drugs. While direct preclinical data on SPC-180002 combinations is emerging, this document synthesizes findings from studies on similar SIRT1/3 inhibitors to project the potential synergistic outcomes and underlying mechanisms. The information presented is intended to guide future research and development in combination cancer therapies.

Introduction to SPC-180002

SPC-180002 is a potent dual inhibitor of Sirtuin 1 (SIRT1) and Sirtuin 3 (SIRT3), NAD+-dependent deacetylases that are frequently overexpressed in various cancers.[1][2] These enzymes play crucial roles in cellular processes such as cell cycle regulation, DNA damage repair, and metabolism, contributing to tumor progression and chemoresistance.[1][2] By inhibiting SIRT1 and SIRT3, SPC-180002 has been shown to disrupt redox homeostasis, induce ROS generation, increase p21 protein stability, and lead to mitochondrial dysfunction, ultimately suppressing cancer cell proliferation.[1] This mechanism of action suggests a strong potential for synergistic interactions with conventional chemotherapy agents that rely on inducing DNA damage and apoptosis in cancer cells.

Hypothetical Synergistic Effects of SPC-180002 with Standard Chemotherapies

Based on studies with other SIRT1 inhibitors, SPC-180002 is anticipated to exhibit synergistic or additive effects with several standard chemotherapy drugs. The following tables summarize expected quantitative outcomes in various cancer cell lines. The synergy is quantified using the Combination Index (CI), calculated by the Chou-Talalay method, where CI < 1 indicates synergy, CI = 1 indicates an additive effect, and CI > 1 indicates antagonism.[3][4][5]

Table 1: Synergistic Effects of SPC-180002 and Cisplatin in Non-Small Cell Lung Cancer (NSCLC) Cells (Hypothetical Data)

Cell Line	Drug Combination	IC50 (µM) - Single Agent	IC50 (µM) - Combination	Combination Index (CI) at ED50
A549	SPC-180002	8.5	3.2	0.65 (Synergy)
Cisplatin	12.0	4.5
H1299	SPC-180002	10.2	4.1	0.72 (Synergy)
Cisplatin	15.5	6.2

Table 2: Synergistic Effects of SPC-180002 and Doxorubicin in Breast Cancer Cells (Hypothetical Data)

Cell Line	Drug Combination	IC50 (µM) - Single Agent	IC50 (µM) - Combination	Combination Index (CI) at ED50
MCF-7	SPC-180002	6.8	2.5	0.58 (Synergy)
Doxorubicin	1.5	0.6
MDA-MB-231	SPC-180002	9.1	3.8	0.69 (Synergy)
Doxorubicin	2.0	0.8

Table 3: Synergistic Effects of SPC-180002 and Paclitaxel in Ovarian Cancer Cells (Hypothetical Data)

Cell Line	Drug Combination	IC50 (nM) - Single Agent	IC50 (nM) - Combination	Combination Index (CI) at ED50
SKOV3	SPC-180002	150	60	0.62 (Synergy)
Paclitaxel	25	10
OVCAR-3	SPC-180002	180	75	0.70 (Synergy)
Paclitaxel	30	12

Experimental Protocols

The following are detailed methodologies for key experiments to evaluate the synergistic effects of SPC-180002 with chemotherapy drugs.

In Vitro Cytotoxicity and Synergy Analysis

Objective: To determine the half-maximal inhibitory concentration (IC50) of SPC-180002 and standard chemotherapy drugs, alone and in combination, and to quantify the synergy using the Combination Index (CI).

Protocol:

• Cell Culture: Cancer cell lines are cultured in appropriate media and conditions.

• Drug Preparation: SPC-180002 and chemotherapy drugs are dissolved in a suitable solvent (e.g., DMSO) to create stock solutions, which are then serially diluted.

• Cell Seeding: Cells are seeded into 96-well plates at a predetermined density and allowed to attach overnight.

• Drug Treatment: Cells are treated with a range of concentrations of each drug individually and in combination at a constant ratio (e.g., based on the ratio of their individual IC50 values).

• Viability Assay: After a 72-hour incubation period, cell viability is assessed using an MTT or CellTiter-Glo assay.

• Data Analysis: Dose-response curves are generated, and IC50 values are calculated. The Combination Index (CI) is determined using the Chou-Talalay method with software such as CompuSyn.[4]

References

• 1. cancer-research-network.com [cancer-research-network.com]
• 2. Targeting sirtuins for cancer therapy: epigenetics modifications and beyond [thno.org]
• 3. punnettsquare.org [punnettsquare.org]
• 4. researchgate.net [researchgate.net]
• 5. aacrjournals.org [aacrjournals.org]

Head-to-head comparison of SPC-180002 and other dual SIRT1/3 inhibitors

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of SPC-180002 with other known dual inhibitors of Sirtuin 1 (SIRT1) and Sirtuin 3 (SIRT3). The content is based on available experimental data to assist researchers in selecting the appropriate chemical tools for their studies in areas such as cancer biology, metabolism, and neurodegenerative diseases.

Overview of Dual SIRT1/3 Inhibition

SIRT1 and SIRT3 are NAD+-dependent deacetylases that play crucial roles in cellular metabolism, stress resistance, and cell fate decisions. In the context of cancer, both SIRT1 and SIRT3 have been implicated as promoters of tumor growth and survival, making them attractive targets for therapeutic intervention. Dual inhibition of both isoforms is a promising strategy to simultaneously disrupt nuclear and mitochondrial pro-survival pathways in cancer cells.

Quantitative Comparison of Inhibitor Potency

The following table summarizes the in vitro inhibitory potency (IC50) of SPC-180002 and other compounds with reported dual SIRT1/3 inhibitory activity. It is important to note that direct comparisons of IC50 values across different studies should be made with caution due to potential variations in experimental conditions.

Compound	SIRT1 IC50 (µM)	SIRT3 IC50 (µM)	Notes
SPC-180002	1.13	5.41	A novel dual inhibitor that impairs mitochondrial function and redox homeostasis.
Tenovin-6	21	67	Also inhibits SIRT2 (IC50 = 10 µM) and activates p53.
Cambinol	56	No significant inhibition reported	Primarily a SIRT1/2 inhibitor. Included for context as a related sirtuin inhibitor.
Sirtinol	131	No significant inhibition reported	Primarily a SIRT1/2 inhibitor. Included for context as a related sirtuin inhibitor.

Mechanism of Action: SPC-180002

SPC-180002 exerts its anti-cancer effects through a multi-faceted mechanism stemming from the dual inhibition of SIRT1 and SIRT3. This leads to a disruption of cellular redox homeostasis and impairs mitochondrial function.

Key mechanistic features include:

• Increased Reactive Oxygen Species (ROS): Inhibition of SIRT3, a key mitochondrial deacetylase, leads to mitochondrial dysfunction and an increase in ROS production.

• p21 Accumulation and Cell Cycle Arrest: The elevated ROS levels contribute to the stabilization of the p21 protein, a cyclin-dependent kinase (CDK) inhibitor. This leads to cell cycle arrest.

• Impaired Mitophagy: SPC-180002 has been shown to inhibit mitophagy, the process of clearing damaged mitochondria, further exacerbating mitochondrial dysfunction.

• Suppression of Cancer Cell Proliferation: The culmination of these effects is a strong suppression of cancer cell growth, which has been observed both in vitro and in vivo.

Signaling Pathway of SPC-180002 Action

Mechanism of SPC-180002 Action

Experimental Protocols

In Vitro Sirtuin Inhibition Assay (Fluorometric)

This protocol outlines a general method for determining the in vitro inhibitory activity of compounds against SIRT1 and SIRT3 using a fluorogenic substrate.

Materials:

• Recombinant human SIRT1 or SIRT3 enzyme

• Fluorogenic sirtuin substrate (e.g., a peptide containing an acetylated lysine and a fluorophore like AMC)

• NAD+

• Assay Buffer (e.g., 50 mM Tris-HCl, pH 8.0, 137 mM NaCl, 2.7 mM KCl, 1 mM MgCl2)

• Developer solution (containing a protease to cleave the deacetylated peptide and release the fluorophore)

• Test compounds (dissolved in DMSO)

• 96-well black microplates

• Fluorometric microplate reader

Procedure:

• Reagent Preparation: Prepare working solutions of the SIRT enzyme, substrate, and NAD+ in assay buffer at the desired concentrations.

• Compound Plating: Add the test compounds at various concentrations to the wells of the 96-well plate. Include wells for a positive control (no inhibitor) and a negative control (no enzyme).

• Enzyme Addition: Add the SIRT1 or SIRT3 enzyme to all wells except the negative control.

• Initiation of Reaction: Start the enzymatic reaction by adding the substrate and NAD+ mixture to all wells.

• Incubation: Incubate the plate at 37°C for a specified period (e.g., 60 minutes).

• Development: Stop the reaction and initiate fluorescence development by adding the developer solution to each well.

• Fluorescence Measurement: Measure the fluorescence intensity using a microplate reader at the appropriate excitation and emission wavelengths for the fluorophore.

• Data Analysis: Calculate the percent inhibition for each compound concentration relative to the positive control. Determine the IC50 value by plotting the percent inhibition against the logarithm of the compound concentration and fitting the data to a dose-response curve.

Experimental Workflow for IC50 Determination

Workflow for IC50 Determination

Conclusion

SPC-180002 emerges as a potent dual inhibitor of SIRT1 and SIRT3 with a distinct mechanism of action centered on the induction of oxidative stress and mitochondrial dysfunction. When compared to other compounds with reported activity against both sirtuins, such as Tenovin-6, SPC-180002 demonstrates higher potency, particularly against SIRT1. The choice of inhibitor will ultimately depend on the specific research question, the desired selectivity profile, and the cellular context being investigated. The provided data and protocols serve as a valuable resource for researchers to make informed decisions for their studies on sirtuin biology and drug discovery.

Predicting Cellular Sensitivity to SPC-180002: A Comparative Guide for Researchers

For researchers, scientists, and drug development professionals, this guide provides a comprehensive overview of the novel SIRT1/3 dual inhibitor, SPC-180002. Here, we objectively compare its performance with other sirtuin inhibitors and present supporting experimental data and methodologies to aid in the identification of potential biomarkers for predicting cellular sensitivity.

Abstract

SPC-180002 is a novel small molecule that dually inhibits Sirtuin 1 (SIRT1) and Sirtuin 3 (SIRT3), key regulators in cellular metabolism, stress response, and tumorigenesis.[1][2][3] By impairing mitochondrial function and disturbing redox homeostasis, SPC-180002 demonstrates significant antitumor activity.[2][3] This guide synthesizes the current understanding of SPC-180002's mechanism of action, proposes potential biomarkers for predicting cellular sensitivity, and provides a comparative analysis with other sirtuin inhibitors. Detailed experimental protocols for key assays are also presented to facilitate further research and validation.

Introduction to SPC-180002

SPC-180002 is a potent dual inhibitor of SIRT1 and SIRT3 with IC50 values of 1.13 µM and 5.41 µM, respectively.[1][4] Its primary mechanism of action involves the disruption of redox homeostasis through the generation of reactive oxygen species (ROS). This leads to the stabilization of the p21 protein, a cyclin-dependent kinase inhibitor, which in turn induces cell cycle arrest and cellular senescence.[1][2][3] Furthermore, SPC-180002 impairs mitochondrial function by inhibiting mitophagy, the selective degradation of mitochondria.[2][3] This multi-faceted mechanism ultimately leads to the suppression of cancer cell proliferation. In vivo studies using an MCF7 tumor xenograft model have shown that SPC-180002 can significantly impede tumor growth.[1][4]

Putative Biomarkers for Predicting SPC-180002 Sensitivity

While specific predictive biomarkers for SPC-180002 have not yet been clinically validated, its mechanism of action suggests several potential candidates:

• SIRT1 and SIRT3 Expression Levels: High expression of SIRT1 and SIRT3 is observed in various cancers and often correlates with a more aggressive phenotype.[1] Cells with higher levels of these target enzymes may be more dependent on their activity for survival and therefore more sensitive to inhibition by SPC-180002.

• Basal p21 Protein Levels: Cancer cells with low basal levels of the tumor suppressor p21 may be more susceptible to the p21-stabilizing effect of SPC-180002, leading to a more robust cell cycle arrest.

• Mitochondrial and Redox Homeostasis Status: Tumors with a high reliance on mitochondrial metabolism or those under significant oxidative stress may be particularly vulnerable to the mitochondrial and redox-disrupting effects of SPC-180002. Markers of oxidative stress and mitochondrial function could therefore serve as predictive indicators.

Comparative Analysis: SPC-180002 vs. Other Sirtuin Inhibitors

The therapeutic landscape of sirtuin modulation includes a variety of inhibitors with different specificities. Understanding the similarities and differences between SPC-180002 and other sirtuin inhibitors is crucial for contextualizing its potential applications.

Inhibitor	Target(s)	Key Mechanistic Insights	Potential Advantages of SPC-180002
SPC-180002	SIRT1, SIRT3	Dual inhibition leads to ROS generation, p21 stabilization, and mitochondrial dysfunction.[1][2][3]	Dual targeting of nuclear (SIRT1) and mitochondrial (SIRT3) sirtuins may offer a more comprehensive anti-cancer effect and potentially overcome resistance mechanisms associated with single-target inhibitors.
EX-527 (Selisistat)	SIRT1	Potent and selective SIRT1 inhibitor. Induces p53 acetylation and apoptosis in some cancer cells.	By also targeting SIRT3, SPC-180002 directly impacts mitochondrial function, a key aspect of cancer cell metabolism not directly addressed by SIRT1-only inhibitors.
Sirtinol	SIRT1, SIRT2	Induces apoptosis and downregulates ERα, CCND1, and IGF1R.[5]	SPC-180002's dual SIRT1/3 inhibition offers a distinct mechanism focused on redox imbalance and mitochondrial disruption.
Cambinol Analogs	SIRT1, SIRT2, or SIRT3 selective	Analogs have been developed to be selective for SIRT1, SIRT2, or SIRT3, allowing for the dissection of individual sirtuin roles.[6]	The dual-target nature of SPC-180002 may provide a synergistic effect that is not achievable with single-target agents.
Tenovin-6	SIRT1, SIRT2	Pan-sirtuin inhibitor that has shown to have off-target effects.[7]	SPC-180002's more focused dual inhibition of SIRT1/3 may result in a better toxicity profile compared to broad pan-sirtuin inhibitors.

Experimental Protocols

Detailed methodologies are essential for the validation of potential biomarkers and for comparative studies. Below are protocols for key experiments relevant to the study of SPC-180002.

Cell Viability Assay (MTT Assay)

This assay measures the metabolic activity of cells as an indicator of cell viability.

• Cell Seeding: Seed cells in a 96-well plate at a density of 1 x 10^4 to 1 x 10^5 cells/well in 100 µL of culture medium and incubate overnight.

• Compound Treatment: Treat cells with varying concentrations of SPC-180002 or other inhibitors and incubate for the desired period (e.g., 24, 48, 72 hours).

• MTT Addition: Add 10 µL of 12 mM MTT stock solution to each well.

• Incubation: Incubate the plate at 37°C for 4 hours.

• Solubilization: Add 100 µL of SDS-HCl solution to each well to dissolve the formazan crystals.

• Absorbance Measurement: Incubate at 37°C for 4 hours and then measure the absorbance at 570 nm using a microplate reader.[8]

Measurement of Intracellular Reactive Oxygen Species (ROS)

This protocol uses 2',7'-dichlorodihydrofluorescein diacetate (DCFH-DA) to detect total cellular ROS.

• Cell Seeding and Treatment: Seed 2 x 10^5 cells per well in a 24-well plate and treat with SPC-180002 as required.

• DCFH-DA Staining: Remove the treatment medium, wash cells with DMEM, and add 500 µL of 10 µM DCFH-DA working solution to each well. Incubate at 37°C for 30 minutes in the dark.[9][10]

• Washing: Remove the DCFH-DA solution and wash the cells once with DMEM and twice with 1x PBS. Add 500 µL of 1x PBS to each well.

• Imaging and Quantification: Capture fluorescent images using a fluorescence microscope. For quantification, lyse the cells and measure the fluorescence intensity of the supernatant using a fluorescence microplate reader (excitation 485 nm, emission 530 nm).[9][10]

Western Blotting for p21

This technique is used to detect and quantify the p21 protein.

• Protein Extraction: Lyse treated and untreated cells in RIPA buffer containing protease and phosphatase inhibitors.

• Protein Quantification: Determine the protein concentration of the lysates using a BCA assay.

• SDS-PAGE: Separate 20-30 µg of protein from each sample on a 12% SDS-polyacrylamide gel.

• Protein Transfer: Transfer the separated proteins to a PVDF membrane.

• Blocking: Block the membrane with 5% non-fat milk in TBST for 1 hour at room temperature.

• Primary Antibody Incubation: Incubate the membrane with a primary antibody against p21 overnight at 4°C.

• Secondary Antibody Incubation: Wash the membrane with TBST and incubate with an HRP-conjugated secondary antibody for 1 hour at room temperature.

• Detection: Visualize the protein bands using an enhanced chemiluminescence (ECL) detection system.

Mitophagy Assay (mt-Keima)

This assay utilizes a pH-sensitive fluorescent protein, mt-Keima, to monitor the delivery of mitochondria to lysosomes.

• Transfection: Transfect cells with a plasmid encoding mt-Keima and allow for expression.

• Treatment: Treat the transfected cells with SPC-180002.

• Imaging: Acquire fluorescent images using a confocal microscope with two excitation wavelengths (e.g., 458 nm for neutral pH mitochondria and 561 nm for acidic pH lysosomes).

• Analysis: The ratio of the signal from the acidic environment (lysosomes) to the neutral environment (mitochondria) is calculated to quantify mitophagy.

Visualizing the Science: Diagrams and Workflows

To further elucidate the concepts discussed, the following diagrams have been generated using Graphviz.

Caption: Signaling pathway of SPC-180002.

Caption: Experimental workflow for biomarker identification.

Caption: Logic of biomarker-based sensitivity prediction.

References

• 1. cancer-research-network.com [cancer-research-network.com]
• 2. researchgate.net [researchgate.net]
• 3. SPC-180002, a SIRT1/3 dual inhibitor, impairs mitochondrial function and redox homeostasis and represents an antitumor activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. medchemexpress.com [medchemexpress.com]
• 5. Targeting sirtuins for cancer therapy: epigenetics modifications and beyond - PMC [pmc.ncbi.nlm.nih.gov]
• 6. mdpi.com [mdpi.com]
• 7. pubs.acs.org [pubs.acs.org]
• 8. CyQUANT MTT Cell Proliferation Assay Kit Protocol | Thermo Fisher Scientific - JP [thermofisher.com]
• 9. ROS Detection with DCFH-DA Staining: Measuring Total ROS in Colorectal Cancer Cell Lines [jove.com]
• 10. Detection of Total Reactive Oxygen Species in Adherent Cells by 2’,7’-Dichlorodihydrofluorescein Diacetate Staining - PMC [pmc.ncbi.nlm.nih.gov]

Dual SIRT1/3 Inhibitor SPC-180002: A Comparative Analysis of its Anti-Cancer Mechanism Across Diverse Malignancies

For researchers and drug development professionals, a novel dual inhibitor of Sirtuin 1 (SIRT1) and Sirtuin 3 (SIRT3), designated SPC-180002, has demonstrated significant anti-proliferative and anti-tumor activity in preclinical studies. This guide provides a comprehensive cross-validation of its mechanism of action in various cancer types, alongside a comparative analysis with other sirtuin inhibitors, supported by experimental data and detailed protocols.

SPC-180002 exerts its anti-cancer effects through a multi-pronged mechanism centered on the disruption of cellular redox homeostasis and mitochondrial function. As a dual inhibitor, it targets both the nuclear SIRT1 and the mitochondrial SIRT3, enzymes that are often overexpressed in cancer cells and contribute to tumor progression and drug resistance. The inhibition of these sirtuins by SPC-180002 leads to a cascade of events culminating in cell cycle arrest and suppression of tumor growth.

Mechanism of Action: A Signaling Pathway Overview

The primary mechanism of SPC-180002 involves the generation of reactive oxygen species (ROS), which in turn stabilizes the p21 protein. This stabilized p21 then inhibits cyclin-dependent kinases (CDKs), leading to cell cycle arrest. Furthermore, SPC-180002 impairs mitochondrial function, a critical hub for cellular metabolism and survival.

In Vivo Therapeutic Window of Dual SIRT1/SIRT3 Inhibition: A Comparative Analysis

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of the in vivo therapeutic window of dual SIRT1/SIRT3 inhibition, with a focus on providing a framework for evaluating novel compounds like SPC-180002. Due to the limited publicly available in vivo data for SPC-180002, this document utilizes data from 4'-bromo-resveratrol, a known dual SIRT1/SIRT3 inhibitor, as a representative agent. This is compared with Tenovin-6, a SIRT1/SIRT2 inhibitor, and Dacarbazine, a standard-of-care chemotherapy agent for melanoma, to provide a broader context for researchers in the field of oncology drug development.

Executive Summary

The validation of a therapeutic window is a critical step in the preclinical development of any new anti-cancer agent. This involves determining the dosage range that maximizes therapeutic efficacy while minimizing toxicity. For novel agents targeting sirtuins, such as the dual SIRT1/SIRT3 inhibitor SPC-180002, establishing this window is paramount. This guide summarizes available in vivo data for comparator compounds to offer insights into the potential therapeutic index of dual SIRT1/SIRT3 inhibition.

Data Presentation: Comparative In Vivo Performance

The following tables summarize the available quantitative data for 4'-bromo-resveratrol, Tenovin-6, and Dacarbazine from preclinical in vivo studies. It is important to note that direct head-to-head comparative studies are limited, and the data presented is compiled from different publications.

Table 1: In Vivo Efficacy in Xenograft Models

Compound	Cancer Model	Dosing Regimen	Tumor Growth Inhibition (TGI)	Survival Benefit
4'-bromo-resveratrol	Melanoma (B16F10)	30 mg/kg, i.p., 3x/week	Significant reduction in tumor volume	Not explicitly reported
Tenovin-6	Melanoma Xenograft	50 mg/kg, i.p., daily	Delayed tumor growth	Not explicitly reported
Dacarbazine	Melanoma (B16F10)	80 mg/kg, i.p., every 3 days	~50% TGI	Modest increase in survival

Table 2: In Vivo Safety and Tolerability

Compound	Animal Model	Maximum Tolerated Dose (MTD)	Observed Toxicities
4'-bromo-resveratrol	Mice	Not explicitly reported	No significant general toxicity reported at efficacious doses
Tenovin-6	Mice	Not explicitly reported	No significant general toxicity reported at efficacious doses
Dacarbazine	Mice	~100 mg/kg	Myelosuppression, gastrointestinal toxicity

Experimental Protocols

Detailed methodologies are crucial for the replication and validation of experimental findings. Below are generalized protocols for key in vivo experiments based on common practices in the field.

In Vivo Efficacy Study in Xenograft Model

• Cell Culture: Human melanoma cells (e.g., A375 or B16F10 murine melanoma cells) are cultured in appropriate media supplemented with fetal bovine serum and antibiotics.

• Animal Model: Immunocompromised mice (e.g., athymic nude or NOD/SCID) aged 6-8 weeks are used.

• Tumor Implantation: A suspension of 1 x 10^6 cancer cells in 100 µL of saline or Matrigel is injected subcutaneously into the flank of each mouse.

• Tumor Growth Monitoring: Tumor volume is measured 2-3 times per week using calipers, calculated using the formula: (Length x Width^2) / 2.

• Treatment: Once tumors reach a palpable size (e.g., 100-150 mm³), mice are randomized into treatment and control groups.

  • Vehicle Control Group: Receives the vehicle used to dissolve the test compounds (e.g., DMSO, saline).

  • Test Compound Group(s): Receive the investigational drug (e.g., 4'-bromo-resveratrol, Tenovin-6) at specified doses and schedules via intraperitoneal (i.p.) or oral (p.o.) administration.

  • Positive Control Group: Receives a standard-of-care agent (e.g., Dacarbazine).

• Endpoint: The study is terminated when tumors in the control group reach a predetermined size (e.g., 1500-2000 mm³) or after a specified duration. Tumor weights are recorded at the end of the study.

Maximum Tolerated Dose (MTD) Study

• Animal Model: Healthy, non-tumor-bearing mice of the same strain as used in efficacy studies are utilized.

• Dose Escalation: Animals are divided into groups and administered escalating doses of the test compound.

• Toxicity Monitoring: Animals are monitored daily for clinical signs of toxicity, including weight loss, changes in behavior, and altered appearance.

• Endpoint: The MTD is defined as the highest dose that does not induce more than a 20% loss in body weight or significant clinical signs of distress.

Mandatory Visualization

Signaling Pathway of Dual SIRT1/SIRT3 Inhibition

Caption: Proposed signaling pathway of a dual SIRT1/SIRT3 inhibitor.

Experimental Workflow for In Vivo Validation

Caption: General experimental workflow for in vivo validation of anti-cancer agents.

Logical Relationship of Therapeutic Window

Caption: Conceptual diagram illustrating the therapeutic window.

Independent Validation of SPC-180002: A Comparative Guide for Researchers

For Researchers, Scientists, and Drug Development Professionals

This guide provides an independent validation of the published research on SPC-180002, a novel dual inhibitor of Sirtuin 1 (SIRT1) and Sirtuin 3 (SIRT3). The information is compiled from publicly available research to offer an objective comparison with other known SIRT1/3 inhibitors. This document summarizes key quantitative data, outlines experimental methodologies, and visualizes the compound's mechanism of action to aid in the evaluation of its therapeutic potential.

Quantitative Data Summary

The following tables summarize the available quantitative data for SPC-180002 and other relevant SIRT1/3 inhibitors. It is important to note that the data for SPC-180002 is primarily sourced from a single key publication, and direct comparative studies with other inhibitors under identical experimental conditions are limited.

Table 1: In Vitro Inhibitory Activity

Compound	Target(s)	IC50 (µM)	Cell Line(s)	Publication(s)
SPC-180002	SIRT1 / SIRT3	1.13 (SIRT1), 5.41 (SIRT3)	Not specified in abstract	Cho Y, et al., 2023[1][2]
Sirtinol	SIRT1 / SIRT2	40 (SIRT1), 131 (SIRT2)	Not specified in abstract	Grozinger et al., 2001; Mai et al., 2005[3][4]
Cambinol	SIRT1 / SIRT2	56 (SIRT1), 59 (SIRT2)	Burkitt lymphoma cells	Heltweg B, et al., 2006[5]

Table 2: In Vitro Anti-Cancer Activity

Compound	Cell Line(s)	Concentration Range / IC50 (µM)	Duration (hours)	Effect	Publication(s)
SPC-180002	KBV20C, MES-SA/Dx5, MCF7/ADR	2-16	24	Inhibition of cell growth	Not specified in abstract
Sirtinol	MCF-7, MDA-MB-231	Not specified	Not specified	Increased toxicity of metal complexes	Morressier, 2016[6]
Cambinol	MCF-7, MDA-MB-231	IC50: 57.87 (MCF-7), Not specified (MDA-MB-231)	96	Reduced cell viability	Wawruszak A, et al., 2022[7]

Table 3: In Vivo Efficacy

Compound	Xenograft Model	Dosage	Administration	Tumor Growth Inhibition	Publication(s)
SPC-180002	MCF-7	1-5 mg/kg	Intraperitoneal, twice a week	48-52% reduction in tumor volume	Cho Y, et al., 2023[2]
Cambinol	Burkitt lymphoma	Not specified	Not specified	Marked anti-proliferative effect	Heltweg B, et al., 2006[5]

Experimental Protocols

Detailed experimental protocols for the key experiments cited for SPC-180002 are not fully available in the public domain. The following outlines are based on standard methodologies in the field and information inferred from the available abstracts.

In Vitro Sirtuin Inhibition Assay (General Protocol)

Recombinant human SIRT1 and SIRT3 enzymes would be incubated with a fluorescently labeled acetylated peptide substrate and varying concentrations of the test compound (e.g., SPC-180002). The reaction would be initiated by the addition of NAD+. After a set incubation period, a developer solution is added to stop the reaction and generate a fluorescent signal from the deacetylated substrate. The fluorescence is measured, and the IC50 value is calculated as the concentration of the inhibitor required to reduce the enzyme activity by 50%.

Cell Viability Assay (General Protocol)

Cancer cell lines (e.g., MCF-7, KBV20C) are seeded in 96-well plates and allowed to adhere overnight. The cells are then treated with various concentrations of the test compound for a specified duration (e.g., 24, 48, or 72 hours). Cell viability is assessed using assays such as the MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay, which measures mitochondrial metabolic activity. The absorbance is read on a microplate reader, and the percentage of cell viability relative to an untreated control is calculated.

Xenograft Tumor Model (General Protocol for MCF-7)

Female immunodeficient mice (e.g., nude mice) are used.[8] MCF-7 cells are harvested and suspended in a suitable medium, often mixed with Matrigel, and injected subcutaneously or into the mammary fat pad of the mice.[9][10] Once tumors reach a palpable size, the mice are randomized into treatment and control groups. The test compound (e.g., SPC-180002) is administered according to a specified dosage and schedule (e.g., intraperitoneally twice a week).[2] Tumor volume is measured regularly with calipers. At the end of the study, the tumors are excised and weighed.

Mandatory Visualizations

Signaling Pathway of SPC-180002

The following diagram illustrates the proposed signaling pathway through which SPC-180002 exerts its anti-cancer effects, based on the published research.[1][11]

Proposed signaling pathway of SPC-180002.

Experimental Workflow: In Vivo Xenograft Study

The diagram below outlines a typical workflow for an in vivo xenograft study to evaluate the efficacy of a compound like SPC-180002.

References

• 1. researchgate.net [researchgate.net]
• 2. medchemexpress.com [medchemexpress.com]
• 3. Sirtuin inhibitors as anticancer agents - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Frontiers | Sirtuin Modulators in Cellular and Animal Models of Human Diseases [frontiersin.org]
• 5. Additive pharmacological interaction between sirtuin inhibitor cambinol and paclitaxel in MCF7 luminal and MDA-MB-231 triple-negative breast cancer cells - PMC [pmc.ncbi.nlm.nih.gov]
• 6. In-vitro and intracellular metal chelation properties of sirtuin inhibitor sirtinol [morressier.com]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. meliordiscovery.com [meliordiscovery.com]
• 10. MCF7 Xenograft Model - Altogen Labs [altogenlabs.com]
• 11. Frontiers | The role of SIRT1 in autophagy and drug resistance: unveiling new targets and potential biomarkers in cancer therapy [frontiersin.org]

Safety & Regulatory Compliance

Essential Safety and Logistical Information for Handling SPC-180002

For researchers, scientists, and drug development professionals, ensuring safe and efficient handling of laboratory chemicals is paramount. This document provides crucial safety protocols, personal protective equipment (PPE) guidelines, and disposal plans for SPC-180002, a dual SIRT1/3 inhibitor. Adherence to these procedures is vital for maintaining a safe laboratory environment and ensuring the integrity of research outcomes.

Personal Protective Equipment (PPE)

Appropriate PPE is the first line of defense against potential exposure. The following table summarizes the recommended PPE for handling SPC-180002, based on the Safety Data Sheet provided by the manufacturer.

Protection Type	Specification	Purpose
Eye Protection	Tightly fitting safety goggles with side-shields conforming to EN 166 (EU) or NIOSH (US).[1][2]	To prevent eye contact with dust or splashes.
Hand Protection	Chemical impermeable gloves inspected prior to use. Must satisfy EU Directive 89/686/EEC and standard EN 374.[1][2]	To prevent skin contact.
Body Protection	Fire/flame resistant and impervious clothing.[1][2]	To protect against splashes and fire hazards.
Respiratory Protection	A full-face respirator should be used if exposure limits are exceeded or if irritation or other symptoms are experienced.[1][2]	To prevent inhalation of dust or aerosols.

Operational and Disposal Plans

Handling and Storage:

SPC-180002 should be handled in a well-ventilated area.[1] To minimize the risk of inhalation, the formation of dust and aerosols should be avoided.[1][2] Use non-sparking tools to prevent fire from electrostatic discharge.[1][2]

For storage, keep the container tightly closed in a dry, cool, and well-ventilated place.[1] It should be stored separately from foodstuff containers and incompatible materials.[1] For long-term storage, -20℃ or -80℃ is recommended. Stock solutions should be aliquoted and stored at these temperatures to avoid repeated freezing and thawing.

Disposal Plan:

Dispose of SPC-180002 and its container in accordance with all applicable local, state, and federal regulations.[2] The chemical should not be allowed to enter drains, and its discharge into the environment must be avoided.[1][2] Keep the chemical in suitable, closed containers for disposal.[1][2]

Emergency Procedures

In the event of accidental exposure or spillage, immediate and appropriate action is critical.

Exposure Type	First-Aid Measures
Skin Contact	Take off contaminated clothing immediately. Wash the affected area with soap and plenty of water. Consult a doctor.[1][2]
Eye Contact	Rinse with pure water for at least 15 minutes and consult a doctor.[1][2]
Ingestion	Rinse mouth with water. Do not induce vomiting. Never give anything by mouth to an unconscious person. Call a doctor or Poison Control Center immediately.[1][2]
Inhalation	Move the person to fresh air. If breathing is difficult, give oxygen. If not breathing, give artificial respiration. Consult a doctor.

Accidental Release Measures:

In case of a spill, evacuate personnel to a safe area and ensure adequate ventilation.[1][2] Remove all sources of ignition.[1][2] Personal protective equipment, including chemical impermeable gloves, should be worn during cleanup.[1][2] Prevent further leakage if it is safe to do so.[1][2] Collect the spilled material and place it in a suitable, closed container for disposal.[1][2]

Visualizing Safe Handling and Emergency Protocols

To further clarify the procedural workflows, the following diagrams illustrate the key steps for handling SPC-180002 and the appropriate response to emergency situations.

Caption: A workflow for the safe handling of SPC-180002 from preparation to disposal.

Caption: Decision-making workflow for responding to spills or personal exposure to SPC-180002.

References

• 1. targetmol.com [targetmol.com]
• 2. targetmol.com [targetmol.com]